1,2,3,4-Tetra-O-benzoyl-L-fucose

Core Science & Biosynthesis

The Biological Significance of Protected L-Fucose Derivatives

The following technical guide details the biological significance, mechanisms, and applications of protected L-fucose derivatives.

Mechanisms, Metabolic Engineering, and Therapeutic Applications

Executive Summary

L-Fucose (6-deoxy-L-galactose) is a critical terminal monosaccharide on mammalian glycans, governing essential processes such as leukocyte adhesion, blood group antigenicity, and growth factor signaling. While native L-fucose is the physiological substrate, its utility in research and therapeutics is limited by poor membrane permeability and rapid metabolic clearance.

Protected L-fucose derivatives —specifically peracetylated and fluorinated analogs—have emerged as transformative tools. By masking hydrophilic hydroxyl groups, these derivatives hijack the cellular salvage pathway, acting as "Trojan horses" to deliver metabolic probes or potent inhibitors directly into the cytoplasm. This guide analyzes the biochemical rationale for these derivatives, their role in Metabolic Oligosaccharide Engineering (MOE), and their pivotal application in enhancing antibody-dependent cellular cytotoxicity (ADCC) in oncology.

Part 1: The Biochemistry of Protection & Delivery

The Permeability Bottleneck

Native monosaccharides are highly polar due to multiple hydroxyl (-OH) groups. Consequently, they cannot passively diffuse across the lipophilic plasma membrane and rely on specific transporters (e.g., SLC35C1 for GDP-fucose transport into the Golgi, or plasma membrane transporters for free fucose). This reliance limits the intracellular concentration that can be achieved exogenously.

The Peracetylation "Trojan Horse" Mechanism

To overcome transport limitations, hydroxyl groups are chemically modified with acetyl esters (Peracetylation).

• Lipophilicity: The addition of acetyl groups (typically tetra-O-acetyl for fucose) renders the molecule lipophilic, allowing rapid, passive diffusion across the plasma membrane.

• Intracellular Activation: Once inside the cytosol, ubiquitous non-specific esterases hydrolyze the acetyl groups.

• Trapping: The resulting free sugar is phosphorylated by Fucokinase (FUK) to Fucose-1-phosphate, effectively trapping it within the cell for processing into GDP-Fucose via GDP-Fucose Pyrophosphorylase (GFPP) .

Visualization: The Salvage Pathway Entry

The following diagram illustrates the entry and activation of protected fucose derivatives compared to the de novo pathway.

Figure 1: The dual entry pathways of Fucose. Peracetylated derivatives (Blue) bypass transporters, are activated by esterases, and enter the Salvage Pathway. Fluorinated analogs (Red) exert feedback inhibition on the De Novo pathway enzyme GMD.[1]

Part 2: Functional Derivatives & Biological Applications

Metabolic Oligosaccharide Engineering (MOE)

MOE utilizes "Click-ready" fucose derivatives to tag glycans for imaging or proteomic analysis.

• Key Derivative: Peracetylated 6-Alkynyl-L-Fucose (AlkFuc) or 6-Azido-L-Fucose .

• Mechanism: The alkynyl/azido group is small enough to be tolerated by Fucokinase and FUTs. Once incorporated into cell-surface glycans, it can be covalently labeled using Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) with a fluorophore or biotin tag.

• Significance: Enables the visualization of fucosylation dynamics in cancer metastasis and the identification of specific fucosylated glycoproteins.

Therapeutic Inhibition: 2-Deoxy-2-Fluoro-L-Fucose (2FF)

2FF is a potent inhibitor of fucosylation used to modulate immune responses and treat cancer.

• Structure: Substitution of the C2-hydroxyl with a fluorine atom.[2][3]

• Mechanism of Action (Dual Mode):

  • Competitive Inhibition: GDP-2FF competes with GDP-Fucose for the active site of Fucosyltransferases (FUTs).[1][2][4]

  • Allosteric Feedback Inhibition (Critical): GDP-2FF accumulates in the cell and binds to GDP-mannose 4,6-dehydratase (GMD) , the rate-limiting enzyme of the de novo pathway.[1] This shuts down the cell's internal production of fucose.

• Result: Global depletion of fucosylated glycans.

Comparative Analysis of Derivatives

Derivative	Protection Group	Primary Biological Application	Mechanism of Action
Native L-Fucose	None	Nutritional supplementation; CDG therapy	Substrate for Salvage Pathway.
Peracetylated L-Fucose	Tetra-O-acetyl	High-efficiency metabolic labeling	Passive diffusion; rapid intracellular accumulation.
2-Deoxy-2-Fluoro-L-Fucose	(Often Peracetylated)	Inhibitor (Cancer, ADCC enhancement)	Feedback inhibition of GMD; Competitive inhibition of FUTs.
5-Alkynyl-L-Fucose	(Often Peracetylated)	Probe / Inhibitor	Bioorthogonal labeling; also acts as a potent FUT8 inhibitor.[5]
2,2-Difluoro-L-Fucose	(Often Peracetylated)	Potent Inhibitor	Resists transfer to glycans; strictly inhibits GMD/FUTs.

Part 3: Therapeutic Focus – Afucosylation in Drug Development

One of the most commercially significant applications of protected fucose derivatives is the production of afucosylated antibodies .

The ADCC Axis

Antibody-Dependent Cellular Cytotoxicity (ADCC) is an immune mechanism where Natural Killer (NK) cells lyse target cells bound by antibodies.

• The Interaction: NK cells express the FcγRIIIa receptor (CD16), which binds the Fc region of IgG antibodies.

• The Fucose Interference: The presence of a core fucose on the IgG Fc N-glycan sterically hinders the interaction with FcγRIIIa.

• The Solution: Removing this fucose (Afucosylation ) increases FcγRIIIa binding affinity by up to 50-100 fold, dramatically boosting ADCC.

Protocol: Enhancing ADCC via Metabolic Inhibition

Pharmaceutical CHO (Chinese Hamster Ovary) cell lines are treated with Peracetylated 2-Fluoro-Fucose (2FF) during antibody production.

Step-by-Step Methodology:

• Cell Culture: Seed CHO cells expressing the target antibody (e.g., anti-HER2) in serum-free production medium.

• Inhibitor Addition: Add Peracetylated 2FF (dissolved in DMSO) to a final concentration of 50–100 µM at the start of the fed-batch phase.

• Mechanism: 2FF enters cells, converts to GDP-2FF, and shuts down GMD. The cells are forced to produce antibodies lacking core fucose because the substrate (GDP-Fucose) is depleted.

• Harvest & Purification: Collect supernatant after 10-14 days. Purify IgG via Protein A chromatography.

• Validation: Analyze glycan profile using LC-MS (2-AB labeling) to confirm >90% afucosylated species (G0, G1, G2 vs G0F, G1F, G2F).

Part 4: Experimental Protocols

Protocol A: Metabolic Labeling with Alkynyl-Fucose

For visualizing fucosylated glycans in live cells.

• Preparation: Dissolve Peracetylated 6-Alkynyl-Fucose in anhydrous DMSO to make a 100 mM stock.

• Incubation: Dilute stock into culture media (final conc. 50–200 µM). Treat cells for 24–72 hours.

  • Note: Control cells should be treated with DMSO vehicle only.

• Harvest/Fixation: Wash cells 3x with PBS. Fix with 4% Paraformaldehyde (15 min).

• Click Reaction: Prepare Click Cocktail:

  • PBS with 1% BSA

  • 100 µM Azide-Fluorophore (e.g., Azide-AlexaFluor 488)

  • 1 mM CuSO4

  • 5 mM THPTA (Ligand to protect proteins)

  • 10 mM Sodium Ascorbate (Add last)

• Staining: Incubate cells with Click Cocktail for 30–60 mins at Room Temp in the dark.

• Imaging: Wash 3x with PBS and image via fluorescence microscopy.

Protocol B: Cell Viability Assay with Fucosylation Inhibitors

To determine the therapeutic window of 2FF in cancer cell lines.

• Seeding: Plate cancer cells (e.g., 4T1 breast cancer) at 5,000 cells/well in 96-well plates.

• Treatment: Add Peracetylated 2-Deoxy-2-Fluoro-L-Fucose at a gradient (0, 10, 50, 100, 200 µM).

• Duration: Incubate for 72 hours.

• Lectin Blotting (Validation): Concurrently, lyse a subset of cells and perform Western Blotting using Biotinylated AAL (Aleuria Aurantia Lectin) . A decrease in AAL binding indicates successful inhibition of fucosylation.

• Readout: Assess viability using CellTiter-Glo or MTT assay.

Part 5: References

• Rillahan, C. D., et al. (2012).[3] Global metabolic inhibitors of sialyl- and fucosyltransferases remodel the glycome.[3][6] Nature Chemical Biology.[3] [Link]

• Okeley, N. M., et al. (2013). Development of orally active inhibitors of protein fucosylation. Proceedings of the National Academy of Sciences (PNAS). [Link]

• Sawa, M., et al. (2006). Glycoproteomic probes for fluorescent imaging of fucosylated glycans in vivo. Proceedings of the National Academy of Sciences (PNAS). [Link]

• Kizuka, Y., et al. (2016). Fucose analogs as potent inhibitors of fucosyltransferases.[4][7] Cell Chemical Biology. [Link]

• Pereira, N. A., et al. (2020). The "Trojan Horse" Strategy: Peracetylated Sugars for Metabolic Glycoengineering. Bioconjugate Chemistry.[8] [Link]

• Shields, R. L., et al. (2002). Lack of fucose on human IgG1 N-linked oligosaccharide improves binding to human Fcgamma RIII and antibody-dependent cellular toxicity. Journal of Biological Chemistry. [Link]

Sources

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• 3. caymanchem.com [caymanchem.com]
• 4. research-portal.uu.nl [research-portal.uu.nl]
• 5. Impact of Acetylated and Non-Acetylated Fucose Analogues on IgG Glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic oligosaccharide engineering: perspectives, applications, and future directions. (2007) | Christopher T. Campbell | 113 Citations [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic oligosaccharide engineering: perspectives, applications, and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]

The Benzoyl Group in Modern Carbohydrate Synthesis: A Technical Guide

In the intricate field of carbohydrate chemistry, where the synthesis of complex oligosaccharides and glycoconjugates presents formidable challenges, the strategic use of protecting groups is paramount.[1][2] These temporary modifications to reactive hydroxyl groups allow for precise control over synthetic pathways, preventing unwanted side reactions and directing stereochemical outcomes.[1][2] Among the arsenal of available protecting groups, the benzoyl (Bz) group, an acyl-type protector, holds a place of distinction. Its unique electronic and steric properties make it an indispensable tool for researchers, scientists, and drug development professionals.

This guide provides an in-depth technical examination of the role of benzoyl protecting groups, moving beyond simple procedural descriptions to explore the causal relationships behind their application, efficacy, and strategic deployment in complex carbohydrate synthesis.

Core Attributes of the Benzoyl Protecting Group

The benzoyl group is an ester linkage formed between a hydroxyl group of the carbohydrate and benzoic acid or its derivatives. Its utility is rooted in a combination of stability, stereoelectronic influence, and reliable methods for its installation and removal.

• Chemical Stability: Benzoyl esters are significantly more stable to acidic conditions than their acetyl counterparts. This robustness allows for selective deprotection of other acid-labile groups (e.g., silyl ethers, acetals) while the benzoyl groups remain intact, a critical feature for orthogonal protection strategies.[3]

• Steric and Electronic Profile: Compared to the acetyl group, the benzoyl group is sterically bulkier. This increased size can influence the reactivity of neighboring functional groups and enhance regioselectivity in certain reactions.[4] Electronically, the phenyl ring can be modified with electron-donating or electron-withdrawing substituents to fine-tune the reactivity of the glycosyl donor, a concept known as "tuning".[5]

• Crystallinity: Benzoylated carbohydrate intermediates are often highly crystalline, which greatly facilitates purification by recrystallization, a practical advantage over the often-syrupy acetylated analogues.

• Reduced Acyl Migration: While acyl migration between adjacent hydroxyl groups can be a significant side reaction in carbohydrate chemistry, the bulkier benzoyl group exhibits a reduced tendency to migrate compared to the smaller acetyl group.[6][7]

The Critical Role in Glycosylation: Neighboring Group Participation

Perhaps the most significant role of the benzoyl group is its function as a "participating group" in glycosylation reactions, particularly when placed at the C-2 position of a glycosyl donor.[1][8][9] This participation is the cornerstone of stereocontrolled synthesis of 1,2-trans-glycosidic linkages.

The mechanism proceeds as follows:

• Activation: The leaving group at the anomeric center (C-1) is activated by a promoter (e.g., a Lewis acid).

• Intermediate Formation: As the leaving group departs, the carbonyl oxygen of the C-2 benzoyl ester performs an intramolecular nucleophilic attack on the anomeric carbon.[8]

• Dioxolenium Ion: This attack forms a stable, bicyclic acyloxonium ion (specifically, a dioxolenium ion).[8][10] This intermediate effectively blocks the α-face of the pyranose ring.

• Stereoselective Attack: The incoming nucleophile (the glycosyl acceptor's hydroxyl group) can now only attack the anomeric carbon from the opposite, unhindered β-face.

• Product Formation: This backside attack results exclusively in the formation of the 1,2-trans-glycoside.[1] For a glucose or galactose donor, this yields the β-glycoside; for a mannose donor, it yields the α-glycoside.

The resonance stabilization provided by the phenyl ring of the benzoyl group contributes to the stability of the dioxolenium ion, making this participation highly efficient.[8]

Caption: Mechanism of C2-Benzoyl Neighboring Group Participation.

Methodologies for Installation and Cleavage

The reliable installation and removal of protecting groups are fundamental to their utility. Benzoyl groups benefit from well-established, high-yielding protocols.

Installation: Benzoylation

The most common method for benzoylation is the reaction of the carbohydrate with benzoyl chloride (BzCl) in the presence of a base, typically pyridine, which acts as both a solvent and an acid scavenger.[11]

Experimental Protocol: Per-O-benzoylation of a Monosaccharide

• Materials:

  • Monosaccharide (e.g., D-glucose, 1.0 equiv)

  • Anhydrous Pyridine

  • Benzoyl Chloride (BzCl, ~1.2 equiv per hydroxyl group)

  • 4-(Dimethylamino)pyridine (DMAP, catalytic amount)

  • Dichloromethane (DCM)

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Dissolve the dry monosaccharide (1.0 equiv) in anhydrous pyridine in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).[12]

  • Add a catalytic amount of DMAP.

  • Cool the mixture to 0 °C in an ice bath.

  • Add benzoyl chloride dropwise with vigorous stirring. The reaction is exothermic.

  • Allow the reaction to warm to room temperature and stir until completion, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture again and quench by the slow addition of water or ice.

  • Dilute the mixture with DCM and transfer to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (to remove pyridine), water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[12]

  • Purify the crude product by recrystallization or silica gel chromatography.

Cleavage: Debenzoylation

The standard method for removing benzoyl groups is the Zemplén transesterification, which involves treating the benzoylated carbohydrate with a catalytic amount of sodium methoxide in methanol.[13] This method is highly efficient and proceeds under mild, basic conditions.

Experimental Protocol: Zemplén Debenzoylation

• Materials:

  • Benzoylated carbohydrate (1.0 equiv)

  • Anhydrous Methanol (MeOH)

  • Sodium Methoxide (NaOMe) solution in MeOH (e.g., 25 wt% or 1 M)

  • Acidic ion-exchange resin (e.g., Dowex 50WX8 H⁺ form)

• Procedure:

  • Dissolve the benzoylated carbohydrate in anhydrous MeOH under an inert atmosphere.[13]

  • Add a catalytic amount of sodium methoxide solution (typically until the solution pH is ~9-10).[5]

  • Stir the reaction at room temperature, monitoring by TLC for the disappearance of the starting material.

  • Once the reaction is complete, neutralize the mixture by adding acidic ion-exchange resin until the pH is neutral (~7).[5]

  • Filter off the resin and wash it with fresh MeOH.

  • Combine the filtrates and concentrate under reduced pressure to yield the deprotected carbohydrate.

Strategic Considerations and Orthogonality

The true power of protecting group chemistry lies in orthogonal strategies , where different classes of protecting groups can be removed selectively under distinct conditions without affecting others.[3][14] Benzoyl groups are key players in such strategies.

Protecting Group	Installation Conditions	Cleavage Conditions	Orthogonal To Benzoyl?
Benzoyl (Bz)	BzCl, Pyridine	NaOMe, MeOH (Base)	-
Benzyl (Bn)	BnBr, NaH	H₂, Pd/C (Hydrogenolysis)	Yes
Silyl (e.g., TBDMS)	TBDMSCl, Imidazole	TBAF (Fluoride) or AcOH (Acid)	Yes
Acetal (e.g., Benzylidene)	Benzaldehyde, ZnCl₂	Aqueous Acid or Hydrogenolysis	Yes (with acid)

This orthogonality allows for complex synthetic sequences. For instance, a carbohydrate can be protected with benzyl ethers and a single benzoyl ester. The benzoyl group can be selectively removed under Zemplén conditions to free one hydroxyl group for glycosylation, leaving the benzyl ethers intact. Subsequently, the benzyl ethers can be removed by hydrogenation to yield the final product.

Comparative Analysis: Benzoyl vs. Acetyl Groups

While both are acyl-type participating groups, the choice between benzoyl and acetyl groups can significantly impact synthetic outcomes.

Feature	Benzoyl (Bz) Group	Acetyl (Ac) Group	Rationale & Insight
Stereodirecting Ability	Excellent for 1,2-trans	Good for 1,2-trans	The bulkier benzoyl group often provides higher stereoselectivity and yields, especially in challenging fucosylation reactions where it strongly favors the desired α-anomer.[4]
Stability	More stable to acid	More labile to acid	Benzoyl groups can withstand conditions used to remove acetals or silyl ethers, offering greater synthetic flexibility.
Cleavage Conditions	NaOMe/MeOH (mild base)	NaOMe/MeOH (mild base)	Both are removed under similar basic conditions, so they are not orthogonal to each other.
Acyl Migration	Less prone to migration	More prone to migration	The steric bulk of the benzoyl group disfavors the formation of the orthoester intermediate required for migration.[7]
Purification	Often yields crystalline solids	Often yields syrups/oils	The higher crystallinity of benzoylated compounds is a significant practical advantage, simplifying purification.

graph TD {
A[Start: Poly-hydroxylated Carbohydrate] --> B{Synthetic Goal?};
B --> C{Need 1,2-trans Glycoside?};
C -->|Yes| D[Use C2-Benzoyl or C2-Acetyl];
D --> E{High Stereoselectivity Critical? (e.g., Fucosylation)};
E -->|Yes| F[Choose C2-Benzoyl];
E -->|No| G[C2-Acetyl may suffice];
C -->|No| H[Use C2-non-participating group (e.g., Benzyl)];
B --> I{Need Orthogonal Stability?};
I -->|Yes, to Acid| J[Choose Benzoyl over Acetyl];
I -->|No| K[Acetyl may be suitable];
subgraph Legend [style=filled, fillcolor="#F1F3F4"]
style F fill:#34A853, fontcolor:"#FFFFFF"
style G fill:#FBBC05, fontcolor:"#202124"
style J fill:#4285F4, fontcolor:"#FFFFFF"
style H fill:#EA4335, fontcolor:"#FFFFFF"
end
}

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• 14. fiveable.me [fiveable.me]

1,2,3,4-Tetra-O-benzoyl-L-fucopyranose: A Critical Glycosyl Donor Precursor

Topic: 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose: Technical Guide Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Synthetic Chemists, Drug Development Professionals[1]

[1]

Executive Summary

1,2,3,4-Tetra-O-benzoyl-L-fucopyranose (CAS: 140223-15-0) is a specialized carbohydrate derivative used primarily as a robust intermediate in the synthesis of complex oligosaccharides and glycomimetics.[1][2] Unlike its acetylated counterpart, the benzoylated fucose offers distinct stereoelectronic properties—specifically "disarming" effects and neighboring group participation (NGP)—that are crucial for controlling anomeric selectivity during glycosylation reactions.[1][3] This guide details its physicochemical profile, a validated synthesis protocol, mechanistic applications in drug discovery, and commercial procurement strategy.[1]

Chemical Profile & Identification

Property	Specification
Chemical Name	1,2,3,4-Tetra-O-benzoyl-L-fucopyranose
CAS Number	140223-15-0
Synonyms	1,2,3,4-Tetra-O-benzoyl-L-fucose; 6-Deoxy-L-galactopyranose 1,2,3,4-tetrabenzoate
Molecular Formula	C₃₄H₂₈O₉
Molecular Weight	580.58 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in DCM, CHCl₃, Ethyl Acetate; Insoluble in Water
Stereochemistry	L-Configuration (Fucose is 6-deoxy-L-galactose)

Validated Synthesis Protocol

Note: This protocol is designed for high-yield preparation from commercially available L-fucose.[1] It utilizes a standard pyridine-mediated acylation.[1]

Reaction Scheme

L-Fucose + 5.0 eq.[1] Benzoyl Chloride (BzCl)

1,2,3,4-Tetra-O-benzoyl-L-fucopyranose [1][4]

Step-by-Step Methodology

1. Reagent Preparation:

• L-Fucose: Dry under high vacuum (0.1 mmHg) over P₂O₅ for 12 hours prior to use to minimize hydrolysis of the acylating agent.[1][3]

• Pyridine: Distill over CaH₂ and store over KOH pellets or activated 4Å molecular sieves.[1]

• Benzoyl Chloride (BzCl): Use high-purity grade (>99%); if aged, distill to remove benzoic acid.[1][3]

2. Acylation Reaction:

• Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stir bar and argon inlet, suspend L-Fucose (1.0 g, 6.09 mmol) in anhydrous Pyridine (20 mL) .

• Cooling: Submerge the flask in an ice-water bath (0°C).

• Addition: Add Benzoyl Chloride (3.5 mL, ~30.5 mmol, 5.0 eq) dropwise via a pressure-equalizing addition funnel over 20 minutes. Critical: Exothermic reaction; control addition rate to maintain temperature <5°C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 4–12 hours.

• Monitoring: Monitor by TLC (Silica gel; Hexane:Ethyl Acetate 3:1). The polar starting material (Rf ~0.[1][3]0) should disappear, replaced by a high-Rf UV-active spot (Rf ~0.5–0.6).[1]

3. Workup & Purification:

• Quench: Cool the mixture to 0°C and add Methanol (2 mL) dropwise to destroy excess BzCl. Stir for 15 minutes.

• Dilution: Dilute with DCM (50 mL) and transfer to a separatory funnel.

• Washing: Wash successively with:

  • Cold 1M HCl (3 x 30 mL) – Critical: Removes pyridine.[1][3] Check aqueous layer pH is acidic.

  • Saturated NaHCO₃ (2 x 30 mL) – Neutralizes residual acid.[1][3]

  • Brine (1 x 30 mL).

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Crystallization: The crude residue is often a syrup.[1] Crystallize from Ethanol or Ether/Hexane to obtain the pure product.[1]

Mechanistic Insight: The "Disarming" Effect

In carbohydrate chemistry, the choice between acetyl and benzoyl protection is strategic.[1] Benzoyl groups are electron-withdrawing esters that "disarm" the sugar ring, making the anomeric center less reactive towards hydrolysis or premature glycosylation compared to "armed" benzyl ethers.[1]

Furthermore, the benzoyl group at C-2 plays a pivotal role in stereocontrol via Neighboring Group Participation (NGP) .[1]

Diagram: NGP and Stereoselectivity

Caption: Neighboring Group Participation (NGP) by the C2-O-benzoyl group directs the formation of 1,2-trans-glycosidic bonds (β-L-fucosides).[1]

Applications in Drug Development[1][3]

Synthesis of Tumor-Associated Carbohydrate Antigens (TACAs)

Fucosylated glycans (e.g., Lewis X, Lewis Y, Sialyl Lewis X) are key markers in oncology. 1,2,3,4-Tetra-O-benzoyl-L-fucose serves as the precursor for generating glycosyl bromides or thioglycosides used to install the fucose moiety onto the antigen backbone.[1]

Glycomimetics for C-Type Lectins

Recent research utilizes this building block to synthesize libraries of glycomimetics targeting C-type lectin receptors (CLRs) such as DC-SIGN and Dectin-2 .[1][5] These receptors are critical in modulating immune responses, making their ligands potential targets for immunotherapy and vaccine adjuvants.[1]

Stability Studies

The benzoyl protection offers superior stability under acidic glycosylation conditions compared to acetyl groups, preventing unwanted migration or hydrolysis during complex multi-step synthesis.[1]

Commercial Landscape & Supply Chain

Unlike common monosaccharides, 1,2,3,4-Tetra-O-benzoyl-L-fucose is a specialty fine chemical .[1] It is not typically stocked by general lab suppliers (e.g., Sigma-Aldrich often stocks the acetyl variant).[1]

Verified Commercial Suppliers:

• e-biochem.com: Catalog No. 733986111658435.[1]

• MedChemExpress (MCE): Listed as a biochemical reagent for assay development.[1][3]

• Specialized CROs: Companies like Synthose , Carbosynth , and BOC Sciences often provide custom synthesis of this intermediate if not in stock.[1]

Procurement Specification Guide:

• Purity: Request >98% (HPLC/NMR).

• Identity: Ensure 1H-NMR confirms the presence of 4 benzoyl groups (aromatic region integration ~20H) and the L-fucose methyl doublet.[1]

• Anomer: Confirm if the product is a mixture or a pure anomer (usually

  ) if your application requires a specific starting configuration.[1][3]

References

• Nunez, C. et al. (1981).[1][3][4] Canadian Journal of Chemistry, 59, 2086.[1][4] (Primary source for NMR characterization and synthesis validation).[1][3]

• Medve, L. et al. (2018).[1][3] "On-Chip Screening of a Glycomimetic Library with C-Type Lectins Reveals Structural Features Responsible for Preferential Binding of Dectin-2 over DC-SIGN/R and Langerin".[1][5] Chemistry – A European Journal.[1] Link[3]

• e-biochem.com . Product Page: 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose. Link

• MedChemExpress . Product Information: 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose.[1][2][6][7][8][9][10][11] Link

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• 3. US7335500B2 - Production of fucosylated carbohydrates by enzymatic fucosylation synthesis of sugar nucleotides; and in situ regeneration of GDP-fucose - Google Patents [patents.google.com]
• 4. RO118132B1 - PROCESS FOR OBTAINING FUCOZILATED CARBOHYDRATIES IN A SINGLE MIXTURE OF REACTION, AN INJECTION REACTION SYSTEM AND INTERMEDIATE COMPOSITION - Google Patents [patents.google.com]
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• 11. medchemexpress.com [medchemexpress.com]

Whitepaper: Solubility Profile and Handling Protocols for 1,2,3,4-Tetra-O-benzoyl-L-fucose in Organic Solvents

Executive Summary

In the realm of carbohydrate chemistry and the synthesis of sugar nucleotides (such as GDP-fucose), the manipulation of solubility profiles is a foundational strategy. As an application scientist, I frequently encounter the challenge of transitioning highly polar, water-soluble monosaccharides into lipophilic intermediates suitable for organic synthesis. The compound 1,2,3,4-Tetra-O-benzoyl-L-fucose (CAS: 140223-15-0) exemplifies this engineered solubility shift. By masking the polar hydroxyl groups of L-fucose with bulky benzoyl esters, the molecule's solubility is fundamentally inverted, allowing it to partition seamlessly into organic solvents for downstream purification and synthetic coupling.

This technical guide details the physicochemical properties, structural causality, and self-validating experimental protocols for the solubilization and extraction of 1,2,3,4-Tetra-O-benzoyl-L-fucose.

Physicochemical Properties & Mechanistic Solubility Shift

The native L-fucose molecule is highly hydrophilic due to its four free hydroxyl (-OH) groups, which act as strong hydrogen-bond donors and acceptors in aqueous media. However, during benzoylation, these hydroxyl groups are converted into benzoate esters.

The Causality of Solvation: The introduction of four large, aromatic benzoyl rings drastically reduces the molecule's hydrogen-bonding capacity while exponentially increasing its lipophilicity. Consequently, the solubility profile flips: the compound becomes completely insoluble in water but highly soluble in moderately polar to non-polar organic solvents. These organic solvents solvate the large aromatic rings through favorable dispersion forces and dipole-dipole interactions with the ester carbonyls.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	1,2,3,4-Tetra-O-benzoyl-L-fucose
CAS Number	140223-15-0
Molecular Formula	C34H28O9
Molecular Weight	580.58 g/mol
Appearance	White Solid
Melting Point	165-170°C

Data supported by1[1] and 2[2].

Mechanistic shift in solubility from hydrophilic L-fucose to lipophilic tetra-benzoate derivative.

Quantitative Solubility Data

Based on empirical data from biochemical reagent providers such as 3[4], the target compound exhibits a highly specific solubility profile tailored for organic extraction.

Table 2: Empirical Solubility Profile in Organic Solvents

Solvent	Polarity Index	Solubility Status	Mechanistic Rationale
Chloroform (CHCl3)	4.1	Highly Soluble	Strong dispersion forces interact with the four bulky benzoyl aromatic rings.
Dichloromethane (DCM)	3.1	Highly Soluble	Optimal dipole-dipole interactions with the ester carbonyls; preferred extraction solvent.
Ethyl Acetate (EtOAc)	4.4	Soluble	Moderate polarity supports solvation; frequently used as a mobile phase in TLC validation.
Water (H2O)	10.2	Insoluble	Complete lack of free hydroxyl groups prevents hydrogen bonding with aqueous media.

Experimental Methodology: Synthesis, Extraction, and Solubilization

To utilize 1,2,3,4-Tetra-O-benzoyl-L-fucose in downstream enzymatic fucosylation or nucleotide sugar synthesis, it must first be synthesized and extracted from an aqueous quench. The following protocol is adapted from established methodologies, including those detailed in 5[5].

Step-by-Step Solubilization and Extraction Workflow

• Initial Solubilization (Activation): Dissolve 5.0 g (30.5 mmol) of L-fucose in 100 mL of anhydrous pyridine. Cool the solution to 0-5°C[5].

  • Causality: Pyridine acts as both a polar solvent capable of dissolving the unmodified sugar and an acid scavenger (base) to neutralize the HCl generated during the subsequent reaction.

• Esterification: Add 17.7 mL (152.3 mmol) of benzoyl chloride dropwise. Stir for 3 hours at room temperature[5].

  • Causality: The dropwise addition controls the highly exothermic nature of the reaction. The molar excess of benzoyl chloride ensures complete tetra-substitution, leaving no unreacted hydroxyl groups.

• Phase Quenching: Pour the reaction mixture into ice water[5].

  • Causality: This quenches unreacted benzoyl chloride and forces the newly formed, highly lipophilic 1,2,3,4-Tetra-O-benzoyl-L-fucose to precipitate out of the aqueous phase.

• Organic Extraction: Extract the aqueous mixture using Dichloromethane (DCM) or Ethyl Acetate.

  • Causality: The target compound's four bulky benzoyl groups dictate its high solubility in moderately polar organic solvents, allowing it to partition entirely into the organic layer[4].

• Validation & Recovery: Wash the organic layer with saturated NaHCO3 and brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Self-Validating Step: The protocol validates itself through phase separation. A distinct, clear organic layer during extraction confirms successful partitioning. Furthermore, performing Thin-Layer Chromatography (TLC) using a Hexane:EtOAc mobile phase on the organic extract will yield a high

    spot, confirming the total absence of polar L-fucose (which would remain at the baseline) and verifying complete conversion to the lipophilic product.

Workflow for the synthesis and organic extraction of 1,2,3,4-Tetra-O-benzoyl-L-fucose.

References

• ChemicalBook: 140223-15-0(1,2,3,4-Tetra-O-benzoyl-L-fucopyranose) Properties and Synonyms.
• E-Biochem: 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose Solubility Profile.
• MDFCW: 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose Reference Standards (Melting Point & Formula).
• Google Patents (US7335500B2): Production of fucosylated carbohydrates by enzymatic fucosylation synthesis of sugar nucleotides; and in situ regeneration of GDP-fucose.

Sources

• 1. 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose_140223-15-0_T284120_【莱耀标准品网】 [mdfcw.com]
• 2. 140223-15-0 CAS MSDS (1,2,3,4-Tetra-O-benzoyl-L-fucopyranose) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose_上海惠诚生物 生物试剂,标准品,仪器设备,耗材,一站式服务 [e-biochem.com]
• 4. 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose_上海惠诚生物 生物试剂,标准品,仪器设备,耗材,一站式服务 [e-biochem.com]
• 5. US7335500B2 - Production of fucosylated carbohydrates by enzymatic fucosylation synthesis of sugar nucleotides; and in situ regeneration of GDP-fucose - Google Patents [patents.google.com]

A Historical Perspective on the Development of Fucose Protection Strategies: An In-depth Technical Guide

Introduction: The Significance of Fucose and the Synthetic Challenge

L-fucose, a deoxyhexose sugar, is a crucial component of a vast array of biologically significant glycoconjugates, including blood group antigens, selectin ligands involved in inflammation and cancer metastasis, and human milk oligosaccharides (HMOs) that play a vital role in infant development.[1][2] The precise arrangement of fucose residues within these complex structures dictates their biological function. Consequently, the chemical synthesis of fucosylated oligosaccharides and glycoconjugates is of paramount importance for research in glycobiology, drug discovery, and materials science.

However, the synthesis of these molecules is far from trivial. The fucose monosaccharide presents a formidable challenge to the synthetic chemist due to its multiple hydroxyl groups of similar reactivity.[3][4] To achieve the desired regioselective and stereoselective glycosylation, a carefully orchestrated strategy of protecting and deprotecting these hydroxyl groups is essential. This guide provides a historical perspective on the evolution of fucose protection strategies, offering researchers, scientists, and drug development professionals a comprehensive understanding of the methodologies that have shaped the field of glycoscience.

The Early Days: Brute-Force and Limited Selectivity

In the nascent stages of carbohydrate chemistry, the protection of hydroxyl groups was often a matter of "brute-force" acylation or alkylation, leading to mixtures of products that were difficult to separate and characterize. The primary goal was simply to mask the hydroxyls to allow for the manipulation of the anomeric center for glycosylation.

One of the earliest and most straightforward approaches was per-O-acetylation , where all hydroxyl groups are protected as acetate esters. While effective at rendering the sugar soluble in organic solvents and allowing for the activation of the anomeric center, this strategy offered no regioselectivity. The subsequent removal of a single acetyl group to allow for glycosylation was a significant challenge.

Similarly, per-O-benzylation , using benzyl ethers as protecting groups, provided robust protection under a wide range of reaction conditions. Benzyl ethers are stable to both acidic and basic conditions, making them valuable as "permanent" protecting groups that would be removed at the final stages of a synthesis. However, like per-O-acetylation, this approach lacked regioselectivity in its initial application.

The Dawn of Regioselectivity: Exploiting Inherent Reactivity and Steric Hindrance

A significant leap forward in fucose chemistry came with the development of methods to exploit the subtle differences in the reactivity of its hydroxyl groups. The primary hydroxyl group at the C-6 position is sterically less hindered and generally more reactive than the secondary hydroxyls at C-2, C-3, and C-4. This difference in reactivity allowed for the first instances of regioselective protection.

The use of bulky protecting groups, such as trityl (Tr) and tert-butyldimethylsilyl (TBDMS) ethers, enabled the selective protection of the C-6 hydroxyl.[3][5] This was a crucial development, as it allowed for the elongation of the glycan chain from this position.

Another key strategy that emerged was the use of cyclic acetals , most notably the benzylidene acetal , to simultaneously protect the C-4 and C-6 hydroxyl groups. The formation of this six-membered ring is thermodynamically favored in hexopyranosides like fucose.[6][7] This not only protected two hydroxyls in a single step but also introduced conformational rigidity to the pyranose ring, which could influence the stereochemical outcome of subsequent glycosylation reactions. The true power of the benzylidene acetal, however, was realized with the development of methods for its regioselective reductive opening . This allowed for the liberation of either the C-4 or the C-6 hydroxyl group, providing access to two different glycosyl acceptors from a single intermediate.[6][8][9]

The Era of Orthogonal Protection: A Paradigm Shift in Complex Oligosaccharide Synthesis

The synthesis of complex, branched oligosaccharides requires a more sophisticated approach than simple regioselective protection. It necessitates the use of multiple protecting groups that can be removed independently of one another under specific reaction conditions. This concept is known as orthogonal protection , and its advent revolutionized carbohydrate chemistry.[1][2][10][11]

An orthogonal set of protecting groups allows for the selective unmasking of a specific hydroxyl group at any stage of the synthesis, enabling the precise and programmed assembly of complex glycan structures.[1][2][11] This strategy is the cornerstone of modern oligosaccharide synthesis.

A typical orthogonal strategy for fucose might involve:

• Permanent Protecting Groups: Such as benzyl (Bn) ethers, which are stable to a wide range of conditions and are typically removed at the end of the synthesis by catalytic hydrogenation.

• Temporary Protecting Groups: These are removed at intermediate stages to allow for chain elongation or modification. Common examples include:

  • Acyl groups like acetyl (Ac) and benzoyl (Bz) , which are base-labile.[10][12]

  • Silyl ethers of varying steric bulk and lability, such as triethylsilyl (TES) , tert-butyldimethylsilyl (TBDMS) , and triisopropylsilyl (TIPS) , which are typically removed with fluoride ions.[5][13]

  • Levulinoyl (Lev) esters, which can be selectively removed in the presence of other acyl groups using hydrazine.[11][14]

The strategic combination of these and other protecting groups allows for the synthesis of highly complex fucosylated molecules that were previously inaccessible.

The Role of Participating Groups in Stereocontrol

Protecting groups do more than simply mask hydroxyls; they can also profoundly influence the stereochemical outcome of glycosylation reactions. This is particularly important in fucose chemistry, where the formation of the desired α-glycosidic linkage can be challenging.

Participating protecting groups at the C-2 position, such as acetyl (Ac) and benzoyl (Bz) esters, can assist in the glycosylation reaction through a process called neighboring group participation .[10][14] The ester carbonyl oxygen can attack the anomeric center to form a cyclic acyloxonium ion intermediate. This intermediate shields one face of the sugar, forcing the incoming glycosyl acceptor to attack from the opposite face, leading to the formation of a 1,2-trans-glycosidic linkage. For fucose, which has an axial C-2 hydroxyl in its most stable chair conformation, this results in the formation of the desired α-anomeric bond.

The choice between different participating groups can have a significant impact on the yield and stereoselectivity of the reaction. For instance, the bulkier benzoyl group often provides higher α-selectivity compared to the acetyl group in fucosylation reactions.[10]

Modern Strategies and Future Outlook

The field of fucose protection strategies continues to evolve. Researchers are constantly seeking to develop new protecting groups with improved properties and more efficient and selective methods for their introduction and removal. Some of the more recent developments include:

• One-pot protection strategies: These methods aim to install multiple, orthogonally removable protecting groups in a single reaction vessel, significantly streamlining the synthesis of fucosyl donors.

• Catalytic regioselective protection: The use of catalysts, such as organotin or borinic acid derivatives, can enhance the regioselectivity of protection reactions, reducing the need for multi-step sequences.[15]

• Protecting group-free synthesis: While still in its early stages, the development of glycosylation methods that do not require protecting groups is a major goal in the field.[16] These approaches, often employing enzymatic or chemo-enzymatic methods, have the potential to dramatically simplify the synthesis of fucosylated oligosaccharides.

The historical journey of fucose protection strategies is a testament to the ingenuity and perseverance of synthetic chemists. From the early days of non-selective protection to the sophisticated orthogonal strategies employed today, the ability to precisely control the reactivity of fucose's hydroxyl groups has been the key to unlocking the synthesis of a vast array of biologically important molecules. As our understanding of the glycocode continues to expand, the demand for even more advanced and efficient methods for fucose manipulation will undoubtedly drive further innovation in this exciting and challenging field.

Data Presentation

Table 1: Comparison of Common Fucose Protecting Groups

Protecting Group	Abbreviation	Stability (Stable to)	Common Deprotection Method(s)
Benzyl	Bn	Acid, Base, Oxidation, Reduction	Catalytic Hydrogenation (e.g., H₂, Pd/C)
Acetyl	Ac	Mild Acid, Oxidation, Reduction	Base (e.g., NaOMe in MeOH)
Benzoyl	Bz	Mild Acid, Oxidation, Reduction	Base (e.g., NaOMe in MeOH)
tert-Butyldimethylsilyl	TBDMS	Base, Oxidation, Reduction	Fluoride (e.g., TBAF), Acid
Benzylidene Acetal	Base, Oxidation, Reduction	Acid, Catalytic Hydrogenation, Reductive Opening
Levulinoyl	Lev	Acid, Base, Oxidation, Reduction	Hydrazine (e.g., N₂H₄·H₂O in Py/AcOH)

Experimental Protocols

Protocol 1: Benzoyl Protection of a Fucosyl Donor

This protocol describes the per-O-benzoylation of a fucosyl donor, a common step in preparing it for glycosylation with a participating group at C-2.

Materials:

• Fucosyl donor (e.g., thiophenyl fucoside)

• Benzoyl chloride (BzCl)

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• 4-(Dimethylamino)pyridine (DMAP), catalytic amount

Procedure:

• Dissolve the fucosyl donor (1.0 eq) in a mixture of anhydrous DCM and anhydrous pyridine under an inert atmosphere (e.g., argon).

• Cool the solution to 0 °C in an ice bath.

• Add a catalytic amount of DMAP to the solution.

• Slowly add benzoyl chloride (excess, typically 1.2-1.5 eq per hydroxyl group) to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir until thin-layer chromatography (TLC) analysis indicates complete consumption of the starting material.

• Quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract with DCM.

• Wash the combined organic layers sequentially with 1 M HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the per-O-benzoylated fucosyl donor.

Protocol 2: Orthogonal Deprotection of a Levulinoyl Ester

This protocol details the selective removal of a levulinoyl (Lev) group in the presence of other protecting groups, such as benzyl ethers and benzoyl esters.[11]

Materials:

• Levulinoyl-protected fucoside

• Hydrazine monohydrate (N₂H₄·H₂O)

• Pyridine

• Acetic acid (AcOH)

Procedure:

• Dissolve the levulinoyl-protected fucoside (1.0 eq) in a solution of pyridine and acetic acid.

• Add hydrazine monohydrate (typically 2-3 eq) to the solution at room temperature.

• Stir the reaction mixture and monitor its progress by TLC.

• Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with 1 M HCl to remove pyridine and excess hydrazine.

• Wash the organic layer with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting alcohol by flash column chromatography.

Visualizations

Caption: L-Fucose structure highlighting reactive hydroxyl groups.

Caption: Historical evolution of fucose protection strategies.

Caption: A typical experimental workflow for fucosylation.

References

• Daly, R., McCabe, T., & Scanlan, E. M. (2013). Development of fully and partially protected fucosyl donors for oligosaccharide synthesis. The Journal of Organic Chemistry, 78(3), 1080–1090. [Link]

• van der Vorm, S., Hansen, T., van Hengst, J. A., Overkleeft, H. S., & van der Marel, G. A. (2018). Novel protecting group strategies in the synthesis of oligosaccharides. Scholarly Publications Leiden University. [Link]

• Wiley-VCH. (n.d.). 1 Protecting Group Strategies in Carbohydrate Chemistry. [Link]

• Taylor & Francis. (2014). Regioselective Reductive Openings of 4,6-O-Benzylidene-Type Acetals using LiAlH4-AlCl3. [Link]

• University of Saskatchewan. (n.d.). Strategies for Protecting Group Free Glycosidation. [Link]

• Organic Chemistry Portal. (2010). Regioselective Reductive Ring Opening of Benzylidene Acetals Using Triethylsilane and Iodine. [Link]

• Beilstein Journals. (2025). The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation. [Link]

• NCBI. (2021). Reductive opening of benzylidene group - Glycoscience Protocols (GlycoPODv2). [Link]

• Illinois Chemistry. (2007). AUTOMATED SOLID-PHASE SYNTHESIS OF OLIGOSACCHARIDES. [Link]

• MDPI. (2025). Synthetic Strategies for Bioactive Oligosaccharides. [Link]

• Science of Synthesis. (n.d.). A useful feature of silyl ethers is that they greatly increase the volatility of an otherwise nonvo. [Link]

• ResearchGate. (2025). ChemInform Abstract: Regioselective Reductive Openings of 4,6-Benzylidene Acetals: Synthetic and Mechanistic Aspects. [Link]

• NIH. (2011). Reverse orthogonal strategy for oligosaccharide synthesis. [Link]

• PubMed. (2022). Regioselective Reductive Opening of Benzylidene Acetals with Dichlorophenylborane/Triethylsilane: Previously Unreported Side Reactions and How to Prevent Them. [Link]

• Gelest. (n.d.). Deprotection of Silyl Ethers. [Link]

• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

• Master Organic Chemistry. (2015). Protecting Groups For Alcohols. [Link]

• Pearson. (n.d.). Silyl Ether Protecting Groups Explained: Definition, Examples, Practice & Video Lessons. [Link]

Sources

• 1. Synthetic Strategies for Bioactive Oligosaccharides [mdpi.com]
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• 3. Development of fully and partially protected fucosyl donors for oligosaccharide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reductive opening of benzylidene group - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. taylorfrancis.com [taylorfrancis.com]
• 9. Regioselective Reductive Ring Opening of Benzylidene Acetals Using Triethylsilane and Iodine [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 15. application.wiley-vch.de [application.wiley-vch.de]
• 16. utoronto.scholaris.ca [utoronto.scholaris.ca]

Fundamental Principles of Glycosidic Bond Formation with Protected Sugars: A Comprehensive Technical Guide

Executive Summary

The chemical synthesis of complex carbohydrates and glycoconjugates is a cornerstone of modern drug development and glycobiology. Unlike peptide or oligonucleotide synthesis, which rely on the formation of thermodynamically stable amide or phosphodiester bonds, glycosidic bond formation creates a new stereocenter at the anomeric carbon. Achieving high regio- and stereoselectivity requires a rigorous understanding of donor reactivity, acceptor nucleophilicity, protecting group electronics, and solvent participation. This whitepaper dissects the mechanistic principles and practical workflows governing glycosylation with protected sugars.

The Mechanistic Continuum of Glycosylation

Historically, glycosylation was categorized strictly as a dissociative

reaction proceeding through a flat oxocarbenium ion. However, modern kinetic and physical data reveal that glycosylation exists on a dynamic mechanistic continuum[1].

The exact pathway depends heavily on the stability of the reactive intermediates. Upon activation, the covalent glycosyl donor ionizes to form a Contact Ion Pair (CIP). Depending on solvent polarity and donor electronics, this CIP can separate into a Solvent-Separated Ion Pair (SSIP) or fully dissociate into a free oxocarbenium ion[1]. The lifetime and conformational energy landscape of these glycopyranosyl cations dictate the stereochemical outcome: highly reactive, unshielded oxocarbenium ions typically undergo

-like addition yielding anomeric mixtures, whereas stabilized intermediates or highly nucleophilic acceptors push the reaction toward an associative -like displacement[2].

Fig 1. The SN1-SN2 mechanistic continuum of glycosylation and reactive intermediates.

Protecting Group Strategies: The Armed-Disarmed Principle

Protecting groups in carbohydrate chemistry do far more than prevent unwanted side reactions; they actively tune the reactivity of the anomeric center. This paradigm was formalized by Bert Fraser-Reid through the "Armed-Disarmed" principle[3].

• Armed Donors: Sugars protected with electron-donating groups (e.g., benzyl ethers) stabilize the developing positive charge of the oxocarbenium ion transition state. This hyperconjugative stabilization accelerates the reaction, making the donor "armed" and highly reactive[3].

• Disarmed Donors: Conversely, electron-withdrawing groups (e.g., acetyl or benzoyl esters) inductively destabilize the oxocarbenium ion, significantly retarding the reaction rate[3].

By exploiting this differential reactivity, chemists can perform chemoselective, one-pot oligosaccharide assemblies where an armed donor selectively glycosylates a disarmed acceptor without the latter self-condensing[3].

Neighboring Group Participation (NGP): When an ester protecting group (like acetate or benzoate) is present at the C2 position, it can intramolecularly trap the nascent oxocarbenium ion to form a stable dioxolenium ion. This sterically blocks one face of the ring, forcing the incoming acceptor to attack from the opposite face, reliably yielding 1,2-trans glycosides.

Solvent Effects: Steering Stereoselectivity

When NGP is absent (e.g., in perbenzylated or 2-deoxy sugars), the choice of solvent becomes the primary vector for stereocontrol[4]. Solvents can coordinate directly to the oxocarbenium ion, forming transient intermediates that dictate the trajectory of nucleophilic attack.

• The Nitrile Effect: Glycosylations performed in acetonitrile (MeCN) typically favor the formation of

  -glycosides (1,2-trans in the gluco series). Acetonitrile attacks the oxocarbenium ion to form an -nitrilium ion intermediate, which sterically shields the -face and directs the acceptor to the equatorial -face[4],[5].

• The Ether Effect: Conversely, reactions in diethyl ether (Etngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  O) or THF often favor -glycosides (1,2-cis). The ether oxygen coordinates to form a -oxonium ion, blocking the top face and directing attack to the axial -face[5],.

Fig 2. Solvent participation pathways directing stereoselectivity in glycosidic bond formation.

Data Summary: Variables Influencing Glycosylation

The interplay of these factors allows for the rational design of glycosylation reactions. The table below summarizes the quantitative and qualitative impact of these variables on donor reactivity and stereochemical outcome.

Variable Category	Specific Condition / Type	Mechanistic Effect	Typical Stereochemical Outcome
C2 Protecting Group	Ester (e.g., Acetate, Benzoate)	Neighboring Group Participation (Dioxolenium intermediate)	1,2-trans (Strongly favored)
Global Protection	Ether (e.g., Benzyl)	"Armed" - Electron-donating, stabilizes oxocarbenium	Mixed (Dependent on solvent/acceptor)
Global Protection	Ester (e.g., Acetyl)	"Disarmed" - Electron-withdrawing, destabilizes oxocarbenium	Mixed (Slower reaction kinetics)
Reaction Solvent	Acetonitrile (MeCN)	Nitrile Effect ( -nitrilium intermediate)	-equatorial (1,2-trans in gluco)
Reaction Solvent	Diethyl Ether (Et O)	Ether Effect ( -oxonium intermediate)	-axial (1,2-cis in gluco)

Experimental Methodologies and Workflows

To ensure trustworthiness and reproducibility, the following protocols detail the causality behind each experimental step, creating a self-validating system for the bench scientist.

Protocol A: The Schmidt Trichloroacetimidate Method

Introduced by Richard R. Schmidt, the activation of

-glycosyl trichloroacetimidates by catalytic Lewis acids remains one of the most reliable methods for glycosidic bond formation[6].

Causality & Logic: Trichloroacetimidates are highly reactive but prone to forming dead-end trichloroacetamide byproducts via intermolecular aglycon transfer if the local concentration of the unreacted donor is too high[7]. To mitigate this, an "inverse glycosylation procedure" (where the donor is slowly added to a premixed solution of acceptor and activator) is often employed[7]. Furthermore, strict anhydrous conditions are mandatory; trace water acts as a competing nucleophile, hydrolyzing the donor back to a hemiacetal[8].

Step-by-Step Workflow:

• Azeotropic Drying: Co-evaporate the glycosyl donor (1.0 - 1.2 equiv) and acceptor (1.0 equiv) with anhydrous toluene (3x) to remove trace water[8]. Place under high vacuum for 2-3 hours.

• Solvent & Sieve Addition: Dissolve the mixture in strictly anhydrous dichloromethane (DCM) under an argon atmosphere. Add freshly flame-dried 4Å molecular sieves to sequester any remaining moisture[8]. Stir for 30 minutes at room temperature.

• Thermal Equilibration: Cool the reaction flask to -78°C. Causality: Low temperatures stabilize the highly reactive oxocarbenium intermediate, suppressing non-specific associative pathways and enhancing kinetic stereocontrol.

• Activation: Dropwise add a catalytic amount of Trimethylsilyl trifluoromethanesulfonate (TMSOTf) or Boron trifluoride diethyl etherate (BF

  ·OEt ) (0.1–0.2 equiv)[8].

• Monitoring & Quenching: Monitor the reaction via TLC. Upon complete consumption of the donor (typically 30-60 mins), quench the reaction while still cold by adding a few drops of triethylamine (Et

  N) or saturated aqueous NaHCO to neutralize the Lewis acid catalyst[8].

• Workup: Filter through Celite to remove molecular sieves, concentrate, and purify via flash column chromatography.

Fig 3. Step-by-step experimental workflow for the Schmidt trichloroacetimidate glycosylation.

Protocol B: Thioglycoside Activation

Thioglycosides are exceptionally stable "shelf-ready" donors that survive most protecting group manipulations, yet they can be selectively activated using thiophilic promoters[9].

Causality & Logic: Activation requires the generation of a highly electrophilic species to attack the anomeric sulfur. A standard promoter system is N-Iodosuccinimide (NIS) and Trifluoromethanesulfonic acid (TfOH)[9]. NIS provides the halonium ion (I

) to coordinate the sulfur, while TfOH provides the superacidic environment necessary to force the departure of the sulfenyl iodide leaving group. Alternatively, modern catalytic methods utilize AuCl (3 mol%), which acts as a mild, thiophilic Lewis acid capable of activating both armed and disarmed thioglycosides at room temperature without the need for stoichiometric co-promoters[10].

Step-by-Step Workflow (NIS/TfOH Method):

• Preparation: Azeotropically dry the thioglycoside donor (1.2 equiv) and acceptor (1.0 equiv) with toluene. Dissolve in anhydrous DCM (or MeCN/Et

  O depending on desired stereocontrol) with 4Å molecular sieves.

• Cooling: Cool the mixture to -40°C to -20°C under argon.

• Halonium Delivery: Add NIS (1.5 equiv) to the mixture. Stir for 5 minutes.

• Acidic Activation: Add TfOH (0.1 - 0.2 equiv) dropwise. The reaction mixture will typically turn a deep red/brown color due to the generation of iodine species.

• Quenching: Once TLC indicates donor consumption, quench the reaction with saturated aqueous Na

  S O (to reduce the iodine/NIS species) and saturated aqueous NaHCO (to neutralize the TfOH).

• Extraction: Extract with DCM, wash the organic layer with brine, dry over MgSO

  , and concentrate for purification.

Conclusion

Mastering glycosidic bond formation requires treating the reaction not as a standard substitution, but as a highly tunable system governed by the

continuum. By rationally selecting protecting groups to arm or disarm the donor, leveraging neighboring group participation, and utilizing specific solvent effects, researchers can predictably steer the regio- and stereochemical outcomes of complex oligosaccharide syntheses.

References

• Armed-disarmed effects in carbohydrate chemistry: history, synthetic and mechanistic studies - PubMed (nih.gov). URL:[Link]

• The Experimental Evidence in Support of Glycosylation Mechanisms at the SN1–SN2 Interface - ResearchGate. URL:[Link]

• Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations - PMC (nih.gov). URL:[Link]

• Methods for 2-Deoxyglycoside Synthesis - PMC (nih.gov). URL:[Link]

• Synthesis of Glycopeptides for Exploration of Mucin-Type-Threonine and HexNAc-Tyrosine Modifications - TU Dortmund. URL:[Link]

• Discovery of novel glycosylation methods using Bayesian optimization: lithium salt directed stereoselective glycosylations - PMC (nih.gov). URL:[Link]

• Glycosyl Trichloroacetimidates - ResearchGate. URL:[Link]

• Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction - ACS Publications. URL:[Link]

• Glycosidation using trichloroacetimidate donor - Glycoscience Protocols - NCBI Bookshelf (nih.gov). URL:[Link]

• Activation of thioglycosides under mild alkylation conditions - PMC (nih.gov). URL:[Link]

• A versatile glycosylation strategy via Au(iii) catalyzed activation of thioglycoside donors - RSC Publishing. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Defining the SN1 Side of Glycosylation Reactions: Stereoselectivity of Glycopyranosyl Cations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Armed-disarmed effects in carbohydrate chemistry: history, synthetic and mechanistic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methods for 2-Deoxyglycoside Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eldorado.tu-dortmund.de [eldorado.tu-dortmund.de]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Glycosidation using trichloroacetimidate donor - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Activation of thioglycosides under mild alkylation conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A versatile glycosylation strategy via Au(iii) catalyzed activation of thioglycoside donors - Chemical Science (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose

Introduction & Scope

This application note details a robust, scalable protocol for the synthesis of 1,2,3,4-tetra-O-benzoyl-L-fucopyranose (perbenzoylated L-fucose) from L-fucose.

This molecule serves as a critical intermediate in carbohydrate chemistry, specifically as a precursor for generating fucosyl donors (e.g., glycosyl bromides, thioglycosides, or trichloroacetimidates) used in the synthesis of Human Milk Oligosaccharides (HMOs) and Antibody-Drug Conjugates (ADCs) . The benzoyl protecting groups are chosen for their stability under acidic glycosylation conditions and their ability to provide "neighboring group participation" (anchimeric assistance) at the C-2 position, which directs 1,2-trans stereoselectivity (typically

-linkages in L-fucose are 1,2-cis, but -linkages are 1,2-trans; however, for L-fucose, the benzoyl group at C-2 favors the formation of -fucosides via the intermediate dioxolenium ion if the nucleophile attacks from the bottom, or if constrained). Note: In L-fucose, the C2-OBz group generally assists in forming -glycosides if used as a donor under specific conditions, but primarily it renders the donor "disarmed" compared to acetyl or benzyl groups, allowing for reactivity tuning.

Reaction Overview

The synthesis utilizes a nucleophilic acyl substitution where the hydroxyl groups of L-fucose react with benzoyl chloride (BzCl) in the presence of pyridine. Pyridine acts as both the solvent and the proton scavenger (base).

Chemical Equation:

Strategic Considerations & Mechanism

To ensure high yield and purity, the following mechanisms must be understood:

• Thermodynamic Control: L-Fucose undergoes mutarotation in solution. Perbenzoylation "locks" the ring form. While a mixture of

  and anomers is common, the -pyranose form is often favored thermodynamically due to the anomeric effect.

• Exotherm Management: The reaction between benzoyl chloride and pyridine/alcohol is highly exothermic. Uncontrolled heat can lead to acyl migration or caramelization (decomposition) of the sugar. Crucial Step: Addition must be performed at

  .[1]

• Moisture Sensitivity: Benzoyl chloride hydrolyzes rapidly in water to form benzoic acid, which consumes the reagent and complicates purification. Starting material must be dessicated.

Workflow Diagram

Figure 1: Logical workflow for the perbenzoylation of L-fucose.

Materials & Equipment

Reagents

Reagent	Grade	Role
L-Fucose	>98%	Substrate
Benzoyl Chloride (BzCl)	ReagentPlus, 99%	Acylating Agent
Pyridine	Anhydrous, 99.8%	Solvent & Base
Methanol (MeOH)	HPLC Grade	Quenching Agent
Dichloromethane (DCM)	ACS Grade	Extraction Solvent
Hydrochloric Acid (HCl)	1 M Aqueous	Pyridine Removal
Sat.[2][3][4] NaHCO₃	Aqueous	Neutralization

Equipment

• Round-bottom flask (RBF) with 2-neck adapter.

• Magnetic stir bar & plate.

• Ice-water bath.

• Addition funnel or syringe pump (for larger scales).

• Rotary evaporator.

• Vacuum manifold (Schlenk line) or high-vacuum pump.

Step-by-Step Protocol

Phase 1: Preparation (Critical for Reproducibility)

• Dry the Substrate: L-Fucose is hygroscopic. Dry the L-fucose powder under high vacuum (

  ) over or in a vacuum oven at overnight.

  • Why: Water reacts violently with BzCl, generating HCl gas and benzoic acid impurities.

• Inert Atmosphere: Flame-dry or oven-dry the glassware. Flush the reaction vessel with Argon or Nitrogen.

Phase 2: The Reaction

• Solvation: Add L-Fucose (1.0 eq, e.g., 5.0 g) to the RBF. Add Anhydrous Pyridine (10-15 mL per gram of fucose) via syringe.

  • Note: Fucose may not dissolve immediately; suspension is acceptable at this stage.

• Cooling: Place the RBF in an ice-water bath (

  ) and stir for 15 minutes.

• Addition: Add Benzoyl Chloride (5.0 - 6.0 eq) dropwise over 30–60 minutes.

  • Caution: This step generates heat.[4][5] If added too quickly, the solution may darken (caramelization).

  • Observation: The solution typically becomes clear as the reaction progresses and the fucose dissolves upon acylation.

• Incubation:

  • Stir at

    for 1 hour.

  • Remove ice bath and allow to warm to Room Temperature (RT).

  • Stir at RT for 4–12 hours.

• Monitoring: Check reaction progress via TLC (Solvent: 3:7 Ethyl Acetate/Hexane).

  • Visualization: UV light (benzoyl groups are UV active) and charring with

    /EtOH.

  • Target: Disappearance of baseline material (L-fucose) and appearance of a high

    spot ( ).

Phase 3: Workup (The "Trustworthiness" Step)

Many protocols fail here due to residual pyridine.

• Quenching: Cool the mixture back to

  . Add MeOH (approx. 2 mL) dropwise to react with excess BzCl. Stir for 15 mins.

• Dilution: Dilute the reaction mixture with DCM (50 mL) .

• Acid Wash (Crucial): Transfer to a separatory funnel. Wash the organic layer 2x with cold 1 M HCl (or until the aqueous phase remains acidic).

  • Mechanism:[6][7] Pyridine + HCl

    Pyridinium Chloride (water-soluble). This effectively removes the solvent.

• Neutralization: Wash the organic layer 1x with saturated aqueous NaHCO₃ .

  • Caution:

    gas evolution. Vent frequently.

• Drying: Wash 1x with Brine, then dry the organic layer over anhydrous

  . Filter and concentrate on a rotary evaporator.

Phase 4: Purification

The resulting residue is a thick syrup or foam (often a mixture of

anomers).

• Method A (Crystallization): Dissolve the syrup in a minimum amount of hot Ethanol (EtOH). Allow to cool slowly to RT, then

  . This typically preferentially crystallizes the -anomer.

• Method B (Flash Chromatography): If anomer separation is not required or crystallization fails:

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Eluent: Gradient of Hexanes

    4:1 Hexanes/Ethyl Acetate.

Quality Control & Expected Data

Test	Expected Result	Notes
Appearance	White crystalline solid or colorless foam	Yellowing indicates pyridine retention or degradation.
TLC ( )	~0.5 (3:7 EtOAc/Hexane)	Single major spot (or doublet for anomers).
NMR	7.2–8.1 (m, 20H, Aromatic)	Confirms 4x Benzoyl groups.
NMR (Anomeric)	-H: ~6.8 ppm (d, )	Downfield shift due to O-Bz at C1.
Mass Spec (ESI)	calc. ~603.16	of Tetra-O-benzoyl-fucose is 580.58 g/mol .

NMR Interpretation: In the

NMR (CDCl₃), the diagnostic signals are the aromatic protons (multiplets, 7.2–8.1 ppm) and the ring protons. H-1 is typically the most downfield non-aromatic signal. H-2, H-3, and H-4 will be shifted downfield (5.5–6.0 ppm) compared to unsubstituted fucose due to the electron-withdrawing ester groups. The C-6 methyl group will appear as a doublet upfield (~1.2–1.3 ppm).

Safety & Hazards

• Benzoyl Chloride: Lachrymator. Highly corrosive. Causes severe skin burns and eye damage. Handle only in a fume hood.

• Pyridine: Toxic if inhaled/ingested. Flammable. Male reproductive hazard. Distinctive unpleasant odor; double-gloving recommended.

• Waste: All aqueous washes containing pyridine must be disposed of in segregated halogenated/organic waste streams according to local EHS regulations.

References

• General Carbohydrate Benzoylation Protocol

  • Zhang, Z., et al. "Facile Preparation of Peracetates and Per-3-bromobenzoates of -Mono- and Disaccharides." Molecules, vol. 10, no. 10, 2005, pp. 1309-1317.

  • (Demonstrates pyridine/acyl chloride methodology on similar monosaccharides).

• Synthesis of Fucose Derivatives

  • Nishi, Y., et al. "Synthesis of 2,3,4-Tri-O-benzyl-L-fucopyranose." Bioscience, Biotechnology, and Biochemistry, vol. 73, no. 3, 2009, pp. 562-569.[8]

  • (Contextualizes fucose protection strategies).

• Tagatose Perbenzoylation (Analogous Protocol)

  • Hossain, M., et al. "1,3,4,5-Tetra-O-benzoyl-

    -D-tagatopyranose." Molbank, vol. 2025, M2041.[1]

  • (Recent, high-yield protocol for tetra-O-benzoylation of hexoses using Pyridine/BzCl).

Sources

• 1. researchgate.net [researchgate.net]
• 2. synthose.com [synthose.com]
• 3. 1,3,4,5-Tetra-O-benzoyl-α-d-tagatopyranose [mdpi.com]
• 4. prepchem.com [prepchem.com]
• 5. First Synthesis of 3-Glycopyranosyl-1,2,4-Triazines and Some Cycloadditions Thereof - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. WO2019101629A1 - Process for the purification of l-fucose from a fermentation broth - Google Patents [patents.google.com]
• 8. 2,3,4-TRI-O-BENZYL-L-FUCOPYRANOSE synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: A Comprehensive Guide to the Benzoylation of Fucose Hydroxyl Groups

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

These application notes provide a detailed and scientifically grounded guide to the benzoylation of fucose, a critical deoxyhexose sugar involved in numerous biological processes. This document is designed to equip researchers with the necessary knowledge to perform this fundamental protecting group strategy with a high degree of control and reproducibility. We will delve into the underlying chemical principles, provide step-by-step protocols for both complete (per-O-benzoylation) and selective (regioselective) benzoylation, and discuss the rationale behind the procedural choices.

Introduction: The Significance of Fucose Benzoylation

L-fucose is a crucial carbohydrate moiety found in a wide array of glycoconjugates, including glycoproteins and glycolipids. Its presence and specific linkages are vital for cell-cell recognition, signaling, and immune responses. The chemical synthesis of fucosylated oligosaccharides and glycoconjugates is a cornerstone of glycobiology research and drug development. To achieve these complex syntheses, the strategic protection of fucose's hydroxyl groups is paramount.

Benzoylation, the process of introducing a benzoyl group (-OBz), is a widely employed method for protecting hydroxyl groups in carbohydrate chemistry.[1] The resulting benzoate esters are stable to a variety of reaction conditions, particularly those involving glycosylation, and can be readily removed under basic conditions.[2] Furthermore, the benzoyl group can influence the stereochemical outcome of glycosylation reactions, a phenomenon known as "neighboring group participation."[3][4] This guide will provide a robust framework for the successful benzoylation of fucose, a key step in the synthesis of complex fucosylated structures.

Principles of Benzoylation: Mechanism and Regioselectivity

The benzoylation of an alcohol is a nucleophilic acyl substitution reaction. The hydroxyl group of the sugar acts as a nucleophile, attacking the electrophilic carbonyl carbon of the benzoylating agent. The most common benzoylating agents are benzoyl chloride (BzCl) and benzoic anhydride (Bz₂O), typically used in the presence of a base like pyridine or 4-(dimethylamino)pyridine (DMAP).[5][6]

The general mechanism proceeds as follows:

• Activation of the Benzoylating Agent: In the presence of a base like pyridine, benzoyl chloride forms a more reactive acylpyridinium ion.

• Nucleophilic Attack: The hydroxyl group of fucose attacks the carbonyl carbon of the activated benzoylating agent.

• Deprotonation and Product Formation: The base removes the proton from the newly formed oxonium ion, yielding the benzoate ester and the protonated base.

The reactivity of the four hydroxyl groups on a fucose molecule (at C-1, C-2, C-3, and C-4, with the C-6 methyl group being unreactive) is not equal. This difference in reactivity can be exploited to achieve regioselective benzoylation. The primary factors influencing this selectivity are:

• Steric Hindrance: The primary hydroxyl group (if present, though fucose is a deoxy sugar at C-6) is generally the most accessible and therefore the most reactive.[7] Among the secondary hydroxyls of fucose, their accessibility can be influenced by their axial or equatorial positions and the overall conformation of the pyranose ring.

• Electronic Effects: The acidity of the hydroxyl proton can affect its nucleophilicity. The anomeric hydroxyl group (C-1 OH) has distinct reactivity due to its hemiacetal nature.[7]

Modern methods have been developed to enhance regioselectivity, employing catalysts such as organotin reagents, iron(III) chloride, or organobases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[8][9][10][11] These catalysts can coordinate with specific hydroxyl groups, enhancing their nucleophilicity and directing the benzoylation to a particular position.

Experimental Protocols

Protocol 1: Per-O-Benzoylation of L-Fucose

This protocol describes the complete benzoylation of all hydroxyl groups of L-fucose, a common procedure to create a stable, fully protected building block.

Materials:

• L-Fucose

• Anhydrous Pyridine

• Benzoyl Chloride (BzCl)

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve L-fucose (1 equivalent) in anhydrous pyridine (approximately 10 mL per gram of fucose). Cool the solution to 0 °C in an ice bath.

• Addition of Benzoyl Chloride: Slowly add benzoyl chloride (a slight excess for each hydroxyl group, typically 4.5-5 equivalents) to the stirred solution. The reaction is exothermic, so maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture back to 0 °C and quench the excess benzoyl chloride by the slow addition of a small amount of water or methanol.

  • Dilute the mixture with dichloromethane (DCM) and wash sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution (to neutralize any remaining acid), and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure per-O-benzoylated fucose.

Expected Outcome: The product will be a white solid. The yield should be high, typically >85%. Characterization can be performed using NMR spectroscopy, where the disappearance of the hydroxyl protons and the appearance of the benzoyl aromatic protons will be evident.[12][13]

Protocol 2: Regioselective Benzoylation of a Fucose Derivative at the Primary Hydroxyl (Illustrative Example)

While fucose itself lacks a primary hydroxyl group, this protocol illustrates the principle of regioselective benzoylation, which is a critical technique in carbohydrate chemistry. For a sugar containing a primary hydroxyl (e.g., at C-6), its enhanced reactivity can be exploited.

Materials:

• Monosaccharide with a primary hydroxyl group (e.g., Methyl α-D-glucopyranoside)

• Anhydrous Pyridine

• Benzoyl Chloride (BzCl)

• Anhydrous Dichloromethane (DCM)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate

Procedure:

• Reaction Setup: Dissolve the starting monosaccharide (1 equivalent) in a mixture of anhydrous pyridine and anhydrous DCM in a round-bottom flask under a nitrogen atmosphere. Cool the solution to -20 °C to -40 °C. The low temperature is crucial for enhancing selectivity.[14][15]

• Controlled Addition of Benzoyl Chloride: Add benzoyl chloride (1.0-1.2 equivalents) dropwise to the cold, stirred solution. The limited stoichiometry is key to favoring monobenzoylation at the most reactive site.

• Reaction Monitoring: Carefully monitor the reaction by TLC. The reaction should be stopped once the starting material is consumed and before significant formation of di- or tri-benzoylated products is observed.

• Work-up and Purification: The work-up and purification steps are similar to those described in Protocol 1.

Rationale for Selectivity: The primary hydroxyl group is sterically less hindered and kinetically favored to react first, especially at low temperatures and with a limited amount of the benzoylating agent.[8]

Data Presentation and Visualization

Table 1: Summary of Benzoylation Protocols for Fucose

Parameter	Per-O-Benzoylation	Regioselective Benzoylation (Illustrative)
Objective	Exhaustive protection of all hydroxyls	Selective protection of the most reactive hydroxyl
Fucose:BzCl Ratio	1 : >4	1 : ~1.1
Temperature	0 °C to Room Temperature	-40 °C to -20 °C
Key to Success	Sufficient excess of benzoylating agent	Precise control of stoichiometry and low temperature
Typical Yield	>85%	60-80% (of the desired regioisomer)

Diagrams

Caption: Experimental workflow for the per-O-benzoylation of L-fucose.

Caption: Chemical transformation in the per-O-benzoylation of L-fucose.

Troubleshooting and Expert Insights

• Incomplete Reactions: If the reaction does not go to completion, ensure that all reagents and solvents are anhydrous. Water will react with benzoyl chloride and deactivate it. A slight excess of benzoyl chloride may be necessary.

• Low Yields: Low yields can result from product loss during the work-up. Ensure that extractions are performed thoroughly. Also, be mindful of the stability of the benzoyl esters during purification; prolonged exposure to silica gel can sometimes lead to minor degradation.

• Formation of Byproducts: The formation of multiple products in regioselective reactions is common. Optimizing the temperature, reaction time, and stoichiometry of the benzoylating agent is crucial. Careful column chromatography is often required to separate the desired regioisomer.

• Choice of Base: While pyridine is a common solvent and base, for sluggish reactions, the addition of a catalytic amount of DMAP can significantly accelerate the rate of benzoylation.

Conclusion

The benzoylation of fucose is a fundamental and versatile tool in carbohydrate chemistry. A thorough understanding of the reaction mechanism, the factors influencing regioselectivity, and meticulous experimental technique are essential for success. The protocols and insights provided in these application notes offer a solid foundation for researchers to confidently and effectively utilize benzoylation as a key protecting group strategy in their synthetic endeavors, ultimately enabling the construction of complex fucosylated molecules for a wide range of applications in research and drug development.

References

• Toward the Chemical Syntheses of Fucosylated Peptides: A Combination of Protecting Groups for the Hydroxy Groups of Fucose. Oxford Academic. [Link]

• Toward the Chemical Syntheses of Fucosylated Peptides: A Combination of Protecting Groups for the Hydroxy Groups of Fucose. Bioscience, Biotechnology, and Biochemistry. [Link]

• Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. MDPI. [Link]

• Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3. ACS Omega. [Link]

• Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. ResearchGate. [Link]

• Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3. PMC. [Link]

• Catalytic Regioselective Benzoylation of 1,2-trans-Diols in Carbohydrates with Benzoyl Cyanide: The Axial Oxy Group Effect and the Action of Achiral and Chiral Amine Catalysts. ACS Publications. [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. PMC. [Link]

• Benzoylation of carbohydrate derivatives containing regioselectively activated secondary hydroxyl groups. Sabinet. [Link]

• Selective bromoacetylation of alkyl hexopyranosides: a facile preparation of intermediates for the synthesis of (1----6)-linked oligosaccharides. PubMed. [Link]

• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. PMC. [Link]

• (PDF) Synthesis NMR and conformational studies of fucoidan fragments 23: Effect of benzoyl group at 0-3 on stereoselectivity of glycosylation by 3-O. ResearchGate. [Link]

• Supramolecular assisted O-acylation of carbohydrates. Green Chemistry (RSC Publishing). [Link]

• SYNTHESIS, NMR, AND CONFORMATIONAL STUDIES OF FUCOIDAN FRAGMENTS. III.[16] EFFECT OF BENZOYL GROUP AT O-3 ON STEREOSELECTIVITY OF GLYCOSYLATION BY 3-O. R Discovery. [Link]

• Benzoylated ethyl 1-thioglycosides: direct preparation from per-O-benzoylated sugars. PMC. [Link]

• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. The Journal of Organic Chemistry. [Link]

• Synthesis of Fucose Derivatives with Thiol Motifs towards Suicide Inhibition of Helicobacter pylori. MDPI. [Link]

• Protecting Group Strategies in Carbohydrate Chemistry. Wiley-VCH. [Link]

• A Short Synthesis of L-Fucose and Analogs from D-Mannose. Tetrahedron Letters. [Link]

• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S- Glycosides of d-Galactose. PubMed. [Link]

• U507661.pdf. UCL Discovery. [Link]

• Regioselective benzoylation of glycopyranosides by benzoic anhydride in the presence of Cu(CF3COO)(2). ResearchGate. [Link]

• Carbohydrate Experiments in the Organic Laboratory: A Robust Synthesis and Modification of Thioglycosides. Journal of Chemical Education. [Link]

• Ion-exchange purification and structural characterization of five sulfated fucoidans from brown algae. PMC. [Link]

• NMR analyses of binding of fucose. (A) Changes in chemical shifts for... ResearchGate. [Link]

• Site-Selective Functionalization of Hydroxyl Groups in Carbohydrate Derivatives. Chemical Reviews. [Link]

• Benzoylation of sugars, polyols and amino acids in biological fluids for high-performance liquid chromatographic analysis. ResearchGate. [Link]

• Fucosylation-Mediated Suppression of Lipid Droplet Accumulation Induced by Low-Level L-Fucose Administration in 3T3-L1 Adipocytes. MDPI. [Link]

• Method for producing fucose-containing composition, and method for producing food and drink, cosmetic, toiletry goods, quasi-drug, and pharmaceutical containing fucose-containing composition.

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• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Supramolecular assisted O -acylation of carbohydrates - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC00499C [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Regio/Site-Selective Benzoylation of Carbohydrates by Catalytic Amounts of FeCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.co.za [journals.co.za]
• 12. Benzoylated ethyl 1-thioglycosides: direct preparation from per-O-benzoylated sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. academic.oup.com [academic.oup.com]

Application Note: Chemical Deprotection of 1,2,3,4-Tetra-O-benzoyl-L-fucose

Executive Summary

This technical guide details the protocol for the global deprotection of 1,2,3,4-tetra-O-benzoyl-L-fucose to yield L-fucose . The removal of benzoyl (Bz) protecting groups is a critical step in the synthesis of fucose-containing oligosaccharides and glycomimetics. While benzoyl esters provide robust stability during glycosylation reactions (often directing

-selectivity via anchimeric assistance), their removal requires specific conditions to prevent degradation of the reducing sugar.

This protocol utilizes the Zemplén transesterification method (catalytic Sodium Methoxide in Methanol). This method is preferred over aqueous base hydrolysis (e.g., NaOH/H2O) because it proceeds under milder anhydrous conditions, minimizing side reactions such as peeling or degradation of the reducing end.

Scientific Background & Mechanism[1][2][3]

The Substrate: 1,2,3,4-Tetra-O-benzoyl-L-fucose

This intermediate is a fully protected L-fucose derivative. The benzoyl groups at positions C1, C2, C3, and C4 render the molecule lipophilic, allowing for easy purification during intermediate synthetic steps. The C1-benzoate is anomeric; its cleavage reveals the free hemiacetal, resulting in free L-fucose which will exist as an equilibrium of

- and -pyranose forms in aqueous solution.

Reaction Mechanism: Zemplén Transesterification

The reaction is a base-catalyzed nucleophilic acyl substitution.

• Initiation: Methoxide ion (MeO⁻) attacks the carbonyl carbon of the benzoyl ester.

• Intermediate: A tetrahedral intermediate is formed.

• Collapse: The intermediate collapses to release the sugar alkoxide and methyl benzoate (byproduct).

• Propagation: The sugar alkoxide is protonated by the methanol solvent, regenerating the methoxide catalyst.

Because the reaction is catalytic, only small amounts of base (0.05 – 0.1 eq) are required, which simplifies workup and prevents epimerization.

Reaction Scheme

Caption: Mechanistic pathway of Zemplén deprotection converting per-benzoylated fucose to free L-fucose and methyl benzoate.

Materials & Equipment

Reagents

Reagent	Grade	Role	Notes
1,2,3,4-Tetra-O-benzoyl-L-fucose	>95% Purity	Substrate	Ensure solid is dry; residual water quenches catalyst.
Methanol (MeOH)	Anhydrous	Solvent	Water content <0.05% is critical for kinetics.
Sodium Methoxide (NaOMe)	0.5 M in MeOH	Catalyst	Prefabricated solutions are safer than solid Na metal.
Amberlite® IR-120 (H+)	Ion Exchange	Quenching	Must be washed with MeOH before use.
Dichloromethane (DCM)	ACS Grade	Extraction	Used to remove methyl benzoate byproduct.

Equipment

• Round-bottom flask (flame-dried or oven-dried).

• Magnetic stir bar.[1]

• Rotary evaporator with water bath (< 40°C).

• Lyophilizer (Freeze-dryer).

• TLC Plates (Silica Gel 60 F254).[1]

Experimental Protocol

Phase 1: Transesterification

• Preparation: Weigh 1.0 g (1.72 mmol) of 1,2,3,4-tetra-O-benzoyl-L-fucose into a 50 mL round-bottom flask.

• Dissolution: Add 20 mL of anhydrous Methanol. Stir until the solid is completely suspended or dissolved. Note: Benzoylated sugars are often sparingly soluble in MeOH initially; they will dissolve as the reaction proceeds and benzoyl groups are removed.

• Catalysis: Add 0.35 mL of 0.5 M NaOMe solution (approx. 0.1 eq).[1] The pH of the solution should be basic (pH 9-10 on wet pH paper).

• Reaction: Stir at Room Temperature (20-25°C) .

• Monitoring: Monitor by TLC (Solvent: Ethyl Acetate/Hexane 1:1).

  • Starting Material Rf: ~0.6 (UV active).

  • Product Rf: ~0.0 (Baseline, UV inactive, chars with H2SO4/EtOH).

  • Byproduct (Methyl Benzoate) Rf: ~0.8 (UV active).

  • Timeframe: Reaction is typically complete in 2–4 hours .

Phase 2: Quenching & Workup

• Neutralization: Once TLC indicates consumption of starting material, add Amberlite IR-120 (H+) resin (approx.[1] 0.5 g, pre-washed with MeOH) directly to the flask.

• Verification: Stir for 10 minutes. Check pH; it should be neutral (pH 7). Critical: Do not acidify (pH < 5) as this may promote glycoside formation or degradation.

• Filtration: Filter off the resin using a sintered glass funnel or cotton plug. Rinse the resin with 10 mL MeOH.

• Concentration: Concentrate the filtrate under reduced pressure (Rotovap, < 40°C) to a syrup.

Phase 3: Purification (Removal of Methyl Benzoate)

The residue contains L-fucose and methyl benzoate. Methyl benzoate is an oil that must be removed.

• Partition: Dissolve the crude syrup in 20 mL of Deionized Water .

• Wash: Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL) .

  • Top Layer (Aqueous): Contains L-Fucose.[2][3][4][5][6][7]

  • Bottom Layer (Organic): Contains Methyl Benzoate.

• Isolation: Collect the aqueous layer.

• Final Polish: Filter the aqueous solution through a 0.22 µm syringe filter to remove particulates.

• Drying: Lyophilize (freeze-dry) the aqueous solution to obtain L-fucose as a white, fluffy solid.

Workflow Visualization

Caption: Step-by-step operational workflow for the deprotection and purification of L-fucose.

Results & Characterization

Expected Yield[12][13]

• Gravimetric Yield: >90% is typical.[1]

• Appearance: White amorphous solid or crystalline powder.

NMR Diagnostics

Validation of deprotection is confirmed by the disappearance of aromatic signals and the upfield shift of ring protons.

Feature	Starting Material (Bz-Fuc)	Product (L-Fucose)
Aromatic Region (7.0 - 8.2 ppm)	Strong Multiplets (20H)	Absent
Anomeric Proton (H-1)	> 6.0 ppm (Deshielded by Bz)	~5.2 ppm ( ) / ~4.5 ppm ( )
Ring Protons (H-2, H-3, H-4)	5.5 - 6.0 ppm	3.5 - 4.0 ppm (Shifted Upfield)
Methyl Group (H-6)	~1.3 ppm (Doublet)	~1.2 ppm (Doublet)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Reaction	Wet MeOH or insufficient base.	Add molecular sieves to reaction; add another 0.05 eq NaOMe.
Product is Oily/Yellow	Residual Methyl Benzoate.	Re-dissolve in water and wash extensively with DCM or Hexanes.
Low Yield	Product lost in resin or organic layer.	Ensure resin is washed thoroughly with MeOH/Water. Ensure phase separation is clean; Fucose is strictly in the water phase.

References

• Zemplén, G. (1927). Abbau der reduzierenden Biosen. Berichte der deutschen chemischen Gesellschaft. (Foundational Method).

• BenchChem. (2025).[1] Application Notes: Deprotection of Benzoyl Group from Adenosine. (Protocol adaptation for benzoyl esters).

• Organic Chemistry Portal. (2023). Protecting Groups: Benzoyl.

• Flowers, H. M. (1973).[6] Synthesis of L-Fucose. Carbohydrate Research.

• Sigma-Aldrich. (2023). Product Specification: 1,2,3,4-Tetra-O-acetyl-L-fucopyranose (Analogous substrate data).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis of L-fucose 2-, 3-, and 4-sulphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1,2,3,4-Tetra-O-acetyl-5-alkynyl-L-fucose, 1 mg, CAS No. 935658-91-6 | Monosaccharids | Carbohydrates | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 5. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 6. Research Portal [weizmann.esploro.exlibrisgroup.com]
• 7. mdpi.com [mdpi.com]

Application Note: 1,2,3,4-Tetra-O-benzoyl-L-fucose in High-Fidelity Glycosylation

To provide a comprehensive technical guide for 1,2,3,4-Tetra-O-benzoyl-L-fucose , I have structured this Application Note to address its specific role as a "disarmed,"

-selective glycosyl donor.

Executive Summary & Chemical Profile

1,2,3,4-Tetra-O-benzoyl-L-fucose (Per-O-benzoylated fucose) serves as a robust, shelf-stable glycosyl donor used primarily for the synthesis of 1,2-trans-

-L-fucosides . Unlike "armed" donors (e.g., per-benzylated variants) that are highly reactive and prone to -selectivity, this "disarmed" donor utilizes the electron-withdrawing nature of benzoate esters to stabilize the glycosyl intermediate, directing stereoselectivity via neighboring group participation (NGP).

Key Technical Characteristics

Feature	Specification	Causality / Implication
Protecting Group	Benzoyl (Bz)	Disarmed Reactivity: The electron-withdrawing effect at C-2 destabilizes the oxocarbenium transition state, requiring stronger Lewis acid activation (e.g., TMSOTf) compared to alkyl donors.
Stereoselectivity	-L-Fucoside (1,2-trans)	Anchimeric Assistance: The C-2 benzoate participates in the reaction mechanism, blocking the -face and forcing nucleophilic attack from the -face.
Anomeric Status	1-O-Benzoate	Direct Activation: Can be activated directly by Lewis acids or converted to glycosyl halides/imidates for milder conditions.
Stability	High (Crystalline)	Ideal for GMP storage; resistant to hydrolysis compared to imidates or halides.

Mechanistic Insight: The Stereoselectivity Engine

Understanding the mechanism is critical for troubleshooting. The reaction does not proceed through a simple SN1 or SN2 pathway but involves a stabilized dioxolenium ion.

The C-2 Participation Pathway

• Activation: The Lewis acid (TMSOTf) complexes with the anomeric benzoate carbonyl, facilitating the departure of the leaving group.

• Stabilization: The resulting oxocarbenium ion is immediately trapped by the carbonyl oxygen of the C-2 benzoate group.

• Dioxolenium Formation: This forms a five-membered acyloxonium (dioxolenium) ion ring fused to the sugar backbone. In L-fucose (

  chair), the C-2 substituent is equatorial; the ring forms on the -face (bottom/axial face relative to the ring plane in standard orientation).

• Nucleophilic Attack: The acceptor (alcohol) is sterically blocked from the

  -face and must attack from the -face (equatorial) , resulting in a 1,2-trans linkage.

DOT Diagram: Activation & Stereochemical Control

Caption: Mechanistic pathway showing C-2 anchimeric assistance leading to

-selective glycosylation.

Experimental Protocol: Direct Glycosylation

This protocol describes the direct activation of the 1-O-benzoate. This method is atom-economical as it avoids the extra step of converting the donor to a bromide or imidate, though it requires a potent promoter.

Materials & Reagents

• Donor: 1,2,3,4-Tetra-O-benzoyl-L-fucose (1.2 equivalents).

• Acceptor: Glycosyl acceptor with free hydroxyl (1.0 equivalent).

• Promoter: Trimethylsilyl trifluoromethanesulfonate (TMSOTf).

• Solvent: Anhydrous Dichloromethane (DCM) (Stabilized with amylene, not ethanol).

• Additives: Activated 4Å Molecular Sieves (Acid-washed, powdered).

Step-by-Step Methodology

1. Pre-activation Preparation (Critical for Moisture Control)

• Flame-dry a two-neck round-bottom flask under Argon flow.

• Add Donor (1.2 eq) and Acceptor (1.0 eq) to the flask.

• Add powdered 4Å Molecular Sieves (100 mg/mmol).

• Vacuum-dry the mixture for 1 hour to remove trace water (which causes hydrolysis of the oxocarbenium).

• Dissolve in anhydrous DCM (Concentration: 0.1 M relative to acceptor).

2. Temperature Equilibration

• Cool the reaction mixture to 0°C (Ice bath).

  • Note: Unlike armed donors which react at -78°C, the disarmed per-benzoylated donor requires higher thermal energy (0°C to Room Temp) to activate.

3. Activation

• Add TMSOTf (0.2 – 0.5 eq) dropwise via a gas-tight syringe.

  • Caution: TMSOTf is fuming. Handle under inert atmosphere.

• Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (20-25°C).

4. Monitoring & Quenching

• Monitor by TLC (System: Hexane/Ethyl Acetate 3:1). Look for the disappearance of the donor (high R_f) and appearance of the product (usually lower R_f than donor but higher than acceptor).

• Checkpoint: If the reaction stalls, add another 0.1 eq of TMSOTf. If an orthoester spot appears (very close to product), extend reaction time; orthoesters often rearrange to the glycoside under acidic conditions.

• Quench by adding Triethylamine (Et3N, 2 eq) or saturated NaHCO3 solution.

5. Work-up

• Dilute with DCM, wash with NaHCO3 (aq) and Brine.

• Dry over Na2SO4, filter, and concentrate.

• Purify via Silica Gel Flash Chromatography.

Alternative Workflow: Conversion to Glycosyl Bromide

If the acceptor is sterically hindered (low reactivity), the 1-O-benzoate donor may be too stable for direct coupling. In this case, convert it to the more reactive 2,3,4-tri-O-benzoyl-

-L-fucopyranosyl bromide .

Protocol Summary

• Dissolve 1,2,3,4-Tetra-O-benzoyl-L-fucose in DCM.

• Add HBr (33% in Acetic Acid) at 0°C.

• Stir for 2-4 hours. The 1-O-benzoate is displaced by bromide.

• Work up with ice-water/DCM (rapidly to avoid hydrolysis).

• Use immediately: The resulting bromide is highly reactive.

• Coupling: React with acceptor using Silver Triflate (AgOTf) as the promoter. This "Helferich method" is more aggressive and drives difficult couplings, still maintaining

  -selectivity due to the C-2 benzoate.

Troubleshooting & Optimization Matrix

Observation	Diagnosis	Corrective Action
Low Yield / Unreacted Donor	Donor is too "disarmed" (stable).	Increase temperature to Reflux (DCM) or switch solvent to 1,2-Dichloroethane (DCE) for higher temp. Increase TMSOTf to 1.0 eq.
Orthoester Formation	Kinetic trapping of the dioxolenium ion.	Do not quench early. Orthoesters are acid-labile; extending reaction time often converts them to the thermodynamic glycoside.
-Product Detected	"Mismatch" effect or solvent participation.	Ensure solvent is DCM (non-participating). Avoid Ether/THF (which favor ). Check if C-2 benzoate hydrolyzed.
Hydrolysis of Donor	Moisture ingress.	Re-activate molecular sieves at 300°C. Ensure TMSOTf is fresh (colorless, not brown).

References

• Stereoselective alpha-fucosylation reaction using 1-hydroxy 2,3,4-tri-O-benzyl-L-fucose donor. Bioorg Med Chem Lett. 1998. Link (Contrasts with the

  -selectivity of benzoylated donors).

• Mapping the Reactivity and Selectivity of 2-Azidofucosyl Donors. J. Org. Chem. 2016. Link (Discusses the role of electron-withdrawing groups in favoring

  -glycosides).

• Large-scale synthesis of beta-L-fucopyranosyl phosphate. Carbohydr Res. 2005. Link (Demonstrates utility of Bz-2 participation for

  -synthesis).

• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Front. Chem. 2020. [Link]([Link]

High-Performance Liquid Chromatography (HPLC) Purification of 1,2,3,4-Tetra-O-benzoyl-L-fucose: A Detailed Methodological Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: The purification of protected monosaccharides is a critical step in the synthesis of complex carbohydrates and glycoconjugates. 1,2,3,4-Tetra-O-benzoyl-L-fucose is a key intermediate whose purity directly impacts the yield and success of subsequent glycosylation reactions. However, its hydrophobic nature and the potential for closely related impurities, such as anomers and regioisomers, present significant purification challenges.[1][2] This application note provides a detailed, field-proven protocol for the purification of 1,2,3,4-Tetra-O-benzoyl-L-fucose using reversed-phase high-performance liquid chromatography (RP-HPLC), ensuring the high purity (≥99.5%) required for demanding applications in research and drug development.

Introduction: The Rationale for High-Purity Fucose Intermediates

L-fucose is a deoxyhexose sugar integral to many biological recognition processes, including cell adhesion and signal transduction. In synthetic carbohydrate chemistry, protecting groups like benzoyl esters are employed to selectively mask hydroxyl groups, enabling precise control over chemical transformations. The benzoyl groups not only direct reactivity but also significantly increase the hydrophobicity of the sugar, making it amenable to purification by reversed-phase chromatography.[2][3]

The primary challenge in purifying benzoylated fucose lies in the separation of the desired product from structurally similar impurities that may arise during synthesis, such as α/β anomers or isomers resulting from acyl group migration.[2] Standard single-column chromatography may be insufficient to resolve these impurities to the level required for pharmaceutical applications.[1] This guide details a robust HPLC method designed to achieve baseline separation and high-resolution purification.

Principle of Separation: Leveraging Hydrophobicity

The method leverages the principles of reversed-phase chromatography, where a non-polar, hydrophobic stationary phase interacts with the analyte, and a polar mobile phase is used for elution.

• Analyte Interaction: The four hydrophobic benzoyl groups on the L-fucose core impart a significant non-polar character to the molecule. This causes strong retention on a hydrophobic stationary phase, such as a Phenyl-Hexyl or Pentafluorophenyl (PFP) column, through van der Waals forces.[1][2] While traditional C18 columns can be used, PFP and Phenyl-Hexyl phases often provide superior selectivity for aromatic and protected carbohydrate compounds due to π-π interactions, enhancing the separation of closely related isomers.[1][4]

• Elution Mechanism: A gradient elution is employed, starting with a highly polar mobile phase (e.g., a high percentage of water) to ensure the compound is strongly retained. The concentration of a less polar organic solvent (e.g., acetonitrile) is gradually increased. This reduces the overall polarity of the mobile phase, weakening the interaction between the benzoylated fucose and the stationary phase, and causing it to elute from the column.

• Detection: The benzoyl groups contain strong chromophores that absorb ultraviolet (UV) light.[5][6][7] This allows for highly sensitive detection using a standard UV-Vis detector, typically set at a wavelength around 230 nm.

Experimental Workflow and Logic

The following diagram outlines the logical flow of the purification process, from initial sample handling to final purity assessment.

Caption: Workflow for HPLC purification of 1,2,3,4-Tetra-O-benzoyl-L-fucose.

Detailed Protocol

Materials and Instrumentation

• Instrumentation:

  • HPLC system with a binary or quaternary pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

  • Fraction collector (recommended for automated purification).

  • Rotary evaporator for solvent removal.

• Reagents and Chemicals:

  • Crude 1,2,3,4-Tetra-O-benzoyl-L-fucose sample.

  • HPLC-grade Acetonitrile (ACN).

  • HPLC-grade Water (e.g., Milli-Q or equivalent).

  • Dichloromethane (DCM) or Ethyl Acetate, HPLC grade (for sample dissolution).[8]

• Column:

  • Recommended: Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase column (e.g., 4.6 x 250 mm, 5 µm particle size). These offer enhanced selectivity for benzoylated compounds.[1][4]

  • Alternative: C18 (ODS) stationary phase column (e.g., 4.6 x 250 mm, 5 µm).[6][9]

• Consumables:

  • Autosampler vials with septa.

  • Syringes (1 mL, 5 mL).

  • Syringe filters (0.22 µm or 0.45 µm, PTFE for organic solvents).

  • Volumetric flasks and graduated cylinders.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Mobile Phase A (A): HPLC-grade Water.

• Mobile Phase B (B): HPLC-grade Acetonitrile.

• Procedure: Filter each mobile phase through a 0.45 µm membrane filter to remove particulates. Degas both solvents for at least 15 minutes using an ultrasonicator or an inline degasser to prevent air bubble formation in the pump heads.[10]

Step 2: Sample Preparation

• Dissolution: Accurately weigh the crude 1,2,3,4-Tetra-O-benzoyl-L-fucose and dissolve it in a minimal amount of Dichloromethane or a solvent mixture that matches the initial mobile phase composition (e.g., 60:40 ACN:Water) to a concentration of approximately 5-10 mg/mL.

• Filtration: Filter the sample solution through a 0.22 µm PTFE syringe filter directly into an HPLC vial. This is a critical step to prevent blockage of the column inlet frit.[11]

Step 3: HPLC System Configuration and Purification

• Column Installation & Equilibration: Install the selected analytical column (e.g., Phenyl-Hexyl). Purge the pump lines with fresh mobile phase. Equilibrate the column with the starting mobile phase conditions (e.g., 40% Water / 60% Acetonitrile) at the defined flow rate for at least 15-20 minutes, or until a stable, flat baseline is achieved.

• Method Parameters: Set up the HPLC method with the conditions outlined in the table below.

Parameter	Recommended Setting	Rationale
Column	Phenyl-Hexyl (4.6 x 250 mm, 5 µm)	Provides superior selectivity for aromatic compounds and protected sugars.[1][4]
Mobile Phase A	HPLC-Grade Water	Polar component of the mobile phase.
Mobile Phase B	HPLC-Grade Acetonitrile	Organic modifier for elution.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID analytical column.
Column Temp.	30 °C	Ensures run-to-run reproducibility by controlling mobile phase viscosity.
Detection	UV at 230 nm	Strong absorbance wavelength for the benzoyl chromophore.
Injection Vol.	10 - 20 µL	Adjust based on sample concentration and column loading capacity.
Gradient Program	See table below	Designed to resolve closely eluting impurities from the main product.

Optimized Gradient Elution Program:

Time (minutes)	% Mobile Phase A (Water)	% Mobile Phase B (ACN)	Curve
0.0	40	60	Initial
25.0	10	90	Linear
30.0	10	90	Hold
30.1	40	60	Step
40.0	40	60	Hold

• Execution: Inject the prepared sample. Monitor the chromatogram in real-time.

• Fraction Collection: Collect the eluent corresponding to the main product peak. If using a fraction collector, set the collection window based on the retention time of the target peak, ensuring collection begins just after the baseline rises and ends as it returns to baseline.

Step 4: Post-Purification

• Solvent Removal: Combine the collected fractions and remove the solvent using a rotary evaporator under reduced pressure.

• Purity Verification: Dissolve a small amount of the purified, dried product and re-inject it into the HPLC using the same method to confirm its purity and the absence of contaminants.

Troubleshooting Common HPLC Issues

Problem	Potential Cause(s)	Recommended Solution(s)
High System Backpressure	1. Blockage in the column inlet frit or guard column.[11] 2. Particulate matter from unfiltered sample.	1. Disconnect the column, reverse it, and flush with mobile phase to the waste. 2. Always filter samples through a 0.22 µm filter.
Poor Peak Shape (Tailing)	1. Column overload. 2. Mismatch between sample solvent and mobile phase. 3. Column degradation.	1. Dilute the sample and inject a smaller volume. 2. Dissolve the sample in the initial mobile phase whenever possible. 3. Replace the column.
Irreproducible Retention Times	1. Inadequate column equilibration. 2. Fluctuations in column temperature. 3. Air bubbles in the pump.	1. Increase equilibration time between runs. 2. Use a column oven for stable temperature control. 3. Degas mobile phases thoroughly and purge the pump.
Poor Resolution of Impurities	1. Gradient is too steep. 2. Inappropriate column chemistry.	1. Make the gradient shallower (e.g., extend the gradient time from 25 to 40 minutes). 2. Switch to a column with different selectivity (e.g., from C18 to PFP).[1]

References

• H. J. P. de la Cruz, et al. (2016). Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography. PMC. Available at: [Link]

• Creative Biolabs. Advanced Monosaccharide Analysis Methods. Available at: [Link]

• A. Gargiulo, et al. (1994). A reversed phase HPLC method for the simultaneous determination of all monosaccharides contained in galactosaminoglycan isomers from human aorta proteoglycans. PubMed. Available at: [Link]

• S. Hase, et al. (1995). Reversed-Phase HPLC of Monosaccharides in Glycoproteins Derivatized with Aminopyrazine with Fluorescence Detection. ResearchGate. Available at: [Link]

• A. Gargiulo, et al. (1994). A reversed phase HPLC method for the simultaneous determination of all monosaccharides contained in galactosaminoglycan isomers. Senes Lab. Available at: [Link]

• Y. Miyagi & K. Imai. (2007). Sugar microanalysis by HPLC with benzoylation: Improvement via introduction of a C-8 cartridge and a high efficiency ODS column. ResearchGate. Available at: [Link]

• A. G. G. Perera, et al. (2019). Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates. PMC. Available at: [Link]

• Y. Miyagi & K. Imai. (2007). Sugar microanalysis by HPLC with benzoylation: improvement via introduction of a C-8 cartridge and a high efficiency ODS column. PubMed. Available at: [Link]

• Y. Miyagi & K. Imai. (2007). Sugar microanalysis by HPLC with benzoylation: Improvement via introduction of a C-8 cartridge and a high efficiency ODS column. Keio University. Available at: [Link]

• Phenomenex. (2022). HPLC Troubleshooting: Solutions for Common Problems. Available at: [Link]

• Rhenium Group. Review on Common Observed HPLC Troubleshooting Problems. Available at: [Link]

• IJSDR. (2022). Troubleshooting in HPLC: A Review. Available at: [Link]

Sources

• 1. Protocol for the purification of protected carbohydrates: toward coupling automated synthesis to alternate-pump recycling high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,2,3,4-Tetra-O-benzoyl-D-glucopyranose () for sale [vulcanchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Sugar microanalysis by HPLC with benzoylation: improvement via introduction of a C-8 cartridge and a high efficiency ODS column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. keio.elsevierpure.com [keio.elsevierpure.com]
• 8. 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose_上海惠诚生物 生物试剂,标准品,仪器设备,耗材,一站式服务 [e-biochem.com]
• 9. catm.biochem.wisc.edu [catm.biochem.wisc.edu]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. HPLC Troubleshooting: Solutions for Common Problems [phenomenex.com]

Characterizing Benzoylated Fucose: A Guide to 1D and 2D NMR Analysis Techniques

Application Note & Protocol

Abstract

The structural elucidation of derivatized carbohydrates is a critical task in drug development and glycobiology. Benzoylation of fucose, a common modification to facilitate synthesis and purification, introduces significant changes to its spectral properties. This guide provides a detailed protocol and in-depth analysis of 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the comprehensive characterization of benzoylated fucose. We will explore how to leverage ¹H, ¹³C, COSY, HSQC, and HMBC experiments to determine the degree of benzoylation, identify the positions of the benzoyl groups, and confirm the anomeric configuration. This application note is intended for researchers, scientists, and drug development professionals seeking to apply advanced NMR methodologies for the structural analysis of acylated monosaccharides.

Introduction: The Significance of Characterizing Benzoylated Fucose

Fucose, a 6-deoxy-L-galactose, is a crucial monosaccharide unit found in a wide array of biologically significant glycoconjugates. Its presence and modification play vital roles in cellular recognition, adhesion, and signaling pathways. In synthetic carbohydrate chemistry, protecting groups are essential for regioselective reactions. Benzoyl (Bz) groups are frequently employed due to their stability and their influence on the stereochemical outcome of glycosylation reactions.[1]

The precise characterization of benzoylated fucose derivatives is paramount for several reasons:

• Confirmation of Synthetic Strategy: Verifying the intended regioselective benzoylation and ensuring the absence of acyl group migration.[2][3]

• Purity Assessment: Identifying and quantifying any isomeric byproducts or starting materials.[4]

• Precursor for Further Synthesis: Ensuring the structural integrity of the building block before its incorporation into more complex oligosaccharides.

NMR spectroscopy stands as the most powerful, non-destructive technique for the complete structural elucidation of these molecules in solution.[5][6] This guide will provide a systematic approach to utilizing a suite of 1D and 2D NMR experiments for this purpose.

Foundational Principles of NMR for Carbohydrate Analysis

The NMR spectra of carbohydrates are often characterized by significant signal overlap in the proton dimension, typically between 3.4 and 4.0 ppm.[7] However, several key features of fucose and its benzoylated derivatives allow for detailed structural analysis:

• Anomeric Proton: The H-1 proton signal is typically well-resolved and found in the downfield region (δ 4.4–5.5 ppm).[7] Its coupling constant (³J(H1,H2)) is diagnostic of the anomeric configuration (α or β).[7][8]

• Methyl Group: The H-6 methyl protons of fucose provide a distinct doublet around δ 1.2 ppm, serving as a useful starting point for spectral assignment.[9]

• Benzoyl Group Protons: The aromatic protons of the benzoyl groups appear in the downfield region (typically δ 7.2-8.1 ppm).[10]

• Acylation-Induced Shifts: The attachment of an electron-withdrawing benzoyl group causes a significant downfield shift (deshielding) of the attached proton and carbon signals, providing direct evidence of the benzoylation site.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for obtaining high-quality NMR spectra.

Protocol:

• Mass Determination: Accurately weigh 5-25 mg of the benzoylated fucose sample for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.[11]

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble. Chloroform-d (CDCl₃) is a common choice for benzoylated carbohydrates. Other options include acetone-d₆, and DMSO-d₆.[11]

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[11] If necessary, gently vortex or sonicate the sample to ensure complete dissolution.[11]

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube. Avoid introducing any particulate matter.

• Internal Standard (Optional): For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added.[11] However, the residual solvent peak is often sufficient for routine analysis.[10][11]

NMR Data Acquisition

The following is a typical suite of experiments for the structural elucidation of benzoylated fucose. Experiments should be performed on a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal resolution.

Experiment	Purpose	Key Parameters to Consider
¹H NMR	Provides information on the number and type of protons, their chemical environment, and scalar couplings.	Spectral width, number of scans, relaxation delay.
¹³C{¹H} NMR	Determines the number of unique carbon atoms in the molecule.	Spectral width, number of scans, relaxation delay.
DEPT-135	Differentiates between CH, CH₂, and CH₃ groups.
¹H-¹H COSY	Identifies scalar-coupled protons, typically those separated by two or three bonds.	Spectral width in both dimensions, number of increments.
¹H-¹³C HSQC	Correlates protons directly to their attached carbons (one-bond C-H correlation).	¹³C spectral width, ¹H spectral width, number of increments.
¹H-¹³C HMBC	Correlates protons and carbons over multiple bonds (typically 2-3 bonds), revealing long-range connectivity.	¹³C spectral width, ¹H spectral width, number of increments, optimization for long-range couplings (e.g., 8 Hz).

Step-by-Step Data Analysis and Interpretation

1D NMR Analysis: The First Look

¹H NMR Spectrum:

• Identify Key Regions: Locate the aromatic region (benzoyl protons), the anomeric proton region, the carbohydrate ring proton region, and the methyl proton region.[9]

• Anomeric Configuration: The coupling constant of the anomeric proton (H-1) is crucial. For fucose (which has a galactose-like configuration), a ³J(H1,H2) of ~2-4 Hz indicates an α-anomer (equatorial-axial coupling), while a value of ~7-9 Hz suggests a β-anomer (diaxial coupling).[7][8]

• Degree of Benzoylation (Quantitative Analysis): The ratio of the integral of the aromatic proton signals to the integral of a well-resolved fucose proton signal (e.g., the H-6 methyl group) can determine the number of benzoyl groups.[12][13][14] For example, if the H-6 methyl group integrates to 3 protons, and the aromatic region integrates to 15 protons, this indicates the presence of three benzoyl groups (15 protons / 5 protons per benzoyl group).

• Identify Acylated Positions: Protons attached to carbons bearing a benzoyl group will be shifted significantly downfield compared to their positions in unsubstituted fucose. This provides initial clues about the locations of the benzoyl groups.

¹³C NMR and DEPT-135 Spectra:

• Carbon Count: The ¹³C spectrum confirms the total number of carbon atoms in the molecule, including those from the fucose skeleton and the benzoyl groups.

• Identify Carbonyl Carbons: The ester carbonyl carbons of the benzoyl groups will appear in the downfield region of the spectrum (typically δ 165-175 ppm).

• DEPT-135 Analysis: This experiment helps to distinguish between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons, aiding in the assignment of the fucose ring carbons.[5]

2D NMR Analysis: Connecting the Dots

The true power of NMR in structural elucidation comes from 2D correlation experiments.

Workflow for 2D NMR Analysis:

Caption: Workflow for 2D NMR-based structure elucidation of benzoylated fucose.

¹H-¹H COSY (Correlation Spectroscopy): The COSY spectrum reveals proton-proton coupling networks.[15] Starting from the well-resolved anomeric proton (H-1), one can "walk" through the spin system to assign the fucose ring protons. A cross-peak between H-1 and H-2 confirms their connectivity. Subsequently, a cross-peak between H-2 and H-3 can be identified, and so on, until all the ring protons are assigned. The H-5 to H-6 correlation is also readily identifiable.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates each proton with the carbon to which it is directly attached.[16] Once the proton assignments are established from the COSY spectrum, the HSQC spectrum allows for the unambiguous assignment of the corresponding fucose ring carbons. For example, the cross-peak corresponding to the chemical shifts of H-1 and a carbon signal definitively assigns that carbon as C-1.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): The HMBC spectrum is the key to identifying the precise locations of the benzoyl groups.[16][17] It shows correlations between protons and carbons that are typically two or three bonds apart. The crucial correlations to look for are:

• From a fucose ring proton to the carbonyl carbon of a benzoyl group: If a fucose proton (e.g., H-2) shows a cross-peak to a carbonyl carbon (in the δ 165-175 ppm range), this is definitive evidence that a benzoyl group is attached to the C-2 position.

• From the ortho-protons of a benzoyl group to a fucose ring carbon: The aromatic protons ortho to the ester linkage will often show a correlation to the fucose carbon to which the benzoyl group is attached.

By systematically analyzing these correlations for each of the downshifted fucose protons, the complete substitution pattern can be determined.

Example Data Interpretation

Let's consider a hypothetical 1,2,3-tri-O-benzoylfucopyranoside.

Expected Observations:

• ¹H NMR:

  • Aromatic region integral: 15H.

  • H-6 methyl group integral: 3H.

  • H-1, H-2, and H-3 signals will be significantly downfield compared to unsubstituted fucose.

  • The anomeric proton coupling constant will define the α or β configuration.

• ¹³C NMR:

  • Three carbonyl carbon signals around δ 165-170 ppm.

  • C-1, C-2, and C-3 signals will be shifted downfield.

• HMBC:

  • A correlation between H-1 and a carbonyl carbon.

  • A correlation between H-2 and a carbonyl carbon.

  • A correlation between H-3 and a carbonyl carbon.

Key HMBC Correlations for Benzoylation Site Determination:

Caption: Key ³J(H,C) HMBC correlations confirming benzoylation sites.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides an unparalleled toolkit for the complete and unambiguous structural characterization of benzoylated fucose derivatives. By following a systematic approach that begins with 1D analysis to determine the degree of substitution and anomeric configuration, and then progresses to 2D correlation experiments (COSY, HSQC, and HMBC) to establish the full connectivity and pinpoint the locations of the benzoyl groups, researchers can confidently verify the structures of these important synthetic intermediates. This detailed understanding is essential for ensuring the quality and success of subsequent steps in complex carbohydrate synthesis and for advancing research in glycobiology and drug development.

References

• Zanetti, F., et al. (1992). ¹H-nuclear magnetic resonance spectroscopy of reducing-residue anomeric protons of pertrifluoroacetylated carbohydrates. PubMed. Available at: [Link]

• Roslund, M. U., et al. (2008). Acyl group migration and cleavage in selectively protected beta-d-galactopyranosides as studied by NMR spectroscopy and kinetic calculations. PubMed. Available at: [Link]

• Hu, X., et al. (2022). Quantitative analysis of degree of substitution/molar substitution of etherified polysaccharide derivatives. National Center for Biotechnology Information. Available at: [Link]

• Kawsar, S. M. A., et al. (2013). Anomeric proton regions of the 1 H-NMR spectra of the separated GSLs. ResearchGate. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). Sample Preparation. Chemistry Department. Available at: [Link]

• Sallomi, D. F., et al. (2007). NMR Spectroscopic and Theoretical Chemistry Studies on the Internal Acyl Migration Reactions of the 1-O-Acyl-β-d-glucopyranuronate Conjugates of 2-, 3-, and 4-(Trifluoromethyl)benzoic Acids. ACS Publications. Available at: [Link]

• Bishop, C. T. (1999). NMR Spectroscopy in the Study of Carbohydrates: Characterizing the Structural Complexity. Clinical Chemistry. Available at: [Link]

• Nanalysis. (n.d.). Quantitative NMR (qNMR). Nanalysis. Available at: [Link]

• Lin, C.-H., et al. (2020). qNMR as a Tool for Determination of Six Common Sugars in Foods. Bentham Science. Available at: [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of L-fucose. ResearchGate. Available at: [Link]

• Bruker. (2020). Quantitative NMR Spectroscopy. Bruker. Available at: [Link]

• Ardá, A., et al. (2023). Primary Structure of Glycans by NMR Spectroscopy. ACS Publications. Available at: [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Available at: [Link]

• D'auria, M. V., et al. (2021). Liquid-state NMR spectroscopy for complex carbohydrate structural analysis. IRIS - Unina. Available at: [Link]

• Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. Available at: [Link]

• Hypha Discovery. (n.d.). Structure Elucidation and NMR. Hypha Discovery. Available at: [Link]

• Oxford Instruments. (n.d.). Two-dimensional Experiments: Inverse Heteronuclear Correlation. Oxford Instruments. Available at: [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Available at: [Link]

• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. ResolveMass Laboratories Inc.. Available at: [Link]

• YouTube. (2020). Carbohydrate Chemistry Part 8. 2D NMR Analysis of Carbohydrates. YouTube. Available at: [Link]

• MRRC. (2025). MRRC Structure Elucidation Notes. University of Illinois Chicago. Available at: [Link]

• Ghorbani, M., et al. (2020). Durable Modification of Wood by Benzoylation—Proof of Covalent Bonding by Solution State NMR and DOSY NMR Quick-Test. National Center for Biotechnology Information. Available at: [Link]

• Mobli, M., et al. (2018). A Solution NMR Approach To Determine the Chemical Structures of Carbohydrates Using the Hydroxyl Groups as Starting Points. ACS Omega. Available at: [Link]

• ResearchGate. (n.d.). NMR analyses of binding of fucose. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Primary Structure of Glycans by NMR Spectroscopy. National Center for Biotechnology Information. Available at: [Link]

• Wang, C., et al. (2016). TsOH-catalyzed acyl migration reaction of the Bz-group: innovative assembly of various building blocks for the synthesis of saccharides. Royal Society of Chemistry. Available at: [Link]

• ResearchGate. (2025). Synthesis NMR and conformational studies of fucoidan fragments 23: Effect of benzoyl group at 0-3 on stereoselectivity of glycosylation by 3-O. ResearchGate. Available at: [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: ¹H NMR Chemical Shifts for Common Functional Groups. e-PG Pathshala. Available at: [Link]

• Royal Society of Chemistry. (n.d.). 4 - Rsc.org. Royal Society of Chemistry. Available at: [Link]

• Fulmer, G. R., et al. (1997). NMR Chemical Shifts. Journal of Organic Chemistry. Available at: [Link]

• National Center for Biotechnology Information. (2025). Emergence of lignin-carbohydrate interactions during plant stem maturation visualized by solid-state NMR. National Center for Biotechnology Information. Available at: [Link]

• Organic Chemistry Data & Info. (2020). NMR Spectroscopy – ¹H NMR Chemical Shifts. Organic Chemistry Data & Info. Available at: [Link]

• ResearchGate. (n.d.). NMR Spectroscopy in the Study of Carbohydrates : Characterizing the Structural Complexity. ResearchGate. Available at: [Link]

• Zhu, X., et al. (2015). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. National Center for Biotechnology Information. Available at: [Link]

• van der Vorm, S., et al. (2010). Novel protecting groups in carbohydrate chemistry. Comptes Rendus de l'Académie des Sciences. Available at: [Link]

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Application Note: Chemoenzymatic Synthesis of Fucosylated Glycans Using Protected Fucose Precursors

Abstract

This application note details a robust chemoenzymatic workflow for the synthesis of complex fucosylated glycans (e.g., Lewis antigens, Human Milk Oligosaccharides). Unlike traditional chemical synthesis, which suffers from difficult stereocontrol of the

-fucosidic bond, or purely enzymatic synthesis restricted by the high cost of GDP-Fucose, this hybrid approach utilizes chemically protected fucose precursors to generate high-purity sugar nucleotides in situ. We focus on the synthesis of -L-Fucose-1-Phosphate ( -Fuc-1-P) from protected intermediates, followed by its conversion to GDP-Fucose and subsequent transfer to a glycan acceptor using the One-Pot Multi-Enzyme (OPME) system.

Introduction & Strategic Rationale

Fucosylated glycans govern critical biological processes, including leukocyte rolling (Selectin binding), blood group determination (ABO antigens), and pathogen host-interaction. However, the industrial scalability of these molecules is bottlenecked by two factors:

• Chemical Difficulty: Constructing the cis-1,2-glycosidic linkage (

  -L-Fuc) requires complex protecting group manipulations to avoid -elimination or incorrect stereochemistry.

• Enzymatic Cost: While Fucosyltransferases (FucTs) offer perfect stereocontrol, the donor substrate, Guanosine 5'-diphosphate-L-fucose (GDP-Fuc) , is prohibitively expensive and unstable.[1]

The Solution: A chemoenzymatic strategy that chemically synthesizes the stable intermediate

-L-Fucose-1-Phosphate (or its functionalized analogs, e.g., 6-azido-fucose) and utilizes the bifunctional enzyme L-Fucokinase/GDP-Fucose Pyrophosphorylase (FKP) to drive the reaction to completion.[1][2][3][4]

The FKP Salvage Pathway

The workflow exploits the "Salvage Pathway" enzyme FKP (derived from Bacteroides fragilis).[1][2][3][4][5] FKP is unique because it tolerates C-6 modified fucose substrates, allowing for the synthesis of "clickable" glycans for antibody-drug conjugates (ADCs).

Figure 1: The Chemoenzymatic Salvage Pathway. Chemical synthesis provides the Fuc-1-P precursor, which is activated and transferred enzymatically.[6]

Materials & Equipment

Critical Reagents

Reagent	Grade/Spec	Purpose
L-Fucose	>99% Purity	Starting material.
Acetic Anhydride	ACS Reagent	Protection of hydroxyl groups.
Dibenzyl N,N-diisopropylphosphoramidite	>95%	Phosphorylating agent.
FKP Enzyme	Recombinant (B. fragilis)	Bifunctional kinase/pyrophosphorylase.[2][3][4][7]
Inorganic Pyrophosphatase (PPA)	Pasteurella multocida	Hydrolyzes PPi to drive equilibrium.[1]
Fucosyltransferase (FucT)	Bacterial (H. pylori) or Mammalian	Transfers fucose to acceptor.
GTP	Disodium salt, >90%	Co-factor for GDP-Fuc synthesis.

Enzyme Selection Guide

• -1,3-FucT (e.g., H. pylori): For Lewis X / Sialyl Lewis X synthesis.[3][4]
• -1,2-FucT (e.g., E. coli wbgL): For H-antigen / Blood group synthesis.[5]
• -1,6-FucT (e.g., Mammalian FUT8): For Core fucosylation of N-glycans (requires specific acceptor recognition).

Experimental Protocols

PART A: Chemical Synthesis of -L-Fucose-1-Phosphate

Rationale: Direct phosphorylation of unprotected fucose is non-selective. We use a per-acetylation strategy to ensure stereoselective

-phosphorylation.

Step 1: Per-O-acetylation

• Suspend L-Fucose (10 g, 61 mmol) in Pyridine (50 mL).

• Add Acetic Anhydride (50 mL) dropwise at 0°C.

• Stir at Room Temperature (RT) for 12 hours.

• Workup: Pour into ice water, extract with Ethyl Acetate (

  mL). Wash with 1M HCl, sat. NaHCO , and brine. Dry over Na SO .

• Result: 1,2,3,4-tetra-O-acetyl-L-fucopyranose (Yield >95%).

Step 2: Anomeric Deacetylation & Phosphorylation

• Dissolve per-acetylated fucose (5 g) in DMF. Add Hydrazine acetate (1.2 eq) to selectively remove the anomeric acetate. Stir 2h.

• Dissolve the resulting hemiacetal in dry DCM.

• Add Dibenzyl N,N-diisopropylphosphoramidite (1.5 eq) and 1H-tetrazole (catalytic). Stir 1h.

• Oxidation: Cool to -78°C. Add

  -CPBA (1.5 eq) to oxidize the phosphite to phosphate.

• Result: Dibenzyl-protected fucose-1-phosphate.

Step 3: Global Deprotection

• Hydrogenation: Dissolve in MeOH. Add Pd/C (10% w/w). Stir under H

  (1 atm) for 4h to remove benzyl groups. Filter through Celite.[8]

• Deacetylation: Adjust pH to 10 using NaOMe/MeOH. Stir 2h. Neutralize with Amberlite IR-120 (H+ form).

• Purification: Flash chromatography (Ethyl Acetate/MeOH/Water).

• Validation:

  P NMR should show a single peak at ppm.

PART B: One-Pot Multienzyme (OPME) Glycan Synthesis

Rationale: We couple the generation of GDP-Fucose with the transfer step.[1][3] This "in situ" generation prevents product inhibition and eliminates the need to isolate unstable GDP-Fucose.

Reaction Mix Formulation (10 mL Scale):

Component	Concentration	Notes
Buffer	100 mM Tris-HCl (pH 7.5)	Optimal pH for FKP and most FucTs.
MgCl	20 mM	Essential cofactor for kinases.
-L-Fuc-1-P	10 mM	From Part A.
GTP	12 mM	Slight excess over Fuc-1-P.
Acceptor Glycan	8-10 mM	e.g., LacNAc-linker-N .
FKP Enzyme	2-5 mg	Catalyzes Fuc-1-P + GTP GDP-Fuc.
PPA (Pyrophosphatase)	100 Units	CRITICAL: Degrades PPi to drive reaction forward.
FucT Enzyme	2-5 mg	Transfers Fuc to Acceptor.

Protocol:

• Pre-Incubation: Combine Buffer, MgCl

  , GTP, and Fuc-1-P. Adjust pH to 7.5.

• Enzyme Addition: Add FKP and PPA first. Incubate at 37°C for 30 minutes to build up a steady-state pool of GDP-Fucose.

• Transfer Initiation: Add the Acceptor Glycan and FucT.

• Monitoring: Monitor reaction by TLC (n-Propanol:Acetic Acid:Water, 2:1:1) or HPLC-MS every 2 hours.

  • Note: The spot for GTP will diminish, and the fucosylated product will appear.

• Termination: When the acceptor is consumed (>90% conversion usually within 12-24h), quench by heating to 65°C for 5 mins or adding cold ethanol (1:1 v/v).

Mechanism of Action (OPME System)

The efficiency of this protocol relies on the thermodynamic drive provided by Pyrophosphatase (PPA) . The reaction Fuc-1-P + GTP

GDP-Fuc + PPi is reversible. By hydrolyzing PPi into 2 Pi, PPA makes the reaction effectively irreversible.

Figure 2: Thermodynamic coupling in the OPME system. PPA hydrolysis prevents PPi accumulation, which would otherwise inhibit FKP.

Purification & Quality Control

Purification Protocol

• Centrifugation: Spin down precipitated proteins (10,000 x g, 10 min).

• Size Exclusion (P-2 Gel): Pass supernatant through a Bio-Gel P-2 column to remove salts, GDP, and unreacted GTP. Elute with water.

• HPLC: For high purity, use a C18 or Amide-80 column.

  • Mobile Phase: Acetonitrile/Ammonium Formate buffer gradient.

  • Detection: UV (210 nm) or ELSD.

QC Metrics

• Mass Spectrometry (ESI-MS): Confirm mass shift of +146 Da (Deoxyhexose).

• NMR (

  H, C):
  • -Fuc H-1 signal: typically 5.0-5.4 ppm (doublet, Hz).

  • C-6 Methyl group: doublet at

    1.1-1.3 ppm.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (<10%)	PPi Inhibition	Ensure PPA is active and added in sufficient quantity. PPi is a potent inhibitor of FKP.
Precipitation in Reaction	Mg-Phosphate complex	High concentrations of Mg and released Phosphate can precipitate. Reduce starting concentrations to 10mM or run in fed-batch mode.
Incomplete Transfer	GDP-Fuc Hydrolysis	GDP-Fuc is acid labile and thermally unstable. Ensure pH 7.0 and do not exceed 37°C.
No Product (Azido-Fuc)	Enzyme Specificity	Some wild-type FucTs tolerate C-6 azide poorly. Use H. pylori FucT (more permissive) or evolved mutants.

References

• Yi, W., et al. (2009). The WbgL gene of E. coli O126 encodes an

  -1,2-fucosyltransferase.[5] Glycobiology. Link

• Wang, W., et al. (2009). Chemoenzymatic synthesis of GDP-L-fucose and the Lewis X glycan derivatives.[3][9] Proceedings of the National Academy of Sciences (PNAS).[9] Link

• Schanbacher, F.L., et al. (1967). Synthesis of

  -L-fucose-1-phosphate and guanosine diphosphate- -L-fucose.[10] Biochimica et Biophysica Acta. Link

• Chen, X., et al. (2014). One-pot multienzyme synthesis of Lewis x and sialyl Lewis x antigens.[1] Curr Protoc Chem Biol. Link

• Li, T., et al. (2018). Chemoenzymatic synthesis of diverse thio-fucosides and their application as enzyme inhibitors. Chemical Communications. Link

Sources

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• 4. semanticscholar.org [semanticscholar.org]
• 5. Synthesis of 2′-fucosyllactose using multi-enzyme cascade with cofactor regeneration - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
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• 10. discovery.researcher.life [discovery.researcher.life]

Application Note: Synthesis and Detection of Fucosylated Cell Surface Probes via Metabolic Oligosaccharide Engineering (MOE)

Topic: Precision Metabolic Labeling of Cell Surface Fucosylation using Alkynyl-Fucose Probes Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Glycobiologists, and Drug Discovery Scientists

Introduction & Biological Rationale

Cell surface fucosylation is a critical post-translational modification governing cell-cell adhesion, immune surveillance, and signal transduction.[1][2] Terminal fucose residues, often found on Lewis antigens (e.g., Sialyl Lewis X) and core-fucosylated N-glycans, act as high-affinity ligands for Selectins and modulate the efficacy of therapeutic antibodies (ADCC activity).

Traditional methods like lectin staining (e.g., Ulex europaeus agglutinin, UEA-1) suffer from low affinity and broad specificity. This guide details a Metabolic Oligosaccharide Engineering (MOE) approach, transforming the living cell into a synthesizer of bioorthogonal probes. By feeding cells Peracetylated 6-Alkynyl-L-Fucose (Ac4FucAl) , the native salvage pathway incorporates this chemical handle into cell surface glycoconjugates, enabling precise detection via Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) with high signal-to-noise ratios.

Mechanistic Principle: The Salvage Pathway

The efficacy of this protocol relies on the Fucose Salvage Pathway . Unlike the de novo pathway (which converts GDP-Mannose to GDP-Fucose), the salvage pathway utilizes exogenous fucose.[1]

• Passive Entry: The hydrophobic peracetylated probe (Ac4FucAl) passively diffuses across the plasma membrane.

• Activation: Intracellular esterases strip the acetyl groups, releasing 6-Alkynyl-Fucose.

• Nucleotide Charging: Fucokinase (FUK) phosphorylates the intermediate, followed by conversion to GDP-6-Alkynyl-Fucose by GDP-fucose pyrophosphorylase.

• Incorporation: Golgi-resident Fucosyltransferases (FUTs) transfer the modified fucose onto nascent glycoproteins/glycolipids, which are trafficked to the cell surface.[1]

Pathway Visualization

Figure 1: The metabolic incorporation of alkynyl-fucose via the salvage pathway.[3]

Experimental Workflow & Protocols

Phase A: Probe Synthesis (Stock Preparation)

While total organic synthesis is possible, most labs utilize commercial precursors. The critical step is the preparation of the Peracetylated 6-Alkynyl-Fucose (Ac4FucAl) stock to ensure stability and cellular uptake.

Reagents:

• Peracetylated 6-Alkynyl-L-Fucose (Solid).

• Anhydrous DMSO (Dimethyl Sulfoxide).

Protocol:

• Dissolve Ac4FucAl in anhydrous DMSO to a concentration of 100 mM .

• Aliquot into small volumes (e.g., 20 µL) to avoid repeated freeze-thaw cycles.

• Store at -20°C (stable for 6–12 months).

• Note: Acetylation is essential for membrane permeability. Do not use free alkynyl-fucose unless microinjecting.

Phase B: Metabolic Labeling (Cell Culture)

Objective: Incorporate the probe into the cell surface glycome.

Protocol:

• Seeding: Seed cells (e.g., HeLa, CHO, Jurkat) in appropriate growth media (DMEM/RPMI + 10% FBS). Allow to reach 50% confluency.

• Pulse: Add Ac4FucAl stock to the media for a final concentration of 50–200 µM .

  • Optimization: Start with 100 µM . Higher concentrations (>200 µM) may inhibit endogenous fucosylation or cause toxicity.

• Incubation: Incubate cells for 48–72 hours at 37°C / 5% CO2.

  • Causality: This duration covers roughly two cell division cycles, ensuring sufficient turnover of the native glycome and replacement with the modified analog.

• Wash: Wash cells 3x with PBS to remove unincorporated probe.

Phase C: Chemo-selective Ligation (Click Chemistry)

Objective: Conjugate the alkyne-tagged fucose with a fluorescent azide using CuAAC. Critical Component: Use BTTAA ligand.[4][5][6][7] Unlike older ligands (TBTA), BTTAA effectively chelates Cu(I), preventing oxidative damage to cell surface proteins and maintaining cell viability.

Reaction Mix Preparation (Per 100 µL volume):

Component	Stock Conc.	Final Conc.	Volume	Role
PBS	1X	-	to 100 µL	Buffer
CuSO4	10 mM	50 µM	0.5 µL	Catalyst Source
BTTAA	50 mM	250 µM	0.5 µL	Cu(I) Ligand (Protective)
Azide Probe	1 mM	20 µM	2.0 µL	Detection (e.g., Azide-Cy5)
Na-Ascorbate	100 mM	2.5 mM	2.5 µL	Reducing Agent (Start Trigger)

Protocol:

• Premix Copper/Ligand: Mix CuSO4 and BTTAA in a separate tube before adding to the master mix. This ensures the copper is coordinated and non-toxic.

• Add Probe: Add the Azide-Fluorophore to the cell suspension (in PBS).

• Initiate: Add the CuSO4/BTTAA premix, followed immediately by Sodium Ascorbate.

• Incubate: 5–10 minutes at Room Temperature (Dark).

  • Efficiency: The reaction is extremely fast. Long incubations increase background.

• Quench & Wash: Add 1 mL cold PBS containing 1% BSA (to scavenge unreacted dye). Centrifuge/wash 2x.

• Analysis: Analyze via Flow Cytometry or Confocal Microscopy.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for metabolic labeling and detection.

Validation & Quality Control (Self-Validating Systems)

To ensure the signal is derived from genuine fucosylation and not non-specific dye binding, you must run the following controls:

1. Competition Control (Specificity):

• Co-incubate cells with Ac4FucAl (100 µM) AND excess natural L-Fucose (1 mM) .

• Expected Result: >80% reduction in fluorescence signal. The natural fucose outcompetes the probe for the salvage pathway enzymes.

2. Biosynthesis Inhibition (Mechanism):

• Treat cells with 2-Deoxy-2-fluoro-L-fucose (2FF) at 200 µM.

• Mechanism:[8][9][10][11] 2FF is a potent inhibitor of fucosyltransferases and GDP-fucose synthesis.

• Expected Result: Complete loss of signal, confirming the pathway dependency.

3. No-Click Control (Background):

• Perform the click reaction without CuSO4.

• Expected Result: No fluorescence. Any signal here indicates sticky azide dye (non-specific binding).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Signal	Insufficient Incubation	Extend metabolic labeling to 72h to allow glycan turnover.
Low Probe Uptake	Ensure Ac4FucAl stock is fresh; check cell density (overconfluent cells slow metabolism).
High Background	Dye Aggregation	Spin down Azide-dye stock (10k x g) before use to remove aggregates.
Copper Toxicity	Ensure BTTAA:Cu ratio is at least 5:[6][7]1. Reduce Cu concentration to 25 µM.
Cell Death	DMSO Toxicity	Keep final DMSO concentration <0.2% during the 48h incubation.

References

• Sawa, M., et al. (2006). Glycoproteomic probes for fluorescent imaging of fucosylated glycans in vivo. Proceedings of the National Academy of Sciences, 103(33), 12371–12376.

• Besanceney-Webler, C., et al. (2011).[12] Increasing the Efficacy of Bioorthogonal Click Chemistry for Bioconjugation: A Comparative Study. Angewandte Chemie International Edition, 50(35), 8051–8056.

• Rillahan, C. D., et al. (2012). Global metabolic inhibitors of sialyl- and fucosyltransferases remodel the glycome.[11] Nature Chemical Biology, 8, 661–668.

• Hsu, T. L., et al. (2007). Alkynyl sugar analogs for the labeling and visualization of glycoconjugates in cells. Proceedings of the National Academy of Sciences, 104(8), 2614–2619.

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• 4. jenabioscience.com [jenabioscience.com]
• 5. furthlab.xyz [furthlab.xyz]
• 6. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dspace.mit.edu [dspace.mit.edu]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthetic Fluorinated l-Fucose Analogs Inhibit Proliferation of Cancer Cells and Primary Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Metabolic oligosaccharide engineering: perspectives, applications, and future directions. (2007) | Christopher T. Campbell | 113 Citations [scispace.com]
• 12. 6-Alkynyl fucose is a bioorthogonal analog for O-fucosylation of epidermal growth factor-like repeats and thrombospondin Type-1 repeats by protein O-fucosyltransferases 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing 1,2,3,4-Tetra-O-benzoyl-L-fucose for Covalent Glycan Microarray Fabrication

Introduction & Mechanistic Rationale

Fucosylated glycans are fundamental to numerous biological processes, including blood group antigen determination, host-pathogen interactions, and cancer metastasis. To systematically profile the glycan-binding proteins (GBPs) that govern these interactions, glycan microarrays have emerged as the 1[1].

The fabrication of robust microarrays requires structurally defined carbohydrate probes. 1,2,3,4-Tetra-O-benzoyl-L-fucose (CAS: 140223-15-0) is an ideal, highly stable building block for synthesizing these probes 2[2]. The bulky benzoyl protecting groups serve two critical mechanistic functions:

• Chemical Stability: They protect the hydroxyl groups from unwanted side reactions during the selective activation of the anomeric center (C1).

• Anchimeric Assistance (Neighboring Group Participation): During glycosylation, the benzoyl group at the C2 position forms an intermediate oxocarbenium ion that strictly dictates the stereochemical outcome, ensuring high stereoselectivity (typically forming 1,2-trans glycosidic bonds).

To immobilize this fucose derivative onto a solid microarray surface, it must be conjugated with a bifunctional linker containing a reactive primary amine. This amine-functionalized fucose can then be covalently coupled to 3[3].

Experimental Workflows

Workflow from protected fucose synthesis to covalent microarray fabrication.

Step-by-step experimental workflow for glycan microarray probing and detection.

Step-by-Step Methodologies

Protocol A: Preparation of Amine-Functionalized L-Fucose

Causality Note: Direct immobilization of unprotected sugars onto standard microarray slides is highly inefficient. We must install a bifunctional linker (e.g., 2-aminoethyl) at the C1 position to provide a localized nucleophile for surface attachment.

• Activation: Convert 1,2,3,4-Tetra-O-benzoyl-L-fucose into a reactive glycosyl donor (e.g., a trichloroacetimidate) using trichloroacetonitrile and a catalytic base (DBU) in dichloromethane.

• Glycosylation: React the donor with an azide-terminated linker (e.g., 2-azidoethanol) in the presence of a Lewis acid promoter (e.g., TMSOTf) at -78°C.

• Deprotection: Remove the benzoyl protecting groups via Zemplén transesterification (catalytic NaOMe in MeOH). Self-Validation: Confirm the complete disappearance of aromatic benzoyl protons (7.2–8.1 ppm) via ^1^H-NMR.

• Reduction: Reduce the terminal azide to a primary amine using catalytic hydrogenation (Pd/C, H2). The resulting amine-functionalized fucose is now ready for microarray printing.

Protocol B: Microarray Fabrication on NHS-Activated Slides

Causality Note: NHS-esters react selectively with primary amines to form stable amide bonds. This requires a slightly basic pH to ensure the amine is deprotonated and nucleophilic[1].

• Buffer Preparation: Dissolve the amine-functionalized fucose in print buffer: 300 mM sodium phosphate, pH 8.5, containing 0.005% Tween-20. Why Tween-20? It reduces surface tension, ensuring uniform droplet morphology and preventing "donut-shaped" spots during 1[1].

• Robotic Spotting: Using a microarray printer (e.g., TeleChem CMP4B pins), deposit ~0.6 nL droplets of the glycan solution (at 10 µM and 100 µM concentrations) onto NHS-activated glass slides.

• Covalent Coupling: Incubate the printed slides in a chamber at 80% humidity for 30 minutes. Why 80% humidity? Nanoliter droplets evaporate in seconds at ambient humidity. High humidity keeps the droplets in the liquid phase long enough for the 3[3].

• Desiccation: Transfer slides to a desiccator overnight to stabilize the covalent bonds.

• Surface Blocking: Immerse the slides in blocking buffer (50 mM ethanolamine in 50 mM borate buffer, pH 9.2) for 1 hour. Causality: Ethanolamine provides a massive excess of primary amines to rapidly quench any unreacted NHS groups, preventing non-specific background fluorescence during lectin probing.

Protocol C: Lectin Binding Assay and Validation

To validate the structural integrity and accessibility of the immobilized fucose, probe the array with known fucose-binding lectins, such as 4[4].

• Probing: Incubate the blocked slide with FITC-labeled UEA-I (10 µg/mL in PBS containing 1% BSA and 0.05% Tween-20) for 1 hour at room temperature in the dark.

• Washing: Wash the slides sequentially with PBS-T (PBS + 0.05% Tween-20), PBS, and finally deionized water to remove weakly bound or non-specific proteins.

• Scanning: Dry the slides via centrifugation and scan using a microarray fluorescence scanner (e.g., 488 nm excitation for FITC). Self-Validation: A successfully fabricated array will yield a5[5].

Quantitative Data Summary

To benchmark the performance of the fabricated fucose microarray, the following quantitative parameters and expected binding affinities should be referenced during assay validation:

Parameter / Reagent	Value / Range	Mechanistic Purpose & Expected Outcome
Glycan Print Concentration	10 µM – 100 µM	Provides optimal surface density for multivalent lectin binding without steric hindrance[1].
Print Volume per Spot	~0.6 nL	Ensures consistent sub-millimeter spot sizes (approx. 100-200 µm diameter)[1].
Limit of Detection (LOD)	~1 nM print conc.	Achieves Signal-to-Noise (S/N) ≥ 10, detecting attomole quantities of sugar per spot[5].
Print Buffer pH	8.5	Deprotonates primary amines (pKa ~9.5) to ensure rapid nucleophilic attack on NHS esters[1].
Incubation Humidity	80%	Prevents premature evaporation of nanoliter droplets during the covalent coupling phase[3].
UEA-I Lectin Binding	High Affinity	Specifically recognizes terminal Fuc(α1-2)Gal motifs; serves as a robust positive validation control[6].

References

• Source: pnas.
• Source: nih.
• Source: scispace.
• Source: google.com (Patents)
• Title: 140223-15-0(1,2,3,4-Tetra-O-benzoyl-L-fucose)
• Source: biorxiv.

Sources

• 1. pnas.org [pnas.org]
• 2. 140223-15-0 CAS MSDS (1,2,3,4-Tetra-O-benzoyl-L-fucopyranose) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Preparation and Analysis of Glycan Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. US8906832B2 - Quantitative analysis of carbohydrate-protein interactions using glycan microarrays: determination of surface and solution dissociation constants - Google Patents [patents.google.com]
• 6. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2,3,4-Tetra-O-benzoyl-L-fucose

[1]

Case ID: SYN-FUC-BZ4 Status: Open for Troubleshooting Assigned Specialist: Senior Application Scientist Audience: Organic Chemists, Glycobiologists, Process Development Scientists[1]

Executive Summary & Mechanism of Action

1,2,3,4-Tetra-O-benzoyl-L-fucopyranose (often referred to as per-O-benzoylated fucose) is a critical intermediate in carbohydrate chemistry.[1] It serves primarily as a stable precursor for glycosyl donors (e.g., fucosyl bromides, thioglycosides) used in the synthesis of fucosylated oligosaccharides (such as Human Milk Oligosaccharides or Lewis antigens).[1]

The synthesis involves the exhaustive esterification of L-fucose using benzoyl chloride (BzCl) in pyridine . Pyridine acts as both the solvent and the proton scavenger. The addition of 4-dimethylaminopyridine (DMAP) as a nucleophilic catalyst is standard practice to ensure complete conversion of the sterically hindered secondary hydroxyls and the anomeric position.

Core Reaction Scheme

[1]

Standard Operating Procedure (The "Golden Path")

This protocol is designed to minimize side reactions (such as acyl migration or hydrolysis) and maximize the yield of the

-anomer.

Reagents & Stoichiometry Table

Reagent	Equiv.[2][3][4]	Role	Critical Note
L-Fucose	1.0	Substrate	Ensure dryness (azeotrope with toluene if needed).
Benzoyl Chloride (BzCl)	4.5 - 5.0	Acylating Agent	Excess required to drive kinetics. Freshly distilled is best.
Pyridine	Solvent	Base/Solvent	Must be anhydrous.[5][6] Store over KOH or molecular sieves.
DMAP	0.05 - 0.1	Catalyst	Accelerates reaction by forming highly reactive -acylpyridinium species.
DCM / EtOAc	-	Workup Solvent	DCM is preferred for solubility of benzoylated sugars.

Step-by-Step Protocol

• Preparation: In a flame-dried round-bottom flask under Argon/Nitrogen, suspend L-fucose (1.0 eq) in anhydrous pyridine (concentration ~0.5 M).

• Cooling: Cool the suspension to 0°C using an ice bath. Stir for 10 minutes.

• Addition: Add Benzoyl Chloride (4.5 eq) dropwise via a syringe or addition funnel. Caution: Exothermic reaction.[1]

• Catalysis: Add DMAP (0.1 eq) in one portion.[2]

• Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 12–16 hours .

  • Checkpoint: The solution should become clear as the product forms (per-benzoylated sugars are organic soluble).

• Monitoring: Check TLC (Solvent: Hexane/EtOAc 3:1). Product (

  ) should be UV active and char with /EtOH.

• Quenching: Cool to 0°C. Add a small amount of Methanol or Water (approx. 2 mL) to destroy excess BzCl. Stir for 15 mins.

• Workup:

  • Dilute with DCM or EtOAc .

  • Wash 1: 1M HCl (cold)

    2. (Crucial: Removes pyridine as pyridinium hydrochloride).

  • Wash 2: Saturated NaHCO

    2. (Removes benzoic acid).

  • Wash 3: Brine

    1.

  • Dry over anhydrous Na

    SO , filter, and concentrate in vacuo.

• Purification:

  • Method A (Crystallization): Dissolve crude syrup in hot Ethanol (EtOH) and cool slowly.

  • Method B (Chromatography): Silica gel column, eluting with Hexane/EtOAc gradient (typically 9:1

    7:3).[1]

Visualization: Reaction Workflow & Logic

Caption: Workflow for the per-benzoylation of L-fucose, highlighting critical wash steps for impurity removal.

Troubleshooting Guide (FAQs)

Q1: My TLC shows multiple spots close together. Is my reaction failing?

Diagnosis: This is likely an anomeric mixture (

and ).

• Context: While the

  -anomer is thermodynamically favored (anomeric effect), the -anomer can form kinetically.[1]

• Solution:

  • If the spots are very close, proceed to crystallization (Method A).[1] The

    -anomer often crystallizes preferentially.

  • If using chromatography, run a shallower gradient (e.g., Hexane/EtOAc 10:1

    8:[1]1) to separate them.[7]

  • Note: For many downstream glycosylations (e.g., making a bromide), the anomeric purity of the per-benzoate is not strictly critical as the anomeric center will be activated anyway.[1]

Q2: The product is a syrup that refuses to crystallize.

Diagnosis: Residual solvent (Pyridine) or impurities (Benzoic Acid/Ethyl Benzoate).

• Solution:

  • Azeotrope: Dissolve the syrup in Toluene and evaporate (repeat 3x). This removes trace pyridine.

  • Trituration: Add cold Hexanes or Diethyl Ether to the syrup and scratch the flask walls with a glass rod. This induces nucleation.

  • High Vacuum: Dry the syrup on a high-vacuum pump for >12 hours. Benzoylated sugars can form "glassy" solids (amorphous foams) rather than crystals if not pure.

Q3: I have a persistent smell of pyridine in my isolated product.

Diagnosis: Insufficient acidic wash during workup.

• Solution: Redissolve the product in EtOAc and wash again with 1M HCl (2-3 times). Follow with NaHCO

  to neutralize.[2]

  • Why? Pyridine salts are water-soluble; free pyridine is organic soluble. You must protonate it to remove it.

Q4: The reaction has stalled (starting material remains after 24h).

Diagnosis: Moisture contamination or deactivated BzCl.

• Solution:

  • Add another 0.1 eq of DMAP and 1.0 eq of BzCl .

  • Heat gently to 40°C (do not exceed 50°C to avoid degradation).

  • Ensure your pyridine was dry. Water consumes BzCl to form Benzoic anhydride/acid, depleting the reagent.[1]

Analytical Data Validation

Use this table to validate your product structure.

Feature	Expected Observation (1H NMR, CDCl3)	Diagnostic Value
H-6 (Methyl)	Doublet, ppm	Confirms Fucose skeleton (6-deoxy).[1]
Aromatic Region	Multiplets, ppm	Confirms Benzoyl groups (Integration should be ~20H).[1]
H-1 (Anomeric)	Doublet, ppm	Coupling constant ( ) indicates anomer: : Hz (equatorial-axial) : Hz (axial-axial)
Ring Protons (H2-H4)	Multiplets, ppm	Deshielded due to electron-withdrawing benzoyl esters.[1]

References

• BenchChem. Technical Support Center: Troubleshooting Low Conversion Rates in Benzoylation Reactions. BenchChem Support.[2][5][6] Link[1]

• MDPI. Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. Molecules, 2016.[1][4] Link

• National Science Foundation (NSF). Carbohydrate Experiments in the Organic Laboratory: A Robust Synthesis. Journal of Chemical Education, 2019.[1][7] Link[1]

• MedChemExpress. 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose Product Information.Link[1]

• Sigma-Aldrich. 1,2,3,4-Tetra-O-acetyl-α-L-fucopyranose (Analogous Protocol Reference).[1]Link[1]

Sources

• 1. 1,3,4,5-Tetra-O-benzoyl-α-d-tagatopyranose | MDPI [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2,3,4-TRI-O-BENZYL-L-FUCOPYRANOSE synthesis - chemicalbook [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. par.nsf.gov [par.nsf.gov]

Identifying and minimizing side products in fucose benzoylation

Technical Support Center: Fucose Benzoylation

Welcome to the technical support center for fucose benzoylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into identifying and minimizing side products during the benzoylation of L-fucose. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Troubleshooting Guide: Common Issues in Fucose Benzoylation

This section addresses specific experimental challenges in a problem/cause/solution format.

Problem 1: Low Yield of Desired Product & Complex Mixture of Side Products

You've performed a benzoylation on an L-fucose derivative and, after workup, the NMR or TLC analysis shows a mixture of products, including under- and over-benzoylated species, resulting in a low isolated yield of the target molecule.[1][2]

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale & Recommended Solution
Suboptimal Reaction Temperature	Rationale: The hydroxyl groups on the fucose ring exhibit different reactivities. Lowering the temperature slows the overall reaction rate, amplifying these intrinsic reactivity differences. This allows for greater kinetic control, favoring benzoylation at the most reactive hydroxyl sites while minimizing reactions at less reactive ones. Solution: Conduct the reaction at a reduced temperature. A common starting point is cooling the reaction mixture to 0 °C or -20 °C before the slow addition of benzoyl chloride. For highly selective reactions, temperatures as low as -40 °C have been shown to be effective in differentiating hydroxyl group reactivity and improving yields of specific isomers.[1][2][3]
Incorrect Stoichiometry of Benzoyl Chloride	Rationale: An excess of benzoyl chloride will drive the reaction towards perbenzoylation (the fully benzoylated product). Insufficient benzoyl chloride will result in a mixture of mono-, di-, and other under-benzoylated products. Solution: Carefully calculate the stoichiometry. For a specific number of benzoyl groups, use a slight excess (e.g., 1.05-1.1 equivalents per hydroxyl group to be acylated) of benzoyl chloride. For partial benzoylations aiming for a specific regioisomer, restricting the equivalents of benzoyl chloride is a critical strategy.
Rapid Addition of Benzoyl Chloride	Rationale: Adding the acylating agent too quickly creates localized areas of high concentration, promoting indiscriminate reactions with multiple hydroxyl groups and increasing the likelihood of over-benzoylation. Solution: Add the benzoyl chloride dropwise to the cooled, stirred solution of fucose and base over an extended period (e.g., 30-60 minutes) using a syringe pump or a dropping funnel. This maintains a low, steady concentration of the electrophile, enhancing regioselectivity.
Presence of Moisture	Rationale: Benzoyl chloride is highly reactive and readily hydrolyzes in the presence of water to form benzoic acid.[4] Benzoic acid is unreactive under these conditions and consumes the base, effectively reducing the efficiency of the reaction and complicating purification. Solution: Ensure all glassware is oven- or flame-dried before use. Use anhydrous solvents (e.g., pyridine, dichloromethane) and handle reagents under an inert atmosphere (e.g., nitrogen or argon).[5]

Problem 2: Poor Regioselectivity - Benzoylation at the Wrong Hydroxyl Group

The primary goal is to benzoylate a specific hydroxyl group (e.g., at C-3), but you isolate a significant amount of other regioisomers (e.g., C-2 or C-4 benzoates).

Potential Causes & Recommended Solutions

Potential Cause	Scientific Rationale & Recommended Solution
Inherent Reactivity of Fucose Hydroxyls	Rationale: The relative reactivity of hydroxyl groups in pyranosides is influenced by steric and electronic factors. For many sugars, primary hydroxyls are the most reactive.[6][7] For secondary hydroxyls, equatorial groups are generally more reactive than axial ones. In L-fucose, the C-2, C-3, and C-4 hydroxyls are all secondary and equatorial, leading to competitive reactions. Solution: Exploit subtle differences through kinetics and catalysis. Low temperatures are key.[1][2] Additionally, the choice of catalyst can influence the outcome. While pyridine is a standard base, the addition of a catalytic amount of 4-(Dimethylamino)pyridine (DMAP) can dramatically accelerate the reaction and sometimes alter selectivity.[3][8] For ultimate control, a protecting group strategy is often necessary.
Inappropriate Catalyst System	Rationale: DMAP acts as a hyper-nucleophilic catalyst by forming a highly reactive N-benzoylpyridinium intermediate with benzoyl chloride.[9] This intermediate is a much more potent acylating agent than benzoyl chloride itself. While this increases the reaction rate, it can sometimes decrease selectivity by making the reaction too fast to differentiate between similar hydroxyl groups. Solution: Optimize the amount of DMAP. Start with a catalytic quantity (e.g., 0.05-0.1 equivalents). In some cases, omitting DMAP entirely and running the reaction with only pyridine at a slightly higher temperature or for a longer time may yield better regioselectivity. Alternative organocatalysts or metal-based systems can also be explored to achieve different selectivity profiles.[10][11]
Lack of Directing or Protecting Groups	Rationale: When inherent reactivity differences are insufficient for the desired selectivity, the most robust strategy is to "block" the other hydroxyl groups with orthogonal protecting groups. This physically prevents them from reacting, forcing benzoylation to occur only at the desired, unprotected site. Solution: Implement a multi-step strategy. For example, to selectively benzoylate the C-3 hydroxyl, you could first protect the C-2 and C-4 positions using a protecting group like a benzylidene acetal, which selectively spans vicinal diols. Following benzoylation at the now-exposed C-3 position, the acetal can be removed under acidic conditions.

Visualizing the Process: Workflow & Side Products

General Benzoylation Workflow

The following diagram outlines the critical steps in a typical regioselective benzoylation experiment.

Caption: A typical experimental workflow for regioselective fucose benzoylation.

Common Fucose Benzoylation Products

This diagram illustrates the potential products arising from the benzoylation of a generic L-fucopyranoside.

Caption: Potential mono-, di-, and tri-benzoylated side products from L-fucose.

Frequently Asked Questions (FAQs)

Q1: What is the specific role of pyridine in the reaction? Pyridine serves two primary functions. First, it acts as a base to neutralize the hydrochloric acid (HCl) that is generated as a byproduct of the reaction between the hydroxyl group and benzoyl chloride. Second, it often serves as the solvent, ensuring the reagents remain in solution.[4]

Q2: Why is 4-(Dimethylamino)pyridine (DMAP) such an effective catalyst? DMAP is a hyper-nucleophilic acylation catalyst. It reacts with benzoyl chloride to form a highly reactive N-benzoyl-DMAP intermediate. This intermediate is much more electrophilic and reactive towards the hydroxyl groups of the sugar than benzoyl chloride itself, thus dramatically accelerating the rate of benzoylation.[9]

Q3: Can orthoester formation be a side product? Yes, 1,2-orthoester formation is a known side reaction in carbohydrate acylations, particularly when an acyl group is present at the C-2 position.[12] While less common with benzoyl groups compared to acetyl groups, it can occur, especially under certain Lewis acidic conditions. The formation of a stable, bicyclic orthoester can halt the desired reaction and complicate purification. Using carefully controlled basic conditions helps minimize this side reaction.

Q4: How can I effectively remove benzoic acid during the workup? Benzoic acid, the hydrolysis product of benzoyl chloride, is the most common impurity.[4] It can be effectively removed during the aqueous workup by washing the organic layer with a mild base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[13] The basic wash deprotonates the carboxylic acid to form sodium benzoate, which is highly soluble in the aqueous layer and is thus separated from the desired product in the organic layer. Multiple washes may be necessary.[13]

Q5: My desired product is a di-benzoate, but I get a mix of mono- and tri-benzoates. How do I improve this? This is a classic selectivity challenge. The key is precise control over stoichiometry and reaction conditions.

• Stoichiometry: Use exactly 2.1-2.2 equivalents of benzoyl chloride.

• Temperature: Run the reaction at a low temperature (e.g., -40 °C) to maximize the kinetic differences between the hydroxyls.[1][2]

• Slow Addition: Add the benzoyl chloride very slowly using a syringe pump.

• Monitoring: Follow the reaction closely by TLC. Quench the reaction as soon as the starting material is consumed but before significant amounts of the tri-benzoylated product appear.

Protocol: Regioselective Benzoylation of Methyl α-L-fucopyranoside

This protocol provides a starting point for the selective 2,3-di-O-benzoylation of methyl α-L-fucopyranoside, which has been reported to proceed in high yield.[1]

Materials:

• Methyl α-L-fucopyranoside

• Anhydrous Pyridine

• Benzoyl Chloride (BzCl)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Methanol (for quenching)

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Preparation: Under an inert atmosphere (N₂ or Ar), dissolve methyl α-L-fucopyranoside (1.0 eq) in a mixture of anhydrous DCM and anhydrous pyridine.

• Cooling: Cool the stirred solution to -20 °C using an appropriate cooling bath.

• Catalyst Addition: Add DMAP (0.1 eq) to the solution.

• Reagent Addition: Slowly add benzoyl chloride (2.2 eq) dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Allow the reaction to stir at -20 °C. Monitor the progress by TLC (e.g., using a 2:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within a few hours.

• Quenching: Once the starting material is consumed, quench the reaction by the slow addition of cold methanol (1-2 mL).

• Workup: Allow the mixture to warm to room temperature. Dilute with DCM and wash sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel using a gradient of hexanes/ethyl acetate to afford the pure dibenzoate product.

References

• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. The Journal of Organic Chemistry. Available at: [Link]

• Benzoylation of Tetrols: A Comparison of Regioselective Patterns for O- and S-Glycosides of d-Galactose - PMC. National Institutes of Health. Available at: [Link]

• Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. ResearchGate. Available at: [Link]

• Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase - PMC. National Institutes of Health. Available at: [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies. Royal Society of Chemistry. Available at: [Link]

• Elucidation of the acid reactivity of polyhedral orthoformates for the synthesis of carbasugar derivatives - PMC. National Institutes of Health. Available at: [Link]

• Benzoylated ethyl 1-thioglycosides: direct preparation from per-O-benzoylated sugars - PMC. National Institutes of Health. Available at: [Link]

• Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC. National Institutes of Health. Available at: [Link]

• DMAP as a Catalyst for Carbon Acylation: Elucidation of Mechanistic Pathway, Including Spectral Characterization of the Putative Reactive Intermediate. Eastern Illinois University. Available at: [Link]

• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose | Request PDF. ResearchGate. Available at: [Link]

• Benzoylation of Tetrols: A Comparison of Regioselective Patterns for O- and S- Glycosides of d-Galactose. PubMed. Available at: [Link]

• Key Reactions Of Sugars: Glycosylation and Protection. Master Organic Chemistry. Available at: [Link]

• Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. MDPI. Available at: [Link]

• Carbohydrate Experiments in the Organic Laboratory: A Robust Synthesis and Modification of Thioglycosides. ACS Publications. Available at: [Link]

• (PDF) Applying Acylated Fucose Analogues to Metabolic Glycoengineering. ResearchGate. Available at: [Link]

• Benzylated Orthoesters in Glycoside Synthesis. SciSpace. Available at: [Link]

• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers. Available at: [Link]

• Regioselective modification of unprotected glycosides. Royal Society of Chemistry. Available at: [Link]

• Synthetic Fluorinated l-Fucose Analogs Inhibit Proliferation of Cancer Cells and Primary Endothelial Cells - PMC. National Institutes of Health. Available at: [Link]

• Functionalized DMAP Catalysts for Regioselective Acetylation of Carbohydrates | Request PDF. ResearchGate. Available at: [Link]

• Effect of the molecular structure of acylating agents on the regioselectivity of cellulosic hydroxyl groups in ionic liquid. BioResources. Available at: [Link]

• Impact of Acetylated and Non-Acetylated Fucose Analogues on IgG Glycosylation - PMC. National Institutes of Health. Available at: [Link]

• Structure-reactivity relationships in glycosylation chemistry. Scholarly Publications Leiden University. Available at: [Link]

• Production of therapeutic antibodies with controlled fucosylation - PMC. National Institutes of Health. Available at: [Link]

Sources

• 1. Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Regioselective modification of unprotected glycosides - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC08199H [pubs.rsc.org]
• 7. Effect of the molecular structure of acylating agents on the regioselectivity of cellulosic hydroxyl groups in ionic liquid :: BioResources [bioresources.cnr.ncsu.edu]
• 8. Synthesis of carbohydrate building blocks via regioselective uniform protection/deprotection strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. "DMAP as a Catalyst for Carbon Acylation: Elucidation of Mechanistic Pa" by Jagadish K. Boppisetti [thekeep.eiu.edu]
• 10. Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Yield Optimization for 1,2,3,4-Tetra-O-benzoyl-L-fucose Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide drug development professionals and synthetic carbohydrate chemists with field-proven protocols, mechanistic insights, and troubleshooting strategies.

1,2,3,4-tetra-O-benzoyl-L-fucose is a critical, fully protected building block required for the downstream synthesis of fucosylated glycans, oligosaccharides, and nucleotide sugars (such as GDP-fucose)[1]. While perbenzoylation is a fundamental transformation, achieving yields >90% requires precise control over reaction kinetics, moisture, and purification workflows.

Part 1: Self-Validating Standard Operating Procedure (SOP)

This protocol utilizes kinetic control during initiation and thermodynamic control during propagation to ensure complete protection of all four hydroxyl groups on the L-fucose ring[1].

Step-by-Step Methodology

• Substrate Preparation & Dehydration: Causality: Water is the primary enemy of this reaction, as it rapidly hydrolyzes benzoyl chloride (BzCl) into unreactive benzoic acid. Action: Co-evaporate L-fucose (1.0 eq, typically 5.0 g, 30.5 mmol) with anhydrous toluene (3 × 20 mL) under reduced pressure to remove trace moisture. Dissolve the dried fucose in anhydrous pyridine (100 mL) under an inert argon atmosphere[1].

• Thermal Initiation: Action: Submerge the reaction flask in an ice-water bath to achieve an internal temperature of 0–5 °C.

• Reagent Addition: Action: Add Benzoyl chloride (5.0–6.0 eq, ~17.7 mL) dropwise over 30–45 minutes[1]. Causality: The formation of the N-acylpyridinium intermediate is highly exothermic. Dropwise addition at 0 °C prevents thermal spikes that lead to carbohydrate ring degradation and dark, tarry byproducts.

• Reaction Propagation: Action: Remove the ice bath and allow the mixture to naturally warm to room temperature (20–25 °C). Stir for 4 to 12 hours. Self-Validation Check: Perform Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3). The reaction is complete when the baseline fucose spot is entirely consumed, and a single major UV-active spot (Rf ~0.6) appears.

• Quench & Extraction: Action: Pour the mixture into 200 mL of crushed ice water to safely hydrolyze excess BzCl[1]. Extract the aqueous mixture with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (3 × 100 mL).

• Purification Workup: Action:

  • Wash the combined organic layers with cold 1M HCl (3 × 100 mL). Self-Validation: Check the final aqueous wash with pH paper; it must be pH < 2 to guarantee complete protonation and removal of pyridine.

  • Wash with saturated aqueous NaHCO₃ (3 × 100 mL) until CO₂ evolution ceases. This neutralizes residual acid and extracts benzoic acid as water-soluble sodium benzoate.

  • Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Part 2: Process Workflows & Mechanistic Pathways

Fig 1: Step-by-step experimental workflow for the perbenzoylation of L-fucose.

Fig 2: Mechanistic pathway of pyridine-catalyzed acyl transfer and moisture-induced side reactions.

Part 3: Troubleshooting & FAQs

Q1: My isolated yield is consistently below 70%, and TLC shows partially benzoylated intermediates. How can I push the reaction to completion? A: Incomplete perbenzoylation is usually caused by the steric hindrance of the axial C4-OH group on the L-fucose ring. If extending the reaction time does not resolve the issue, add 0.1–0.2 equivalents of 4-Dimethylaminopyridine (DMAP) to the reaction mixture. DMAP acts as a hypernucleophilic catalyst, forming an N-acylpyridinium intermediate that is orders of magnitude more reactive than the intermediate formed by pyridine alone. This easily overcomes steric barriers and routinely pushes yields above 90%.

Q2: During the workup, I struggle to remove the strong odor of pyridine, and my product remains a sticky oil instead of a crystalline solid. How do I fix this? A: Residual pyridine prevents the crystallization of the tetra-benzoate product. To resolve this:

• Ensure your 1M HCl washes are thoroughly cold and repeated until the aqueous layer is highly acidic (pH < 2). Pyridine is a weak base (pKa ~5.2); protonating it to pyridinium chloride makes it exclusively water-soluble.

• If an odor persists after extraction, co-evaporate the crude organic mixture with toluene (3 × 20 mL) under reduced pressure on a rotary evaporator. Toluene forms a low-boiling azeotrope with pyridine, effectively stripping trace amounts and facilitating the transition from an oil to a solid.

Q3: Does this reaction favor the alpha (α) or beta (β) anomer, and does it matter for downstream synthesis? A: Perbenzoylation of unprotected L-fucose typically yields a mixture of α and β anomers, though thermodynamic control (longer reaction times at room temperature) heavily favors the α-anomer due to the anomeric effect (axial preference of the electronegative substituent at C1). For most downstream glycosylation reactions (e.g., forming glycosyl donors like fucose-1-phosphate or fucosyl bromides), the anomeric mixture is perfectly acceptable because the C1-benzoate will be activated and cleaved anyway[1]. If pure α-anomer is strictly required, it can be selectively enriched via recrystallization from hot ethanol or ether/hexane mixtures.

Q4: Can I substitute pyridine with a less toxic solvent? A: Yes. While pyridine is the traditional dual-purpose solvent and base, you can perform the reaction in Dichloromethane (DCM)[2]. However, you must add an organic base such as Triethylamine (TEA) (6.0 eq) to scavenge the HCl byproduct, and you must include a catalytic amount of DMAP (0.1 eq) to facilitate the acyl transfer, as TEA alone is a poor nucleophilic catalyst[2]. Note that this substitution often results in slightly slower reaction kinetics.

Part 4: Quantitative Data & Optimization Matrix

The following table summarizes the expected outcomes based on various experimental modifications. Use this matrix to select the best conditions for your specific laboratory constraints.

Reaction Condition	Reagents & Equivalents	Temp Profile	Reaction Time	Typical Yield	Purity / Outcome Profile
Standard Protocol	Pyridine, BzCl (5.0 eq)	0 °C → RT	12 hrs	80–85%	Good; trace tri-benzoates may remain.
Catalytic DMAP (Optimal)	Pyridine, BzCl (5.0 eq), DMAP (0.1 eq)	0 °C → RT	4–6 hrs	92–96%	Excellent; fully protected, rapid kinetics.
Solvent Substitution	DCM, TEA (6.0 eq), BzCl (5.0 eq), DMAP (0.1 eq)	0 °C → RT	16 hrs	70–75%	Moderate; slower kinetics, greener solvent profile.
Poor Moisture Control	Pyridine, BzCl (5.0 eq), Trace H₂O	RT (No cooling)	12 hrs	< 50%	High benzoic acid contamination; dark byproducts.

Part 5: References

• US Patent 7335500B2 - Production of fucosylated carbohydrates by enzymatic fucosylation synthesis of sugar nucleotides; and in situ regeneration of GDP-fucose. Google Patents. URL:

• Benzoylation of Tetrols: A Comparison of Regioselectivity Patterns for O- and S-Glycosides of d-Galactose. National Institutes of Health (NIH) / PMC. URL:[Link]

• PhCOCl-Py/Basic Alumina as a Versatile Reagent for Benzoylation in Solvent-Free Conditions. National Institutes of Health (NIH) / PMC. URL:[Link]

Sources

• 1. US7335500B2 - Production of fucosylated carbohydrates by enzymatic fucosylation synthesis of sugar nucleotides; and in situ regeneration of GDP-fucose - Google Patents [patents.google.com]
• 2. PhCOCl-Py/Basic Alumina as a Versatile Reagent for Benzoylation in Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Strategies for controlling stereoselectivity in α-fucosylation reactions

Technical Support Center: Stereoselective -Fucosylation

Topic: Strategies for Controlling Stereoselectivity in -Fucosylation Reactions

Audience: Synthetic Chemists, Glycobiologists, Drug Discovery Scientists

Welcome to the GlycoChem Technical Support Center

Subject: Troubleshooting and Optimizing

-Fucosylations Ticket Priority: High (Structural Fidelity Critical)

Overview: Achieving high stereoselectivity in fucosylation is a notorious challenge in carbohydrate chemistry. Unlike glucose or galactose, L-fucose lacks a hydroxyl group at C-6, altering its conformational flexibility. Furthermore, as a 6-deoxy-L-galacto derivative, it lacks a neighboring participating group at C-2 to direct the formation of the 1,2-trans product. While the

-anomer (1,2-cis) is thermodynamically favored by the anomeric effect, kinetic factors and "mismatched" donor-acceptor pairs often lead to inseparable mixtures.

This guide provides field-proven strategies to lock in

-selectivity, moving beyond trial-and-error to mechanistic control.

Module 1: The "Ether Effect" (Solvent Control)

Theory: The choice of solvent is the single most accessible lever for controlling stereoselectivity.

• -Favoring: Ethereal solvents (Diethyl ether, ; Dioxane; THF).

• Mechanism: Ethereal solvents coordinate with the oxocarbenium ion intermediate. Evidence suggests they form a

  -coordinated solvent-separated ion pair (SSIP). This steric shielding of the -face forces the acceptor to attack from the -face ( -like displacement).
• -Favoring (Avoid for ): Nitrile solvents (Acetonitrile, ).[1] These form -nitrilium ions, blocking the -face and forcing -attack.

Troubleshooting Guide: Solvent Selection

Symptom	Probable Cause	Corrective Action
Low ratio (< 3:1)	Solvent is too polar or non-coordinating (e.g., DCM, Toluene).	Switch to Diethyl Ether ( ) .[1][2][3][4] If solubility is poor, use a 3:1 :DCM mixture.
Low Yield in	Donor/Acceptor insolubility or low temperature reactivity.	Use 1,4-Dioxane (higher boiling point, good solubility) or add minimal DCM to solubilize.
Unexpected -product	Presence of Nitriles (MeCN) or high temperatures.	Ensure strictly nitrile-free conditions. Run reaction at -78°C to -40°C to maximize the kinetic ether-coordination effect.

Visualization: Solvent-Directed Pathways

Caption: Solvent-controlled stereoselectivity. Ether solvents shield the

-face, promoting -attack. Nitriles do the inverse.

Module 2: Donor Engineering (Remote Participation)

Theory: While L-fucose lacks a C-2 participating group, "remote participation" from C-3 or C-4 can influence selectivity.

• Electronic Effects: Electron-withdrawing groups (acyls) at C-4 generally disarm the donor but can stabilize the oxocarbenium ion via long-range interactions.

• The "Indirect" Route (High Fidelity): The most robust method for difficult

  -fucosides is to not use fucose at all. Instead, use L-Galactose protected with a 4,6-O-di-tert-butylsilylene (DTBS) group.[4][5] The DTBS group locks the conformation, forcing -attack. The C-6 hydroxyl is then deoxygenated to yield fucose.[4][5]

FAQ: Donor Design

Q: My standard per-benzylated fucose donor gives poor selectivity. Why? A: Benzyl groups are "arming" (highly reactive) and non-participating. This leads to an

-like pathway where the acceptor attacks the oxocarbenium ion from both faces.

• Fix: Switch to a donor with 4-O-Pivaloyl or 4-O-Benzoyl protection. These groups can provide remote assistance or steric bulk that disfavors

  -attack.

Q: When should I use the "Indirect Galactose Route"? A: Use this when you need >95%

-purity and standard fucose donors fail (e.g., with sterically hindered acceptors). The extra steps (deoxygenation) are worth the purity payoff.

Protocol: The Indirect DTBS-Galactose Strategy

• Glycosylation:

  • Donor: 2,3-di-O-benzyl-4,6-O-di-tert-butylsilylene-L-galactosyl trichloroacetimidate.

  • Conditions: DCM/Et2O (1:1), TMSOTf (0.1 eq), -78°C.

  • Result: Exclusive

    -L-galactoside formation.

• Deprotection: Remove silylene group (TBAF/HF·Pyridine).

• Deoxygenation (C-6):

  • Selective iodination of primary C-6 OH (

    , imidazole).

  • Reduction (catalytic hydrogenation or hydride reduction) to convert C-6-I to C-6-H (

    ).

Module 3: Activation Protocols & Leaving Groups

Theory: The leaving group determines the activation mechanism (

vs -like).

• Thiofucosides (SEt/SPh): Excellent stability ("shelf-stable"). Activated by NIS/TfOH or DMTST. Compatible with the "Ether Effect."

• Trichloroacetimidates (TCA): Highly reactive.[1][6][7] Best for "hard" acceptors. Can be synthesized as

  - or -imidates, but often equilibrate in situ.

• Fucosyl Fluorides: High stability, activated by mild Lewis acids (

  ).

Comparative Data: Leaving Group Performance

Leaving Group	Activation System	Stability	-Selectivity Potential	Recommended Use Case
Ethyl Thiofucoside	NIS / TfOH	High (Storable)	High (w/ Ether)	Block synthesis; Early stage glycosylation.
Trichloroacetimidate	TMSOTf or	Low (Hydrolysis prone)	Moderate to High	Complex acceptors; Final assembly steps.
Fluoride	/	High	Very High	When mild conditions are required to preserve acid-labile groups.

Standard Operating Procedure (SOP): -Selective Thiofucoside Coupling

Objective: Synthesis of

-L-Fuc-(1 3)-Glc derivative.

Reagents:

• Donor: Ethyl 2,3,4-tri-O-benzyl-1-thio-

  -L-fucopyranoside (1.0 eq).

• Acceptor: Sugar alcohol (1.2 eq).

• Promoter: N-Iodosuccinimide (NIS) (1.5 eq) + TfOH (0.1 eq).

• Solvent: Diethyl Ether (

  ) / Dioxane (3:1).

• Desiccant: 4Å Molecular Sieves (Activated).

Step-by-Step:

• Drying: Co-evaporate donor and acceptor with toluene (3x). Dissolve in solvent and add molecular sieves. Stir for 1h at RT.

• Cooling: Cool the mixture to -40°C (Use MeCN/Dry Ice bath).

• Activation: Add NIS (solid) in one portion. Stir for 5 min.

• Initiation: Add TfOH (diluted in DCM) dropwise.

  • Critical Check: The solution should turn dark red/brown (iodine release).

• Monitoring: TLC should show consumption of donor within 30-60 mins.

• Quenching: Add saturated aqueous

  and .

• Workup: Extract with EtOAc, wash with brine, dry over

  .

Module 4: Advanced Troubleshooting (The "Nuclear Option")

Scenario: You have tried ether solvents and different protecting groups, but you still get a 1:1 mixture or mostly

.

Solution: In-situ Anomerization (Lemieux-type) If the reaction is too fast (

), you lose control. You need to establish an equilibrium where the reactive intermediate is the -halide (which reacts slowly via to give ).

Protocol Modification:

• Switch to Fucosyl Bromide (generated fresh from hemiacetal + oxalyl bromide).

• Use Tetrabutylammonium Bromide (

  ) as an additive.

  • Mechanism:[7][8][9][10] The bromide ion constantly attacks the oxocarbenium ion to reform the thermodynamic

    -bromide (unreactive) and the kinetic -bromide (reactive).

  • The acceptor selectively displaces the reactive

    -bromide via , yielding the -product.

References

• Imamura, A., et al. (2020). "Indirect synthetic route to

  -L-fucosides via highly stereoselective construction of -L-galactosides followed by C6-deoxygenation." Chemistry – A European Journal.

• Mong, T. K., et al. (2011). "Solvent-induced anomeric diastereoselectivity switching using a single glycosyl donor." Carbohydrate Research.

• Schmidt, R. R., & Michel, J. (1980). "Facile Synthesis of

  - and -O-Glycosyl Imidates; Preparation of Glycosides and Disaccharides." Angewandte Chemie International Edition.

• Nifantiev, N. E., et al. (2020). "Remote Participation during Glycosylation Reactions of Galactose Building Blocks." Chemistry – A European Journal.

• Wang, P., et al. (2020).[11] "Hydrogen-Bond-Mediated Aglycone Delivery: Synthesis of

  -D-Fructofuranosides." Organic Letters. (Cited for HAD principles applicable to difficult linkages).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Solvent-induced anomeric diastereoselectivity switching using a single glycosyl donor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Indirect synthetic route to α-l-fucosides via highly stereoselective construction of α-l-galactosides followed by C6-deoxygenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cooperative Catalysis in Stereoselective O- and N-Glycosylations with Glycosyl Trichloroacetimidates Mediated by Singly Protonated Phenanthrolinium Salt and Trichloroacetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chinesechemsoc.org [chinesechemsoc.org]
• 9. BJOC - The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation [beilstein-journals.org]
• 10. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 11. Hydrogen-Bond-Mediated Aglycone Delivery: Synthesis of β-d-Fructofuranosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the solubility of benzoylated fucose for glycosylation reactions

Topic: Improving Solubility & Process Stability for Per-O-Benzoylated Fucose Donors

Welcome to the GlycoChem Application Support Center. Ticket ID: #FUC-BZ-SOL-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Part 1: The Core Challenge (Root Cause Analysis)

You are likely encountering a classic "Solubility-Selectivity Paradox."

The Chemistry: To achieve

-L-fucosylation (1,2-trans), you are correctly using benzoyl (Bz) protecting groups. The C-2 benzoate participates via an acyloxonium intermediate (Neighboring Group Participation - NGP), blocking the -face and forcing the acceptor to attack from the -face.

The Problem: While Benzoyl groups are excellent for stereocontrol, they are highly lipophilic and rigid (due to

-stacking).

• Polarity Mismatch: The solvents best suited for stabilizing reactive intermediates (Acetonitrile) or promoting specific ion-pairing (Ether) are often poor solvents for per-benzoylated species, especially at the low temperatures (

  C to C) required to suppress side reactions (elimination to ferrier products).

• The "Crash" Phenomenon: Upon cooling the reaction mixture, the donor crystallizes or precipitates out of solution before the activator (e.g., TMSOTf, NIS) is added. This leads to heterogeneous kinetics, stalling the reaction, or causing sudden exotherms if it redissolves rapidly.

Part 2: Diagnostic Matrix

Use this table to identify your specific failure mode before applying the protocols below.

Symptom	Probable Cause	Recommended Action
Precipitation on Cooling	Solvent freezing point too high or donor saturation.	Switch to Propionitrile (EtCN) or use DCM/Tol mixtures.
Cloudiness after Activator	Donor insolubility in the presence of Lewis Acid.	Increase DCM ratio; ensure anhydrous conditions (water initiates crashing).
Low -Selectivity	Solvent too non-polar (Toluene) or temperature too high.	Use DCM/MeCN (1:1) ; lower temp to C.
No Reaction (Donor Intact)	Donor precipitated unnoticed or activator quenched.	Check solubility at (See Protocol A).
Elimination Product (Glycal)	Reaction too slow due to solubility; basic impurities.	Improve solubility to increase rate; add acid scavenger (TTBP).

Part 3: Troubleshooting Guides & Protocols

Protocol A: The "Solubility Ramp" Method (Standard Operating Procedure)

Use this when Acetonitrile (MeCN) is required for the "Nitrile Effect" but the donor is insoluble.

Objective: Maintain high dielectric constant for stereocontrol while keeping the donor in solution.

• Dissolution: Dissolve the per-O-benzoylated fucose donor (and acceptor) in the minimum volume of Dichloromethane (DCM). DCM is an excellent solvent for benzoates.

• Dilution: Slowly add Acetonitrile (MeCN) or Propionitrile (EtCN) to reach a ratio of 1:2 (DCM:Nitrile) .

  • Expert Tip: If the solution turns cloudy, add DCM dropwise until clear, then add 10% excess DCM.

• Cooling: Cool the mixture to

  C. Monitor for precipitation.

  • Pass: Solution remains clear. Proceed to

    C.

  • Fail: Solution precipitates. Do not add activator. Warm to RT, add more DCM, and retry.

• Activation: Add the activator (e.g., TMSOTf) down the side of the flask to pre-cool it before it hits the solution.

Protocol B: The Propionitrile Switch

Use this when low temperatures (

C) are strictly required.

Acetonitrile freezes at

C, making it useless for very low-temperature fucosylations. Propionitrile (EtCN) is chemically similar (supports -selectivity) but freezes at C and has better solubilizing power for organic esters.

Workflow:

• Replace MeCN with EtCN entirely.

• Run the reaction at

  C.

• Note: EtCN is slightly less polar than MeCN, so reaction times may increase by 10-20%.

Part 4: Critical FAQs (Ticket Responses)

Q1: I am using Toluene to avoid moisture, but my benzoylated fucose crashes out immediately at

C. Why? A: Toluene is a poor solvent for poly-benzoylated sugars at low temperatures due to - stacking interactions between the solvent and the protecting groups, which can favor crystallization over solvation.

• Fix: Use a Toluene:Dioxane (3:1) mixture. Dioxane helps break up the stacking and coordinates the oxocarbenium ion, though it may shift selectivity slightly toward

  (ether effect). If is mandatory, use DCM:Toluene (1:1) .

Q2: Can I use THF to improve solubility? A: You can, but be careful. THF is an ethereal solvent.[1] While it dissolves benzoates well, it coordinates to the anomeric center and strongly favors the

-anomer (kinetic control), potentially fighting against your C-2 benzoyl group's -directing NGP. Only use THF if you are targeting the -fucoside or if the NGP is strong enough to override the solvent effect (which is risky with fucose).

Q3: My donor is a Fucosyl Trichloroacetimidate. Does the leaving group affect solubility? A: Yes. Imidates are generally more soluble than the corresponding halides. However, they are also more reactive. If you are having solubility issues with an imidate, try generating the Thio-fucoside instead. Thioglycosides are highly stable, very soluble in DCM, and can be activated at higher temperatures (

C) where solubility is less of an issue, using NIS/TfOH.

Part 5: Mechanism & Workflow Visualization

The following diagram illustrates the decision logic for solvent selection based on the specific constraints of benzoylated fucose donors.

Caption: Decision tree for optimizing solvent systems based on temperature requirements and solubility checkpoints.

References

• Solvent Effects in Glycosylation

  • Ranade, S. C., & Demchenko, A. V. (2013). Mechanism of Chemical Glycosylation: Focus on the Stereoselectivity.

  • Source:

• Nitrile Effect & Propionitrile

  • Crich, D. (2010). Mechanism of a Chemical Glycosylation Reaction.[1][2] Accounts of Chemical Research.

  • Source:

• Fucose Donor Specifics (Benzoylated)

  • Llowarch, M. E., et al. (2003). Investigation of the conformational properties of benzoylated fucose derivatives. Organic & Biomolecular Chemistry.[3][4]

  • Source:

• Low Temperature Solubility Strategies

  • Boltje, T. J., et al. (2009). Chemical Synthesis of Glycosides.[1][2][5] In Glycoscience: Biology and Medicine.

  • Source:

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]

Overcoming incomplete deprotection of benzoyl groups from fucose

Topic: Overcoming Incomplete Deprotection of Benzoyl Groups from Fucose

Welcome to the technical support center for advanced carbohydrate chemistry. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles and field-tested insights to overcome common hurdles in your research. This guide is dedicated to one of the most frequent challenges in fucoside synthesis: the incomplete removal of benzoyl protecting groups.

The benzoyl group is favored for its ability to direct stereoselectivity during glycosylation, often leading to high yields of the desired α-fucoside[1]. However, its relative stability compared to other acyl groups like acetate means that deprotection requires carefully optimized conditions. This guide provides a structured approach to troubleshooting and ensuring complete, clean deprotection.

Troubleshooting Guide: Diagnosing and Solving Incomplete Debenzoylation

This section addresses specific issues you might observe during your experiment.

Question 1: My TLC plate shows multiple spots after the deprotection reaction: the fully deprotected product, my starting material, and several spots in between. What is happening and how do I fix it?

Answer: This is the most common sign of incomplete deprotection. The spots between your starting material (per-benzoylated) and the final product (fully deprotected) are partially deprotected fucosides (e.g., mono- and di-benzoyl species). This indicates that the reaction has stalled or is proceeding too slowly.

Immediate Diagnostic Steps:

• Confirm Spot Identities: Co-spot your reaction mixture on a TLC plate with your starting material. The highest Rf spot should be your starting material, and the most polar, lowest Rf spot should be the desired product.

• Assess the Reaction Environment: Review your reaction setup. The primary cause is often related to the potency of your nucleophile (methoxide) or the reaction kinetics.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow to address incomplete deprotection.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting peak tailing and broadening in HPLC of benzoylated sugars

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) of benzoylated sugars. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common chromatographic issues such as peak tailing and peak broadening. By understanding the underlying causes and implementing targeted solutions, you can significantly improve the quality and reliability of your analytical results.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing when analyzing benzoylated sugars?

The most frequent cause of peak tailing for benzoylated sugars, particularly on reversed-phase silica-based columns, is secondary interactions between the analyte and residual silanol groups on the stationary phase surface.[1][2][3] These interactions create an additional, undesirable retention mechanism that leads to asymmetrical peaks.

Q2: How does the sample solvent affect my peak shape?

If your sample is dissolved in a solvent that is significantly stronger (more eluting power) than your initial mobile phase, it can cause peak distortion, including broadening and splitting. This "solvent effect" causes the sample to travel through the top of the column too quickly, leading to a poorly focused injection band. It is always best to dissolve your sample in the initial mobile phase or a weaker solvent.

Q3: Can the HPLC system itself cause peak broadening?

Yes, the physical components of the HPLC system can contribute significantly to peak broadening. This is often due to "extra-column volume" or "dead volume," which refers to any space in the flow path outside of the column itself, such as in tubing, fittings, and the detector flow cell.[4][5][6][7] This extra volume allows the analyte band to spread out, reducing efficiency and resulting in broader peaks.[4][5][8]

Q4: My peaks are splitting. What should I investigate first?

Peak splitting can arise from several issues, but two common culprits are sample solvent incompatibility (as mentioned in Q2) and physical problems with the column, such as a partially blocked inlet frit or a void at the top of the packed bed.[9][10] A void can create two different flow paths for the sample, resulting in a split peak. Also, for some underivatized sugars, the separation of α and β anomers can cause split peaks, which is often resolved by operating at an elevated temperature or high pH.[11]

In-Depth Troubleshooting Guides

This section provides a systematic approach to identifying and resolving specific chromatographic problems.

Symptom 1: Peak Tailing

Peak tailing is characterized by an asymmetric peak where the latter half is wider than the front half. It is a common issue when analyzing polar compounds like benzoylated sugars on silica-based reversed-phase columns.

Causality: Standard silica-based C18 or C8 columns have residual, unreacted silanol groups (Si-OH) on their surface.[2] At mobile phase pH levels above approximately 3, these silanol groups can become ionized (Si-O⁻) and interact with any polar or basic functional groups on the analyte via ion-exchange or hydrogen bonding.[1][12] This secondary retention mechanism is kinetically slower than the primary hydrophobic interaction, causing some analyte molecules to be retained longer and resulting in a tailing peak.[13]

Troubleshooting Protocol:

• Assess Column Chemistry:

  • Step 1: Review the specifications of your current column. Is it a modern, high-purity, "Type B" silica column? Is it end-capped? Older "Type A" silica columns have higher metal content and more acidic silanols, which increases the likelihood of tailing.[2]

  • Step 2: If using an older column, switch to a column specifically designed for high performance with minimal silanol activity. Look for columns that are "fully end-capped" or have a polar-embedded phase to shield the silanol groups.[14]

• Optimize Mobile Phase pH:

  • Step 1: Lower the mobile phase pH to a range of 2.5-3.0 using an appropriate buffer (e.g., phosphate or formate). At this low pH, the ionization of silanol groups is suppressed, minimizing the secondary ionic interactions that cause tailing.[2][15]

  • Step 2: Ensure your benzoylated sugar analytes are stable at the selected pH.

• Use Mobile Phase Additives (If pH adjustment is insufficient):

  • Step 1: Introduce a competing base, such as triethylamine (TEA), into the mobile phase at a concentration of 10-25 mM. TEA is a small, basic molecule that will preferentially interact with the active silanol sites, effectively masking them from the analyte.[2]

  • Step 2: Always dedicate a column to use with ion-pairing reagents like TEA, as they can be difficult to wash out completely.

Visualizing Silanol Interactions

Caption: Potential sources of extra-column dead volume in an HPLC system.

Causality: Chromatography relies on the rapid diffusion of analyte molecules between the mobile phase and the stationary phase. If this mass transfer is slow, the peak will broaden. Factors influencing this include mobile phase viscosity and temperature. Higher temperatures decrease mobile phase viscosity, which improves diffusion rates and can lead to narrower, sharper peaks. [16]Consistent temperature control is crucial, as fluctuations can cause unstable retention times and peak shapes. [17] Troubleshooting Protocol:

• Optimize Column Temperature:

  • Step 1: If you are running at ambient temperature, install a column oven and set it to a controlled temperature, for example, 35-45°C. [17]This not only improves efficiency but also enhances reproducibility.

  • Step 2: Experiment with increasing the temperature in 5°C increments. For many carbohydrate analyses, elevated temperatures are required for optimal efficiency. [18]Note that retention times will likely decrease as temperature increases. [19] * Step 3: For best results, use a mobile phase pre-heater to ensure the solvent entering the column is at the same temperature as the oven, which prevents peak distortion from thermal gradients. [18][19]

• Optimize Flow Rate:

  • Step 1: Consult the column manufacturer's guidelines for the optimal flow rate for your column's dimensions and particle size.

  • Step 2: If peaks are excessively broad, the flow rate may be too high or too low. Perform a flow rate optimization study (e.g., injections at 0.8, 1.0, and 1.2 mL/min for a 4.6 mm ID column) to find the sweet spot for efficiency.

Data Summary: Temperature and Efficiency

Temperature	Mobile Phase Viscosity	Analyte Diffusion	Typical Peak Shape
Low (e.g., 25°C)	Higher	Slower	Broader
High (e.g., 45°C)	Lower	Faster	Narrower, Sharper

Sample Preparation for Benzoylated Sugars

Proper sample preparation is critical to avoid chromatographic issues and ensure the longevity of your column.

Protocol: Solid-Phase Extraction (SPE) Cleanup

Benzoylation is a pre-column derivatization technique that improves the UV detection of sugars. [20]However, the reaction mixture can contain excess reagents and byproducts that may interfere with the analysis or harm the column. A simple C8 or C18 SPE cleanup is often recommended. [21][22][23]

• Condition the Cartridge: Flush the SPE cartridge (e.g., C8, 100 mg) with 1-2 mL of acetonitrile, followed by 1-2 mL of water.

• Load the Sample: Load the benzoylated sample mixture onto the conditioned cartridge.

• Wash: Wash the cartridge with a weak solvent mixture (e.g., 1-2 mL of 10% acetonitrile in water) to remove polar impurities and excess benzoyl chloride.

• Elute: Elute the benzoylated sugars with 1-2 mL of a stronger solvent, such as 80-100% acetonitrile.

• Prepare for Injection: Evaporate the elution solvent and reconstitute the residue in the initial mobile phase for injection.

References

• Peak Broadening — Don't Let Dead Volume Spoil Your Shape. Chromatography Today. [Link]

• What To Do When Chromatographic Peaks Are Wider in HPLC. ALWSCI. [Link]

• LC Troubleshooting Series: Peak Broadening. Agilent. [Link]

• Miyagi, M., Yokoyama, H., & Hibi, T. (2007). Sugar microanalysis by HPLC with benzoylation: improvement via introduction of a C-8 cartridge and a high efficiency ODS column. Journal of Chromatography B, 854(1-2), 286-290. [Link]

• HPLC analysis of sugars and sugar alcohols.

• Sugar microanalysis by HPLC with benzoylation: Improvement via introduction of a C-8 cartridge and a high efficiency ODS column. ResearchGate. [Link]

• Sugar microanalysis by HPLC with benzoylation: Improvement via introduction of a C-8 cartridge and a high efficiency ODS column. Keio University. [Link]

• How can I avoid peak broadening in HPLC method analysis? ResearchGate. [Link]

• HPLC: What to do in case of peaks being too broad? Lösungsfabrik. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• What Are The Common Peak Problems in HPLC. ALWSCI. [Link]

• How to optimize your mobile phase to improve selectivity and resolution in chromatography. BUCHI. [Link]

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. ChromaNik Technologies Inc. [Link]

• Yadav, S., et al. (2023). A Validated HPLC-RID Method for Quantification and Optimization of Total Sugars: Fructose, Glucose, Sucrose, and Lactose in Eggless Mayonnaise. MDPI. [Link]

• How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• How Does Column Temperature Affect HPLC Resolution? Chrom Tech, Inc. [Link]

• What are the Common Peak Problems in HPLC. Chromatography Today. [Link]

• Dolan, J. W. Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography. LCGC North America. [Link]

• What is the effect of free silanols in RPLC and how to reduce it? Pharma Growth Hub. [Link]

• How does increasing column temperature affect LC methods? SCIEX. [Link]

• The Benefits of Ultra-Inert Stationary Phases for the Reversed Phase HPLC of Biomolecules. MAC-MOD Analytical. [Link]

• HPLC Diagnostic Skills II – Tailing Peaks. The LCGC Blog. [Link]

• Mechanisms of retention in HPLC Part 2. Slideshare. [Link]

• Your Essential Guide to Sugar Analysis with Liquid Chromatography. Waters. [Link]

• Fischer, G., et al. (2025). Pushing Peak Shapes to Perfection by High-Temperature Focus GC-IMS. MDPI. [Link]

• Improving the Analysis of Carbohydrates Using Temperature and Sample Preheating. Benson Polymeric. [Link]

• G. Peter, et al. (1995). Benzoylation of sugars, polyols and amino acids in biological fluids for high-performance liquid chromatographic analysis. Journal of Chromatography A. [Link]

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• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. lctsbible.com [lctsbible.com]
• 4. Understanding Dead Volume, Dwell Volume, & Extra Column Volume [thermofisher.com]
• 5. HPLC Dead Volume Causes (And Easy Fixes) - AnalyteGuru [thermofisher.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. What To Do When Chromatographic Peaks Are Wider in HPLC - Blogs - News [alwsci.com]
• 8. separations.eu.tosohbioscience.com [separations.eu.tosohbioscience.com]
• 9. What Are The Common Peak Problems in HPLC - Company news - News [alwsci.com]
• 10. chromatographytoday.com [chromatographytoday.com]
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• 23. keio.elsevierpure.com [keio.elsevierpure.com]

Technical Support Center: Separation of Fucosyl Donor Anomeric Mixtures

Welcome to the technical support center for the separation of anomeric mixtures of fucosyl donors. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting for common challenges encountered during the synthesis and purification of these critical glycosylation reagents. This guide is structured to provide not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your research.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the separation of fucosyl donor anomers, providing foundational knowledge for designing and troubleshooting your experiments.

Q1: Why is the separation of fucosyl donor anomers so critical?

The anomeric configuration (α or β) of a fucosyl donor dictates the stereochemical outcome of a glycosylation reaction. The formation of a specific glycosidic linkage (α or β) is crucial for the biological activity of the resulting glycoconjugate. For instance, the Lewis antigens, which are involved in various biological recognition processes, require specific anomeric linkages of fucose. Therefore, using an anomerically pure fucosyl donor is often a prerequisite for synthesizing structurally defined and biologically active glycans.

Q2: What are the primary techniques for separating anomeric mixtures of fucosyl donors?

The most common and effective techniques for separating fucosyl donor anomers are:

• Flash Column Chromatography: A widely used technique for preparative separation based on the differential adsorption of the anomers to a stationary phase.

• High-Performance Liquid Chromatography (HPLC): Offers higher resolution than flash chromatography and is suitable for both analytical and preparative-scale separations.

• Crystallization: A powerful technique for obtaining anomerically pure compounds, provided one anomer preferentially crystallizes.

• Enzymatic Resolution: Utilizes the stereoselectivity of enzymes to selectively react with one anomer, allowing for the separation of the unreacted anomer.

Q3: How do protecting groups influence the separation of fucosyl donor anomers?

Protecting groups play a pivotal role in the ease and success of anomeric separation. They influence the donor's:

• Conformation and Polarity: Different protecting groups alter the overall shape and polarity of the fucosyl donor, which in turn affects its interaction with the stationary phase in chromatography. This differential interaction is the basis for separation.

• Crystallinity: The choice of protecting groups can significantly impact the ability of a fucosyl donor to crystallize. Bulky or flexible protecting groups may hinder crystal lattice formation.

• Stereoelectronic Effects: Protecting groups can exert stereoelectronic effects that influence the reactivity and stability of the anomeric center, which can be exploited in both chromatographic and enzymatic separation methods. For instance, participating groups at the C-2 position can influence the anomeric ratio during synthesis and the stability of the anomers.[1][2]

Q4: What is the first step I should take when an anomeric separation is not working?

The first step is to accurately determine the anomeric ratio of your mixture. This will provide a baseline for assessing the effectiveness of your separation strategy. ¹H NMR spectroscopy is the most common and reliable method for this. The chemical shifts and coupling constants of the anomeric protons (H-1) are distinct for the α and β anomers.[3][4][5] Once you have a clear picture of your starting material, you can systematically troubleshoot your chosen separation technique.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during the separation of fucosyl donor anomers.

A. Flash Column Chromatography

Flash chromatography is often the first choice for preparative separation of anomeric mixtures. However, achieving baseline separation can be challenging.

Problem 1: Poor or no separation of anomers.

Potential Cause	Solution
Inappropriate Solvent System	The polarity of the eluent is critical. If the polarity is too high, both anomers will elute quickly with little separation. If it's too low, elution will be slow and peaks will be broad. Perform a thorough TLC analysis with a range of solvent systems (e.g., hexane/ethyl acetate, toluene/ethyl acetate, dichloromethane/methanol) to identify a solvent system that gives a good separation (ΔRf > 0.1).
Co-elution	The anomers may have very similar polarities, making separation on silica gel difficult. Consider using a different stationary phase, such as alumina or a bonded phase (e.g., diol, cyano). Alternatively, derivatization of the anomers to introduce a group that enhances their polarity difference can be explored.
Column Overloading	Loading too much sample onto the column will lead to broad bands and poor resolution. As a rule of thumb, for a standard silica gel column, the sample load should be about 1-5% of the silica gel weight.
Improper Column Packing	An improperly packed column with channels or cracks will result in uneven solvent flow and band broadening. Ensure the column is packed uniformly and is well-settled before loading the sample.

Problem 2: Tailing peaks.

Potential Cause	Solution
Interactions with Silica Gel	Fucosyl donors with free hydroxyl groups can interact strongly with the acidic silanol groups on the silica surface, leading to tailing. Adding a small amount of a polar modifier like triethylamine (0.1-1%) to the eluent can help to mask these active sites.
Sample Degradation on Column	Some fucosyl donors, particularly those with labile protecting groups or anomeric leaving groups, can degrade on the acidic silica gel. Using a neutral stationary phase like alumina or deactivating the silica gel by pre-eluting with a solvent containing triethylamine can mitigate this issue.
Inappropriate Sample Loading	Loading the sample in a solvent that is too strong can cause band spreading and tailing. Dissolve the sample in a minimal amount of a weak solvent or the mobile phase itself.

Experimental Protocol: Optimizing Flash Chromatography Separation

• TLC Analysis:

  • Dissolve a small amount of the anomeric mixture in a suitable solvent (e.g., dichloromethane).

  • Spot the mixture on a TLC plate.

  • Develop the TLC plate in various solvent systems of increasing polarity (e.g., 9:1, 8:2, 7:3 hexane/ethyl acetate).

  • Visualize the spots using a suitable stain (e.g., ceric ammonium molybdate, potassium permanganate).

  • Identify the solvent system that provides the best separation between the two anomeric spots.

• Column Preparation:

  • Choose a column of appropriate size for your sample amount.

  • Pack the column with silica gel using the chosen eluent system (slurry packing is recommended).

  • Ensure the column is packed evenly without any air bubbles or cracks.

• Sample Loading:

  • Dissolve the anomeric mixture in a minimal amount of a non-polar solvent or the mobile phase.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution and Fraction Collection:

  • Elute the column with the optimized solvent system.

  • Collect small fractions and monitor the elution by TLC.

  • Combine the fractions containing the pure anomers.

Diagram: Decision-Making Workflow for Flash Chromatography Troubleshooting

Caption: Troubleshooting workflow for flash chromatography.

B. Crystallization

Crystallization can be a highly effective method for obtaining one anomer in high purity, but it is often a matter of trial and error.

Problem: The fucosyl donor does not crystallize and remains an oil or amorphous solid.

Potential Cause	Solution
Presence of Impurities	Even small amounts of impurities can inhibit crystallization. Ensure your starting material is as pure as possible by another technique (e.g., flash chromatography) before attempting crystallization.
Inappropriate Solvent System	The choice of solvent is crucial. The ideal solvent is one in which the compound is sparingly soluble at room temperature and more soluble at higher temperatures. Screen a wide range of solvents of varying polarities (e.g., ethanol, methanol, isopropanol, ethyl acetate, hexane, diethyl ether). Solvent mixtures can also be effective.
Supersaturation Not Achieved	Crystallization requires a supersaturated solution. This can be achieved by slow evaporation of the solvent, slow cooling of a saturated solution, or by vapor diffusion (dissolving the compound in a good solvent and allowing a poor solvent to slowly diffuse into the solution).
High Conformational Flexibility	Fucosyl donors with flexible protecting groups may have difficulty arranging into a well-defined crystal lattice. Consider changing the protecting groups to more rigid ones.

Experimental Protocol: Screening for Crystallization Conditions

• Small-Scale Screening:

  • In a series of small vials, dissolve a few milligrams of the purified fucosyl donor in a minimal amount of different solvents (e.g., ethanol, ethyl acetate, dichloromethane, toluene, hexane).

  • If the compound dissolves readily at room temperature, the solvent is likely too good. If it doesn't dissolve even with heating, the solvent is too poor.

  • For promising solvents, create a saturated solution at an elevated temperature and then allow it to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer.

  • Alternatively, use a vapor diffusion setup where a solution of the compound is placed in an open vial inside a larger sealed chamber containing a poor solvent.

• Seeding:

  • If you are able to obtain even a single small crystal, use it to seed a supersaturated solution. This can often induce crystallization where spontaneous nucleation fails.

• Patience:

  • Crystallization can be a slow process. Allow your experiments to stand for several days or even weeks before concluding that a particular condition is unsuccessful.

C. Enzymatic Resolution

Enzymatic resolution offers a highly selective method for separating anomers, but requires careful optimization of reaction conditions.

Problem: Low conversion or poor selectivity in the enzymatic reaction.

Potential Cause	Solution
Suboptimal Enzyme Choice	Not all enzymes will be effective for your specific fucosyl donor. Screen a variety of commercially available enzymes (e.g., lipases, proteases) known for their stereoselectivity.
Incorrect Reaction Conditions	Enzyme activity is highly dependent on pH, temperature, and solvent. Optimize these parameters for the chosen enzyme. For example, many lipases work well in organic solvents, which can be advantageous for the solubility of protected fucosyl donors.
Enzyme Inhibition	The fucosyl donor or the reaction product may inhibit the enzyme. Monitor the reaction progress over time to check for a decrease in the reaction rate. If inhibition is suspected, consider using a lower substrate concentration or a different enzyme.
Reversibility of the Reaction	Some enzymatic reactions are reversible, which can limit the conversion. Consider using an acyl donor that leads to an irreversible acylation step or removing the byproduct to drive the reaction forward.

Diagram: Logic for Selecting a Separation Technique

Caption: Decision tree for selecting a separation technique.

III. References

• Kim, J., et al. (2014). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. Molecules, 19(11), 18836-18873.

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925.

• Daly, R., McCabe, T., & Scanlan, E. M. (2013). Development of fully and partially protected fucosyl donors for oligosaccharide synthesis. The Journal of Organic Chemistry, 78(3), 1080-1090.

• Codée, J. D. C., et al. (2005). Protecting-group-free glycosylations. Chemical Society Reviews, 34(9), 769-782.

• van der Vorm, S., et al. (2018). Mapping the Reactivity and Selectivity of 2-Azidofucosyl Donors for the Assembly of N-Acetylfucosamine-Containing Bacterial Oligosaccharides. The Journal of Organic Chemistry, 83(15), 8209-8224.

• Serianni, A. S. (2006). NMR Spectroscopy of Carbohydrates: A Practical Guide. CRC press.

• Ardá, A., & Jiménez-Barbero, J. (2020). NMR methods for the analysis of carbohydrate-protein interactions. Chemical Science, 11(1), 12-23.

• Montañés, F., Rose, P., Tallon, S., & Shirazi, R. (2014). Separation of derivatized glucoside anomers using supercritical fluid chromatography. Journal of Chromatography A, 1358, 266-271.

• Gama, F., et al. (2017). Separation of the α- and β-Anomers of Carbohydrates by Diffusion-Ordered NMR Spectroscopy. Molecules, 22(11), 1999.

• Zhang, Q., et al. (2014). Collision-Induced Dissociation of Fucose and Identification of Anomericity. The Journal of Physical Chemistry A, 118(21), 3765-3773.

• Bleriot, Y., et al. (2000). Enzymatic resolution of anomeric mixtures of glycosyl azides. Tetrahedron Letters, 41(34), 6633-6636.

• Gotor, V., Alfonso, I., & García-Urdiales, E. (2008). The use of lipases in organic synthesis. Chemical Reviews, 108(1), 313-353.

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Seeberger, P. H., & Werz, D. B. (2007). Synthesis and medical applications of oligosaccharides. Nature, 446(7139), 1046-1051.

• Boltje, T. J., Buskas, T., & Boons, G. J. (2009). Opportunities and challenges in synthetic oligosaccharide and glycoconjugate research. Nature Chemistry, 1(8), 611-622.

• Zhu, X., & Schmidt, R. R. (2009). New principles for glycoside-bond formation. Angewandte Chemie International Edition, 48(11), 1900-1934.

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• 3. creative-biostructure.com [creative-biostructure.com]
• 4. cigs.unimo.it [cigs.unimo.it]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Glycosylation with Benzoylated Fucose Donors

Welcome to the Technical Support Center for advanced glycosylation challenges. As Senior Application Scientists, we understand that the synthesis of complex oligosaccharides, particularly those involving fucosylation, is a nuanced process where success hinges on the precise control of multiple variables. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the glycosylation of benzoylated fucose donors. We will delve into the critical interplay between activators and temperature, providing field-proven insights to enhance reaction yield and stereoselectivity.

Troubleshooting Guide

This section addresses specific, common problems encountered during glycosylation reactions with benzoylated fucose donors in a direct question-and-answer format.

Q1: My fucosylation reaction is giving a very low yield or not working at all. What are the likely causes and how can I fix this?

A1: A low or zero yield in a glycosylation reaction is a frequent issue that can typically be traced back to a few key areas: reactant integrity, activation conditions, or temperature control. A systematic approach is the most effective way to diagnose and solve the problem.[1][2]

Troubleshooting Workflow for Low-Yield Fucosylation:

Below is a decision-making workflow to systematically address low-yield reactions.

Caption: Troubleshooting workflow for low-yield fucosylation reactions.

Detailed Breakdown:

• Reactant and Reagent Quality :

  • Glycosyl Donor : Ensure your benzoylated fucose donor is pure and has not degraded. The anomeric leaving group (e.g., thioethyl, trichloroacetimidate) should be intact. Verify by TLC or NMR.

  • Glycosyl Acceptor : The acceptor must be anhydrous. Co-evaporate with anhydrous toluene and dry under high vacuum before use. Sterically hindered or electronically deactivated hydroxyl groups on the acceptor can significantly slow down the reaction.[3]

  • Activator/Promoter : Activators like N-Iodosuccinimide (NIS) can decompose over time, while triflic acid (TfOH) or TMSOTf are extremely sensitive to moisture. Use fresh, high-quality reagents.

  • Molecular Sieves : Ensure molecular sieves are properly activated by heating under vacuum to maintain anhydrous conditions.

• Activation and Stoichiometry :

  • Suboptimal Activation : The chosen activator might be too weak for your specific donor-acceptor pair, or you may be using too little. For a sluggish reaction, a slight increase in the equivalents of the activator (e.g., from 0.1 to 0.2 eq of TfOH) can be beneficial.[3]

  • Donor Decomposition : Conversely, overly harsh activation conditions can cause the fucose donor to decompose before it couples with the acceptor.[3] This is especially true at higher temperatures. Monitor the activation step at a low temperature (e.g., -78°C) by TLC to ensure the donor is consumed to form an active intermediate, not degraded products.[4][5]

• Temperature Control :

  • Insufficient Thermal Energy : Many glycosylations are initiated at very low temperatures (-40°C to -78°C) to control the activation step.[3] However, if the reaction is sluggish, the temperature may be too low for the coupling to occur. A controlled, slow warming of the reaction mixture is often necessary.[3][6]

  • Excessive Temperature : High temperatures can lead to the degradation of the activated donor intermediate and promote side reactions, lowering the overall yield.[4][6] If decomposition is observed, consider running the reaction at a lower, constant (isothermal) temperature.[4]

Q2: I'm getting a mixture of anomers (poor α/β selectivity). How can I improve the stereoselectivity of my reaction?

A2: Achieving high anomeric selectivity is a central challenge in glycosylation chemistry. With a benzoylated fucose donor, the C-2 benzoyl group is a "participating" group, which strongly directs the formation of the 1,2-trans product (β-fucoside).[7][8] Deviation from high β-selectivity suggests that other factors are competing with this powerful directing effect.

Key Factors Influencing Stereoselectivity:

• Neighboring Group Participation : The C-2 benzoyl group can attack the anomeric center upon activation, forming a stable dioxalenium ion intermediate. The glycosyl acceptor then attacks from the opposite face (Sₙ2-like), leading exclusively to the 1,2-trans (β) glycosidic bond.[8][9] If you are not observing high β-selectivity, this pathway may be disrupted.

• Solvent Choice : The solvent has a profound impact on the stability of reaction intermediates.[10][11]

  • Ethereal Solvents (e.g., Diethyl Ether, THF) : These solvents can stabilize an Sₙ1-like oxocarbenium ion and favor the formation of the thermodynamically more stable α-glycoside (anomeric effect).[3]

  • Nitrile Solvents (e.g., Acetonitrile) : These solvents can participate in the reaction by forming a transient β-nitrilium ion intermediate, which then undergoes attack by the acceptor to yield the β-glycoside.[3][10] This can reinforce the β-directing effect of the C-2 benzoyl group.

• Temperature : Temperature governs the balance between kinetic and thermodynamic control.

  • Low Temperatures (-78°C to -40°C) : Generally favor kinetically controlled reactions. For participating group-assisted glycosylations, this enhances the formation of the β-anomer via an Sₙ2-like pathway.[3][11]

  • Higher Temperatures : Can provide enough energy to overcome the barrier for the formation of the α-anomer, potentially leading to an equilibrium mixture of products and reduced selectivity.[12][13]

• Activator/Promoter : The nature of the activator can influence the reaction mechanism (Sₙ1 vs. Sₙ2 character), thereby affecting the anomeric ratio.[11][12] Highly potent activators that rapidly generate a dissociated oxocarbenium ion may lead to a loss of stereocontrol.

Strategies for High β-Selectivity:

• Leverage Participation : Use a non-polar, non-participating solvent like dichloromethane (DCM) or a mixture of DCM/ether.

• Maintain Low Temperatures : Start the reaction at -78°C or -60°C and allow it to warm slowly only to -20°C or 0°C. Avoid warming to room temperature unless the reaction is extremely sluggish.

• Controlled Activation : Use the minimum effective amount of a strong activator (like TfOH or TMSOTf) to ensure the reaction proceeds without generating highly reactive, uncontrolled intermediates.

Q3: I'm observing significant decomposition of my benzoylated fucose donor, identified by multiple spots on TLC. What's causing this?

A3: Donor decomposition is typically caused by activation conditions that are too harsh or a reaction temperature that is too high for the stability of the activated intermediate.[3][4] Benzoylated donors are generally more stable than their benzylated counterparts, but their activated forms are still transient.

Primary Causes and Solutions:

• Excessive Activator : Using a large excess of a powerful Lewis acid like TMSOTf or a protic acid like TfOH can lead to side reactions, including hydrolysis (if any moisture is present) or rearrangement of the sugar.

  • Solution : Reduce the amount of activator. For catalytic promoters like TfOH or TMSOTf, use 0.1–0.2 equivalents. Monitor the reaction carefully by TLC; once the donor is consumed, quench the reaction to prevent product degradation.[3]

• Inappropriately High Temperature : The stability of the key activated intermediate (e.g., the dioxalenium ion or the glycosyl triflate) is highly temperature-dependent.[4][14] Warming the reaction too quickly or to too high a temperature can cause it to decompose into undesired byproducts.

  • Solution : Define a "donor activation temperature," which is the temperature below which the donor is stable but above which it reacts.[4][5] Perform the reaction isothermally at or slightly below this temperature. This can improve reproducibility and minimize side reactions compared to a standard cryogenic-to-ambient temperature ramp.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common activators for benzoylated fucose thioglycosides, and how do I choose?

A1: For thioglycosides, which are popular and stable fucose donors, activation is typically achieved with a combination of a thiophilic halogen source and a Lewis or protic acid. The choice depends on the reactivity of the donor and acceptor.

Activator System	Typical Conditions	Characteristics & Best Use Cases
NIS / TfOH	1.1-1.5 eq. NIS, 0.1-0.2 eq. TfOH	A very powerful and common system. Ideal for less reactive donors or acceptors. The catalytic amount of TfOH generates the active electrophile.[15]
NIS / TMSOTf	1.1-1.5 eq. NIS, 0.1-0.2 eq. TMSOTf	Similar in power to NIS/TfOH. TMSOTf is sometimes preferred for its ability to scavenge any trace amounts of water.
DMTST	1.5-2.0 eq.	A milder activator system, useful for sensitive substrates where over-activation is a concern.
Iodine (I₂) / TfOH	1.1 eq. I₂, 0.1 eq. TfOH	A potent system, though sometimes less selective than NIS-based methods.

Selection Guidance : Start with the most common and robust system, NIS/TfOH , in DCM at -40°C. If you observe decomposition, switch to a milder system like DMTST. If the reaction is too slow, you can slightly increase the equivalents of TfOH or run the reaction at a slightly higher temperature (e.g., -20°C).

Q2: What is the optimal temperature, and should I use a temperature ramp or an isothermal protocol?

A2: Temperature is one of the most critical variables influencing glycosylation success.[13] The standard approach of starting at a very low temperature and warming gradually is designed to control the highly energetic activation step.[4]

Protocol Type	Description	Advantages	Disadvantages
Temperature Ramp	Start at -78°C or -40°C, then slowly warm to -20°C, 0°C, or RT over several hours.	Simple to execute; often effective for a wide range of substrates.	Can be difficult to reproduce perfectly; may pass through temperatures that promote side reactions.[4]
Isothermal	Maintain a single, constant temperature throughout the reaction.	Highly reproducible; minimizes time spent at temperatures that cause decomposition; simplifies optimization.[4][5]	Requires identifying the optimal temperature, which may take some initial screening.

Recommendation : For a new system, a temperature ramp from -40°C to 0°C is a reasonable starting point. If you encounter issues with yield or reproducibility, an isothermal approach is highly recommended. You can determine the optimal isothermal temperature by running small-scale test reactions at different temperatures (e.g., -40°C, -30°C, -20°C) and analyzing the outcomes. Studies have shown that fixing this key variable can significantly improve the quality and efficiency of glycosylations.[4][5]

Q3: How do the benzoyl protecting groups influence the fucosylation reaction?

A3: The benzoyl groups have a dual and somewhat opposing influence on the reaction:

• Electronic Effect (Reactivity) : Benzoyl esters are electron-withdrawing groups. This electronic effect decreases the electron density of the pyranose ring, making the glycosyl donor less reactive (disarmed) compared to a donor with electron-donating benzyl ethers (armed).[16] Consequently, a benzoylated donor may require stronger activation conditions or higher temperatures to react.[15]

• Stereodirecting Effect (Selectivity) : As discussed in the troubleshooting section, the benzoyl group at the C-2 position provides powerful neighboring group participation .[7][8] It assists in the departure of the leaving group to form a stable five-membered ring (dioxalenium ion) intermediate. This intermediate shields the α-face of the anomeric carbon, forcing the incoming glycosyl acceptor to attack from the β-face, resulting in high 1,2-trans (β) stereoselectivity.[9][14] This is often the dominant factor determining the stereochemical outcome.

Q4: My glycosyl acceptor is very unreactive. How can I drive the reaction to completion?

A4: Coupling to a sterically hindered or electronically deactivated (unreactive) acceptor is a common challenge.

• Increase Donor Reactivity : While you are using a benzoylated fucose, if possible, switching to a more reactive "armed" donor with benzyl protecting groups would be the most effective solution.[16]

• More Forceful Activation : Use a stronger activator system (e.g., NIS/TfOH) or increase the equivalents of the promoter.[3]

• Increase Reaction Temperature : After a controlled low-temperature activation, allowing the reaction to warm to a higher temperature (e.g., 0°C or room temperature) can provide the necessary energy to overcome the activation barrier with a poor nucleophile.[6] Be aware this may come at the cost of reduced stereoselectivity.[13]

• Increase Donor Concentration : Using a higher excess of the fucose donor (e.g., 2-3 equivalents relative to the acceptor) can help drive the reaction to completion according to Le Châtelier's principle.

General Experimental Protocol

This protocol provides a starting point for the glycosylation of a typical benzoylated fucose thioglycoside with a generic alcohol acceptor.

Materials:

• Benzoylated Fucose Thioglycoside (Donor, 1.2 eq.)

• Glycosyl Acceptor (1.0 eq.)

• Activated Molecular Sieves (4Å)

• N-Iodosuccinimide (NIS, 1.5 eq.)

• Trifluoromethanesulfonic acid (TfOH, 0.1 eq. as a fresh stock solution in DCM)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Add the glycosyl donor, glycosyl acceptor, and activated molecular sieves to a flame-dried, round-bottom flask equipped with a magnetic stir bar.

• Place the flask under a positive pressure of dry argon or nitrogen.

• Add anhydrous DCM via syringe to achieve a concentration of approximately 0.1 M with respect to the acceptor.

• Cool the stirred suspension to -40°C using an appropriate cooling bath (e.g., acetonitrile/dry ice).

• In a separate flask, prepare a stock solution of the TfOH activator in anhydrous DCM.

• Add the NIS to the reaction mixture and stir for 5-10 minutes.

• Add the TfOH stock solution dropwise to the reaction mixture. The solution may turn yellow or brown.

• Stir the reaction at -40°C for 30 minutes, then allow it to warm slowly to -20°C over 1-2 hours.

• Monitor the reaction progress by TLC, staining with a p-anisaldehyde or ceric ammonium molybdate solution.

• Once the glycosyl donor is consumed, quench the reaction by adding a few drops of triethylamine or a saturated aqueous solution of sodium thiosulfate.

• Allow the mixture to warm to room temperature. Dilute with DCM and filter through a pad of celite to remove the molecular sieves.

• Wash the filtrate with saturated aqueous sodium thiosulfate, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired fucosylated product.

References

• Benchchem. (2025). Technical Support Center: Overcoming Low Solubility in Glycosylation. Benchchem.
• Zhu, Y., & Schmidt, R. R. (2015). Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. RSC Publishing.
• Smolecule. (2026). Troubleshooting Guide: Low Yields in Direct Fusion Glycosylation. Smolecule.
• Microwave-Assisted Neutral Glycosylation Reactions in the Absence of Reagent Activators. (2025). MDPI.
• Ashenhurst, J. (2018). Key Reactions Of Sugars: Glycosylation and Protection. Master Organic Chemistry.
• Acceptor‐Adaptive Automated Glycosylation Optimization for Automated Glycan Assembly. (n.d.). Wiley Online Library.
• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. (n.d.). Frontiers.
• Fucose acceptors and the stereoselectivity of glycosylation reactions... (n.d.). ResearchGate.
• Reactivity and selectivity in glycosylation reactions. (2025). Scholarly Publications.
• Development of a Cryogenic Flow Reactor to Optimize Glycosylation Reactions Based on the Active Donor Intermediate. (2024). ACS Publications.
• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. (2010). MDPI.
• Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. (2022). PMC.
• Exploring Glycosylation Reactions under Continuous-Flow Conditions. (n.d.). ResearchGate.
• Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century. (n.d.). PMC.
• Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. (2022). PMC.
• Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions. (2022). ResearchGate.
• Anomeric Selectivity of Glycosylations through a Machine Learning Lens. (2025). ACS Publications.
• Predicting glycosylation stereoselectivity using machine learning. (2021). Refubium.
• Optimization of glycosylation reaction conditions with 2,3,4,6-Tetra-O-benzyl-D-glucopyranose. (2025). Benchchem.
• The Stereoselectivity of Neighboring Group-Directed Glycosylation Is Concentration-Dependent. (2025). Journal of the American Chemical Society.
• Installation of Electron Donating Protective Groups, a Strategy for Glycosylating Unreactive Thioglycosyl Acceptors using the Pre-activation Based Glycosylation Method1. (n.d.). PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.smolecule.com [pdf.smolecule.com]
• 3. benchchem.com [benchchem.com]
• 4. Towards a Systematic Understanding of the Influence of Temperature on Glycosylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Acceptor‐Adaptive Automated Glycosylation Optimization for Automated Glycan Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis and Glycosidation of Anomeric Halides: Evolution from Early Studies to Modern Methods of the 21st Century - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Advances in Stereoselective Chemical O-Glycosylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stereocontrolled 1,2- cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00280J [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Toegang geblokkeerd / Access Blocked [scholarlypublications.universiteitleiden.nl]
• 16. Installation of Electron Donating Protective Groups, a Strategy for Glycosylating Unreactive Thioglycosyl Acceptors using the Pre-activation Based Glycosylation Method1 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

High-resolution mass spectrometry for confirming the mass of 1,2,3,4-Tetra-O-benzoyl-L-fucose

Executive Summary

1,2,3,4-Tetra-O-benzoyl-L-fucose (TObz-Fuc) serves as a critical intermediate in the synthesis of fucosylated glycoconjugates and as a robust standard for glycosylation chemistry. Unlike free fucose, the addition of four benzoyl groups (

) significantly alters the physicochemical properties of the molecule, increasing its hydrophobicity and molecular weight.

While Nuclear Magnetic Resonance (NMR) remains the gold standard for stereochemical assignment (anomeric configuration), it lacks the throughput and sensitivity required for trace impurity profiling in scale-up synthesis. High-Resolution Mass Spectrometry (HRMS) offers the necessary specificity to confirm elemental composition and detect des-benzoylated impurities (e.g., tri-O-benzoyl derivatives) that share similar chromatographic retention but differ in mass.

This guide provides an objective comparison of HRMS against alternative validation methods and details a self-validating protocol for confirming the mass of TObz-Fuc.

The Analyte Profile: 1,2,3,4-Tetra-O-benzoyl-L-fucose[1]

Before instrumental analysis, the theoretical exact mass must be calculated to define the "Mass Accuracy Window" (typically

5 ppm).

• Chemical Formula:

• Structural Context: L-Fucose core (

  ) modified by exhaustive esterification at positions C1, C2, C3, and C4.

• Key Property: The molecule lacks a basic nitrogen center, making protonation

  difficult in Electrospray Ionization (ESI). It predominantly forms alkali metal adducts ( ).

Theoretical Mass Calculation (Monoisotopic)

Element	Count	Mass (Da)	Total Mass (Da)
Carbon ( )	34	12.00000	408.00000
Hydrogen ( )	28	1.00783	28.21924
Oxygen ( )	9	15.99491	143.95419
Neutral Monoisotopic Mass	580.17343

Target Ion for Detection (ESI+):

• Sodium Adduct

  :

• Ammonium Adduct

  :

Comparative Technology Assessment

Why choose HRMS (Orbitrap/Q-TOF) over Single Quadrupole MS or NMR?

Feature	HRMS (Orbitrap / Q-TOF)	Low-Res MS (Single Quad)	1H NMR (500 MHz)
Primary Output	Exact Mass ( ppm accuracy)	Nominal Mass ( Da)	Structural Connectivity
Differentiation Power	High: Distinguishes from isobaric impurities (e.g., oxidation products).	Low: Cannot distinguish (Target) from (Interference).	High: Resolves anomers.
Sensitivity	Femtomole (pg) range.	Picomole (ng) range.	Micromole (mg) range.
Throughput	High (LC-MS runs <10 min).	High.	Low (Acquisition + Processing).
Limitations	Cannot distinguish stereoisomers (e.g., D- vs L-fucose) without chiral LC.	Poor specificity; high false positive rate.	Requires high purity and quantity.

Verdict: HRMS is the superior choice for confirmation of identity and purity profiling in a high-throughput environment, whereas NMR is reserved for initial structural characterization of the bulk material.

Experimental Protocol: Self-Validating HRMS Workflow

This protocol utilizes Liquid Chromatography coupled to ESI-HRMS . The use of a C18 column takes advantage of the hydrophobicity conferred by the four benzoyl groups.

A. Sample Preparation[2][3][4][5]

• Stock Solution: Dissolve 1 mg of TObz-Fuc in 1 mL Acetonitrile (ACN).

• Working Solution: Dilute 1:100 in 50:50 ACN:Water + 0.1% Formic Acid.

  • Note: Even though we target

    , trace formic acid helps stabilize the spray, while ubiquitous sodium allows adduct formation. For strict control, use 5 mM Ammonium Formate to drive or .

B. LC-MS Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 5 mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 5 mM Ammonium Formate.

• Gradient: 50% B to 95% B over 5 minutes. (Benzoylated sugars are very hydrophobic).

• Flow Rate: 0.4 mL/min.

• Ionization: ESI Positive Mode.

C. Analytical Workflow Diagram

Caption: Figure 1. LC-HRMS workflow for the analysis of hydrophobic benzoylated carbohydrates.

Data Interpretation & Causality

Step 1: Adduct Identification

Because TObz-Fuc has no basic amines, you will likely not see

. You must look for the sodium adduct.

• Observation: A dominant peak at

  .

• Validation: Check for the potassium adduct

  at . The mass difference must be exactly Da ( ). If this spacing exists, the ion is confirmed as an adduct of the neutral molecule.

Step 2: Mass Accuracy Calculation

To confirm the identity, calculate the error in ppm:

• Example Data: Observed

  . Theoretical = .

• Calculation:

  .

• Pass Criteria: Error

  .

Step 3: Isotopic Fidelity

Carbon-34 is a large number of carbons, meaning the

isotope peak ( ) will be significant.

• Theoretical Abundance:

  relative to the monoisotopic peak.

• Validation: If the M+1 peak is missing or

  , the assignment is incorrect (likely electronic noise or a different artifact).

Decision Logic for Confirmation

Caption: Figure 2. Decision matrix for confirming analyte identity based on HRMS spectral data.

Common Pitfalls & Troubleshooting

• Signal Suppression: Benzoyl groups are hydrophobic. If the gradient is too shallow, the compound may stick to the column and not elute, or elute in the wash phase. Ensure the gradient goes to 95% or 100% Organic (ACN/MeOH).

• Wrong Adduct Targeting: Users often look for 581.18 (

  ) and find nothing. Always extract the ion chromatogram (XIC) for the Sodium ( ) or Ammonium ( ) adducts.

• In-Source Fragmentation: High declustering potential (or fragmentor voltage) can knock off a benzoyl group (

  , mass 105). If you see a peak at ( is not a standard loss, but loss of Benzoic acid is 122 Da), lower the source voltage.

References

• PubChem. 1,2,3,4-Tetra-O-benzoyl-L-fucopyranose Compound Summary. National Library of Medicine.[1] [Link]

• Agilent Technologies. High Resolution MS for Chemical Synthesis Confirmation. [Link]

• Gross, J. H. Mass Spectrometry: A Textbook. (Discussion on Cationization of Oligosaccharides and Derivatives). Springer. [Link]

Sources

• 1. (+)-Fucose | C6H12O5 | CID 94270 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Benzoyl vs. Acetyl Protecting Groups in L-Fucose Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of carbohydrate chemistry, the synthesis of L-fucose-containing glycans and glycoconjugates is of paramount importance due to their critical roles in biological recognition processes, including cell-cell adhesion, immune responses, and pathogenesis. The successful synthesis of these complex molecules hinges on the strategic use of protecting groups to control reactivity and stereoselectivity. Among the arsenal of available protecting groups, acyl groups like benzoyl (Bz) and acetyl (Ac) are frequently employed. This guide provides an in-depth, objective comparison of benzoyl and acetyl protecting groups in the context of L-fucose synthesis, supported by experimental data and mechanistic insights to inform the rational design of synthetic strategies.

The Decisive Role of the C-2 Protecting Group: A Mechanistic Overview

The stereochemical outcome of a glycosylation reaction is profoundly influenced by the nature of the protecting group at the C-2 position of the glycosyl donor. Both benzoyl and acetyl groups can act as "participating" groups, a role that is fundamental to achieving a 1,2-trans glycosidic linkage. In the case of L-fucose, which is an L-sugar, a participating C-2 protecting group directs the formation of the α-glycosidic bond.

This participation proceeds through the formation of a transient acyloxonium ion intermediate. The carbonyl oxygen of the C-2 ester attacks the anomeric center as the leaving group departs, forming a bicyclic species that shields one face of the molecule. The incoming glycosyl acceptor can then only attack from the opposite face, resulting in the formation of the 1,2-trans product.

Caption: Mechanism of 1,2-trans stereocontrol via an acyloxonium intermediate.

While both benzoyl and acetyl groups operate through this mechanism, their inherent steric and electronic differences lead to significant variations in reaction outcomes, particularly in terms of stereoselectivity and yield.

Performance Comparison: Benzoyl vs. Acetyl in Fucosylation

Experimental evidence demonstrates that the choice between benzoyl and acetyl protecting groups can be the determining factor in the success of a fucosylation reaction, especially when high α-selectivity is the primary goal.

Protecting Group	Fucosyl Donor	Glycosyl Acceptor	Reaction Conditions	Yield (%)	Anomeric Ratio (α:β)	Reference
Benzoyl (Bz)	2,3,4-Tri-O-benzoyl-α-L-fucopyranosyl Bromide	Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside	AgOTf, CH₂Cl₂, -78 °C to rt	85	>20:1	[1]
Acetyl (Ac)	Peracetylated Fucosyl Donor	Unspecified	Not specified	Not specified	1:2.2	[1]

Key Observations:

• Stereoselectivity: The use of benzoyl protecting groups on the fucosyl donor resulted in outstanding α-selectivity (>20:1).[1] In stark contrast, the acetyl-protected donor led to a mixture of anomers, with the undesired β-anomer being the major product.[1] This highlights the superior directing ability of the bulkier and electronically distinct benzoyl group in favoring the formation of the desired α-fucoside.[1][2]

• Yield: The fucosylation reaction with the benzoylated donor proceeded in a high yield of 85%.[1] While a direct yield comparison for the acetylated donor under identical conditions is not provided in the same study, the formation of an anomeric mixture often necessitates challenging chromatographic purification, which can significantly lower the isolated yield of the desired α-product.[1]

Causality Behind the Experimental Choices: Steric and Electronic Effects

The superior performance of the benzoyl group can be attributed to a combination of steric and electronic factors:

• Steric Hindrance: The bulky benzoyl group provides greater steric hindrance compared to the acetyl group. This bulkiness can further disfavor the formation of the cis-product (β-fucoside) by impeding the approach of the nucleophile from the same face as the participating group.

• Electronic Effects: The phenyl ring of the benzoyl group offers resonance stabilization to the acyloxonium ion intermediate.[2] This enhanced stability of the key intermediate in the participating pathway is believed to contribute to the higher fidelity of the 1,2-trans glycosylation.[3] Conversely, while acetyl groups are also electron-withdrawing, they lack this resonance stabilization feature.

Caption: Comparison of Benzoyl and Acetyl Protecting Groups.

Experimental Protocols

Detailed methodologies for the protection of L-fucose and subsequent glycosylation are provided below. These protocols are based on established procedures and can be adapted for specific research needs.

Protocol 1: Per-O-benzoylation of L-Fucose

This protocol describes the complete protection of the hydroxyl groups of L-fucose with benzoyl groups.

Materials:

• L-Fucose

• Pyridine, anhydrous

• Benzoyl chloride (BzCl)

• Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve L-fucose (1.0 equiv) in anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add benzoyl chloride (a slight excess per hydroxyl group, e.g., 4.5 equiv) dropwise to the stirred solution.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with CH₂Cl₂ and cool to 0 °C.

• Quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford per-O-benzoylated L-fucose.

Protocol 2: Per-O-acetylation of L-Fucose

This protocol details the acetylation of all hydroxyl groups of L-fucose.

Materials:

• L-Fucose

• Acetic anhydride

• Pyridine, anhydrous (or catalytic iodine)

• Dichloromethane (CH₂Cl₂)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve L-fucose (1.0 equiv) in a mixture of anhydrous pyridine and acetic anhydride (in excess).

• Stir the reaction mixture at room temperature until the starting material is completely consumed, as monitored by TLC.[4]

• Alternatively, for a solvent-free approach, mix L-fucose with acetic anhydride (5.1 molar equiv) and a catalytic amount of iodine (0.7 mol %).[5]

• Upon completion, co-evaporate the reaction mixture with toluene to remove excess pyridine.

• Dissolve the residue in CH₂Cl₂ and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield per-O-acetylated L-fucose.

Protocol 3: α-Fucosylation with a Benzoylated Donor

This protocol describes a glycosylation reaction using a benzoylated fucosyl bromide donor to achieve high α-selectivity.[1]

Materials:

• 2,3,4-Tri-O-benzoyl-α-L-fucopyranosyl Bromide (Donor)

• Suitable Glycosyl Acceptor (e.g., Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside)

• Silver trifluoromethanesulfonate (AgOTf)

• Dichloromethane (CH₂Cl₂), anhydrous

• 4 Å Molecular sieves, activated

Procedure:

• In a flame-dried flask under an argon atmosphere, stir a mixture of the fucosyl donor (1.2 equiv), the glycosyl acceptor (1.0 equiv), and activated 4 Å molecular sieves in anhydrous CH₂Cl₂.

• Cool the mixture to -78 °C.

• Add a solution of AgOTf (1.5 equiv) in anhydrous CH₂Cl₂ dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 16 hours.

• Quench the reaction by adding a few drops of pyridine.

• Filter the mixture through a pad of Celite®, washing with CH₂Cl₂.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel column chromatography to isolate the desired α-fucoside.

Protocol 4: Deprotection of Acyl Groups

Benzoyl Group Removal (Saponification):

Benzoyl esters are more stable than acetates and typically require stronger basic conditions for removal.

• Dissolve the benzoylated fucose derivative in a mixture of a suitable solvent like methanol or THF.

• Add a solution of sodium methoxide (NaOMe) in methanol. The concentration and equivalents of NaOMe may need to be optimized depending on the substrate.

• Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

• Upon completion, neutralize the reaction with an acid resin (e.g., Amberlite® IR120 H⁺) until the pH is neutral.[6]

• Filter the resin and concentrate the filtrate.

• Purify the deprotected product as necessary.

Acetyl Group Removal (Zemplén Deacetylation):

Acetyl groups are readily cleaved under mild basic conditions.[7]

• Dissolve the acetylated fucose derivative in dry methanol.

• Add a catalytic amount of sodium methoxide (NaOMe) in methanol at 0 °C.

• Stir the reaction at room temperature and monitor its completion by TLC.[7]

• Neutralize the reaction with an acid resin (e.g., Dowex® 50WX8 H⁺ form).[7]

• Filter the resin, wash with methanol, and concentrate the combined filtrate.

• The crude deprotected sugar can often be used directly or purified further if needed.

Caption: Comparative workflow for L-fucose synthesis.

Conclusion and Recommendations

For the synthesis of L-fucose-containing oligosaccharides where the formation of the α-glycosidic linkage is crucial, the use of benzoyl protecting groups is demonstrably superior to acetyl groups. The combination of steric bulk and electronic stabilization afforded by the benzoyl group leads to significantly higher α-stereoselectivity and often results in higher isolated yields of the desired product.[1]

While the deprotection of benzoyl groups may require slightly more forcing conditions compared to the facile Zemplén deacetylation, the substantial gain in stereochemical control during the critical glycosylation step often justifies this trade-off. Researchers should carefully consider their synthetic goals, particularly the required stereochemical purity of the final product, when selecting between these two common acyl protecting groups for L-fucose synthesis. The insights and protocols provided in this guide aim to facilitate this decision-making process and contribute to the successful synthesis of complex fucosylated molecules.

References

• Greis, K., et al. (2022). Neighboring Group Participation of Benzoyl Protecting Groups in C3‐ and C6‐Fluorinated Glucose. European Journal of Organic Chemistry. [Link]

• Cui, Y., et al. (2020). Novel eco-friendly solution for the regioselective acetylation of per-O-TMS carbohydrates. Carbohydrate Research, 495, 108074. [Link]

• Lin, C.-H., et al. (2020). Synthetic Fluorinated l-Fucose Analogs Inhibit Proliferation of Cancer Cells and Primary Endothelial Cells. ACS Chemical Biology. [Link]

• van der Vorm, S., et al. (2017). Mapping the Reactivity and Selectivity of 2-Azidofucosyl Donors for the Assembly of N-Acetylfucosamine-Containing Bacterial Oligosaccharides. The Journal of Organic Chemistry. [Link]

• Mucha, E., et al. (2025). Stereoelectronic Effect of Protecting Groups on the Stability of Galactosyl Donor Intermediates. International Journal of Molecular Sciences. [Link]

• Nifantiev, N. E., et al. (2015). Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. Chemical Society Reviews, 44(10), 3189-3242. [Link]

• Imamura, A. (2021). De-O-acetylation using sodium methoxide. In Glycoscience Protocols (GlycoPODv2). Japan Consortium for Glycobiology and Glycotechnology. [Link]

• Codée, J. D. C., et al. (2018). Novel protecting group strategies in the synthesis of oligosaccharides. Leiden University Scholarly Publications. [Link]

• Gervay-Hague, J., et al. (2004). Streamlined Synthesis of Per-O-acetylated Sugars, Glycosyl Iodides, or Thioglycosides from Unprotected Reducing Sugars. The Journal of Organic Chemistry, 69(22), 7674-7680. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Neighboring Group Participation of Benzoyl Protecting Groups in C3‐ and C6‐Fluorinated Glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereoelectronic Effect of Protecting Groups on the Stability of Galactosyl Donor Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic Fluorinated l-Fucose Analogs Inhibit Proliferation of Cancer Cells and Primary Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mapping the Reactivity and Selectivity of 2-Azidofucosyl Donors for the Assembly of N-Acetylfucosamine-Containing Bacterial Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Fucosyl Donors for Glycosylation in Research and Drug Development

Introduction: The Critical Role of Fucosylation

In the intricate world of glycobiology, the addition of the monosaccharide L-fucose to glycans—a process termed fucosylation—is a pivotal post-translational modification that dictates a vast array of biological phenomena.[1] Fucosylated glycans are integral to cellular communication, immune responses, and inflammation, making them a focal point in both fundamental research and the development of novel therapeutics.[1][2] The precise and stereocontrolled chemical synthesis of fucosylated oligosaccharides is therefore paramount, and the choice of the fucosyl donor is a critical determinant of success in this endeavor.[3]

This guide provides an in-depth comparison of the reactivity of 1,2,3,4-tetra-O-benzoyl-L-fucose with other prevalent fucosyl donors, offering researchers, scientists, and drug development professionals a comprehensive resource to inform their synthetic strategies. We will delve into the mechanistic underpinnings of their reactivity, present available experimental data, and provide detailed protocols to illustrate their application.

Understanding Fucosyl Donor Reactivity: The Influence of Protecting Groups and Leaving Groups

The reactivity of a glycosyl donor and the stereochemical outcome of a glycosylation reaction are governed by a multitude of factors, including the nature of the protecting groups, the anomeric leaving group, the promoter, and the reaction conditions.[4][5] In the case of 1,2,3,4-tetra-O-benzoyl-L-fucose, the benzoyl (Bz) protecting groups play a crucial role.

The Role of the C-2 Benzoyl Group: Neighboring Group Participation

The benzoyl group at the C-2 position of the fucose donor is a "participating group." During the activation of the anomeric leaving group, the carbonyl oxygen of the C-2 benzoyl group can attack the anomeric carbon, forming a cyclic dioxolenium ion intermediate.[6] This intermediate effectively shields one face of the donor, directing the incoming glycosyl acceptor to attack from the opposite face, which typically results in the formation of a 1,2-trans-glycosidic linkage.[6] For L-fucose, which has a galacto configuration, this neighboring group participation strongly favors the formation of the α-anomer. The stability of this benzoxonium ion intermediate and its influence on the reaction's stereoselectivity is a key differentiator when comparing benzoyl-protected donors to those with non-participating groups.[7][8]

A Comparative Analysis of Fucosyl Donors

This section provides a comparative overview of 1,2,3,4-tetra-O-benzoyl-L-fucose and other commonly employed fucosyl donors.

Fucosyl Donors with Acyl Protecting Groups (e.g., 1,2,3,4-Tetra-O-benzoyl-L-fucose)

Fucosyl donors protected with acyl groups, such as the subject of this guide, are valued for their ability to direct stereoselectivity. The benzoyl groups are more sterically demanding and electronically different from acetyl groups, which can lead to higher α-selectivity in fucosylation reactions.[9]

Activation: These donors are typically activated as glycosyl halides (e.g., bromides) using heavy metal salt promoters like silver triflate (AgOTf).[10]

Reactivity: The electron-withdrawing nature of the benzoyl groups can decrease the overall reactivity of the donor, a phenomenon known as "disarming" the donor.[1] This can necessitate more forcing reaction conditions compared to donors with electron-donating ("arming") protecting groups.

Fucosyl Trichloroacetimidates

Fucosyl trichloroacetimidates are highly reactive and versatile glycosyl donors.[10][11]

Activation: They are readily activated by catalytic amounts of a Lewis acid, such as trimethylsilyl trifluoromethanesulfonate (TMSOTf) or boron trifluoride etherate (BF₃·OEt₂), under mild conditions.[11][12]

Reactivity: Trichloroacetimidate donors are generally more reactive than the corresponding glycosyl halides.[3] However, the stereochemical outcome can be highly dependent on the reaction conditions and the protecting groups on the fucose ring. In the absence of a participating group at C-2, mixtures of α and β anomers are often obtained.[13]

Fucosyl Thioglycosides

Thioglycosides are stable and widely used glycosyl donors due to their ease of preparation and handling.[10]

Activation: Their activation requires a thiophilic promoter. Common activators include N-iodosuccinimide (NIS) in combination with a catalytic amount of a Lewis acid like TfOH or AgOTf.[10]

Reactivity: The reactivity of thioglycosides can be tuned by the nature of the sulfur-linked aglycone and the protecting groups on the sugar. They are generally considered to be of intermediate reactivity.

Quantitative Data Comparison

The following table summarizes representative experimental data for glycosylation reactions using different fucosyl donors. It is crucial to note that these data are compiled from different studies with varying glycosyl acceptors and reaction conditions, and therefore, a direct comparison should be made with caution. The primary utility of this table is to illustrate the general performance of each donor class.

Fucosyl Donor Type	Protecting Groups	Acceptor	Promoter/Activator	Yield (%)	Anomeric Ratio (α:β)	Reference
Glycosyl Halide	2,3,4-Tri-O-benzoyl	Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside	AgOTf	85	>20:1	[9]
Trichloroacetimidate	2,3,4-Tri-O-benzyl	Fmoc-Ser-OtBu	AgOTf	High (not specified)	Not specified	[10]
Trichloroacetimidate	Per-O-acetyl	Various alcohols	In(OTf)₃	78-94	α-only	[12]
Thioglycoside	2,3,4-Tri-O-benzoyl	Simple alcohol	NIS/TfOH	Moderate	Mixture	[10]
2-Azidofucosyl Donor	3,4-Di-O-benzoyl	Simple alcohol	TMSOTf	86	>20:1	[14]

Key Observations:

• Benzoyl-protected fucosyl halides demonstrate excellent α-stereoselectivity, a direct consequence of neighboring group participation.[9]

• Trichloroacetimidate donors are highly effective, often providing high yields, with stereoselectivity being highly dependent on the protecting groups.[10][12]

• The use of 2-azido fucosyl donors with benzoyl protecting groups also leads to high α-selectivity, showcasing the versatility of this protecting group strategy.[14]

Experimental Protocols

To provide a practical context for the comparison, detailed step-by-step methodologies for representative glycosylation reactions are provided below.

Protocol 1: Glycosylation using a Benzoylated Fucosyl Bromide

This protocol is adapted from a procedure for the α-fucosylation of a glucose-based acceptor.[9]

Materials:

• 2,3,4-Tri-O-benzoyl-α-L-fucopyranosyl Bromide (Fucosyl Donor)

• Methyl 2,3,6-tri-O-benzyl-α-D-glucopyranoside (Glycosyl Acceptor)

• Silver triflate (AgOTf)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Activated 4 Å Molecular Sieves

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried flask containing a magnetic stir bar and activated 4 Å molecular sieves, add the glycosyl acceptor (1.0 equiv.).

• Dissolve the acceptor in anhydrous CH₂Cl₂ under an inert atmosphere.

• Cool the solution to -78 °C.

• In a separate flask, dissolve the fucosyl donor (1.2 equiv.) in anhydrous CH₂Cl₂.

• Slowly add the solution of the fucosyl donor to the cooled acceptor solution via cannula.

• In another flask, prepare a solution of AgOTf (1.2 equiv.) in anhydrous CH₂Cl₂.

• Add the AgOTf solution dropwise to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir until completion, monitoring by Thin Layer Chromatography (TLC).

• Quench the reaction by the addition of triethylamine.

• Filter the reaction mixture through a pad of Celite® and wash the pad with CH₂Cl₂.

• Combine the filtrates and wash with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Glycosylation using a Fucosyl Trichloroacetimidate

This protocol is a general procedure for glycosylation using a trichloroacetimidate donor.[10][11]

Materials:

• Fucosyl Trichloroacetimidate Donor (e.g., 2,3,4-tri-O-benzyl-L-fucopyranosyl trichloroacetimidate)

• Glycosyl Acceptor

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Activated 4 Å Molecular Sieves

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried flask containing a magnetic stir bar and activated 4 Å molecular sieves, add the glycosyl acceptor (1.0 equiv.) and the fucosyl trichloroacetimidate donor (1.2 equiv.).

• Dry the mixture by azeotroping with anhydrous toluene under reduced pressure.

• Place the flask under an inert atmosphere.

• Add anhydrous CH₂Cl₂ to dissolve the reactants.

• Cool the stirred solution to the desired temperature (e.g., -40 °C).

• Prepare a stock solution of TMSOTf (0.1 equiv.) in anhydrous CH₂Cl₂.

• Add the TMSOTf solution dropwise to the reaction mixture.

• Stir the reaction at the same temperature, monitoring its progress by TLC.

• Upon completion, quench the reaction with a few drops of triethylamine.

• Allow the mixture to warm to room temperature.

• Filter through Celite®, wash with CH₂Cl₂, and concentrate the filtrate.

• Purify the crude product by silica gel column chromatography.

Mechanistic Insights and Visualizations

The stereochemical outcome of a glycosylation reaction is dictated by the reaction mechanism, which can range from a unimolecular nucleophilic substitution (Sₙ1) to a bimolecular nucleophilic substitution (Sₙ2) pathway.[4]

General Glycosylation Mechanism

Caption: General workflow of a chemical glycosylation reaction.

Activation Pathways of Different Fucosyl Donors

Caption: Comparative activation pathways of different fucosyl donors.

Conclusion

The selection of a fucosyl donor is a strategic decision that profoundly influences the outcome of a glycosylation reaction. For syntheses where high α-stereoselectivity is paramount, 1,2,3,4-tetra-O-benzoyl-L-fucose , employed as a glycosyl halide, is an excellent choice due to the powerful directing effect of the C-2 benzoyl participating group. While its reactivity may be tempered by the electron-withdrawing nature of the protecting groups, the stereochemical control it offers is often invaluable.

Fucosyl trichloroacetimidates represent a more reactive class of donors, amenable to activation with catalytic Lewis acids. They are highly effective for a broad range of acceptors, though achieving high stereoselectivity often requires careful optimization of protecting groups and reaction conditions.

Fucosyl thioglycosides offer a balance of stability and reactivity, making them reliable building blocks in many synthetic campaigns. Their activation with thiophilic promoters provides a versatile entry point to fucosylated structures.

Ultimately, the optimal fucosyl donor will depend on the specific synthetic target, the nature of the glycosyl acceptor, and the desired level of stereochemical control. This guide provides the foundational knowledge and practical considerations to empower researchers to make informed decisions in their pursuit of complex fucosylated glycans.

References

• Geue, N., et al. (2020). Neighboring Group Participation of Benzoyl Protecting Groups in C3‐ and C6‐Fluorinated Glucose. Angewandte Chemie International Edition, 59(43), 19049-19055. [Link]

• Freie Universität Berlin. (n.d.). Neighboring Group Participation of Benzoyl Protecting Groups in C3- and C6-Fluorinated Glucose. [Link]

• MDPI. (2022). Glycosyl Formates: Glycosylations with Neighboring-Group Participation. Molecules, 27(19), 6268. [Link]

• van Hengst, J. M. A., et al. (2020). Fucosazide model glycosylations. Donor and acceptor reactivity can be combined to provide high a-selectivity. ResearchGate. [Link]

• van der Vorm, S., et al. (2018). Fucose acceptors and the stereoselectivity of glycosylation reactions with donor A and donor B. ResearchGate. [Link]

• Pawar, S. S., & Demchenko, A. V. (2015). The effect of neighbouring group participation and possible long range remote group participation in O-glycosylation. Beilstein Journal of Organic Chemistry, 11, 281-300. [Link]

• Li, Z., et al. (2015). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. Molecules, 20(4), 6354-6380. [Link]

• Mishra, B., & Kumar, A. (2022). Recent Advances in Stereoselective Chemical O-Glycosylation Reactions. Frontiers in Chemistry, 10, 898855. [Link]

• Yu, B. (2025). Glycosyl Trifluoroacetimidates. Part 1. Preparation and Application as New Glycosyl Donors. ResearchGate. [Link]

• Wang, Y., et al. (2026). Highly Stereoselective 1,2-cis-Glycosylation with 2‑Azidofucosyl Donors: Access to the Pentasaccharide Motif from Escherichia coli O4:K6. Organic Letters, 28(3), 564-568. [Link]

• Glycomics & Lipidomics. (n.d.). Minimally competent Lewis acid catalysis produces surfactants for use ex vivo and in vivo. [Link]

• National Center for Biotechnology Information. (2021). Glycosidation using trichloroacetimidate donor. Glycoscience Protocols (GlycoPODv2). [Link]

• Norsikian, S. (2026). Stereoselective glycosylation strategies: readily available donors and synthetic applications. Arkivoc, 2026(2), 202512479. [Link]

• van der Vorm, S. (2025). Reactivity and selectivity in glycosylation reactions. Scholarly Publications. [Link]

• Christensen, J. B., et al. (2021). Predicting glycosylation stereoselectivity using machine learning. Chemical Science, 12(3), 1056-1064. [Link]

• ResearchGate. (n.d.). Minimally Competent Lewis Acids as Glycosidation Promotors. [Link]

• ResearchGate. (n.d.). Experimentally found stereoselectivities for model glycosylation reactions. [Link]

• Lin, M.-H., et al. (2024). Parametric Analysis of Donor Activation for Glycosylation Reactions. Chemistry – A European Journal, 30(15), e202400479. [Link]

• Lee, Y. J., & Lee, Y. J. (2020). Glycosylation of a Newly Functionalized Orthoester Derivative. Molecules, 25(19), 4434. [Link]

• Shubhakar, A., et al. (2012). Quantitative evaluation of fucose reducing effects in a humanized antibody on Fcγ receptor binding and antibody-dependent cell-mediated cytotoxicity activities. mAbs, 4(3), 326-336. [Link]

• Demchenko, A. V. (2015). Stereocontrolled 1,2-cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry. Chemical Society Reviews, 44(20), 7336-7360. [Link]

• Mukhopadhyay, B., et al. (2004). Using In(III) as a Promoter for Glycosylation. The Journal of Organic Chemistry, 69(22), 7750-7753. [Link]

• Schmidt, R. R., & Kinzy, W. (1994). Glycosyl Trichloroacetimidates. Advances in Carbohydrate Chemistry and Biochemistry, 50, 21-123. [Link]

• Beilstein Archives. (2023). Comparison of glycosyl donors: a supramer approach. Beilstein Archives. [Link]

• Royal Society of Chemistry. (2015). Lewis acid promoted anomerisation: recent developments and applications. Carbohydrate Chemistry: Chemical and Biological Approaches, Volume 41. [Link]

• ResearchGate. (n.d.). (A–D) Comparison of the different imidate-type donors' reactivity under.... [Link]

• Nierengarten, H., et al. (2023). Identification of New L-Fucosyl and L-Galactosyl Amides as Glycomimetic Ligands of TNF Lectin Domain of BC2L-C from Burkholderia cenocepacia. International Journal of Molecular Sciences, 24(3), 2826. [Link]

• Hennig, R., et al. (2021). Use of 5-Thio-L-Fucose to modulate binding affinity of therapeutic proteins. Biotechnology and Bioengineering, 118(5), 2006-2017. [Link]

• Zhu, X., & Schmidt, R. R. (2015). O-Glycosylation Methods in the Total Synthesis of Complex Natural Glycosides. Natural Product Reports, 32(5), 679-727. [Link]

• Pereira, N. A., et al. (2018). Role of Fc Core Fucosylation in the Effector Function of IgG1 Antibodies. Frontiers in Immunology, 9, 959. [Link]

• MDPI. (2025). 1,3,4,5-Tetra-O-benzoyl-α-d-tagatopyranose. Molbank, 2025(3), M1367. [Link]

• Kováč, P., & Glaudemans, C. P. J. (1985). Benzoylated ethyl 1-thioglycosides: direct preparation from per-O-benzoylated sugars. Carbohydrate Research, 140(2), 313-319. [Link]

• Wands, A. M., et al. (2015). Fucosylation and protein glycosylation create functional receptors for cholera toxin. eLife, 4, e09545. [Link]

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• 5. Stereocontrolled 1,2- cis glycosylation as the driving force of progress in synthetic carbohydrate chemistry - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00280J [pubs.rsc.org]
• 6. Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Neighboring Group Participation of Benzoyl Protecting Groups in C3- and C6-Fluorinated Glucose • Pagel Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]
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Assessing the efficiency of 1,2,3,4-Tetra-O-benzoyl-L-fucose in synthesizing α- vs. β-fucosides

This guide provides an in-depth technical assessment of 1,2,3,4-Tetra-O-benzoyl-L-fucose (Bz

Fuc) as a glycosyl donor precursor, specifically focusing on its stereochemical efficiency in synthesizing - vs. -fucosides.

Assessing the Efficiency of 1,2,3,4-Tetra-O-benzoyl-L-fucose in Synthesizing - vs. -Fucosides

Executive Summary

1,2,3,4-Tetra-O-benzoyl-L-fucose is a robust, crystalline glycosyl donor precursor characterized by "disarmed" reactivity and strong Neighboring Group Participation (NGP).

• For

  -L-Fucosides (1,2-trans): Highly Efficient. The C-2 benzoyl group exerts powerful anchimeric assistance, stabilizing the intermediate acyloxonium ion and blocking the -face, thereby forcing nucleophilic attack from the -face. It is the gold standard for synthesizing non-natural -fucose linkages.

• For

  -L-Fucosides (1,2-cis): Inefficient Direct Donor. The inherent NGP of the C-2 ester creates a high energy barrier for -glycosylation. Synthesizing naturally occurring -fucosides (e.g., Lewis antigens, HMOs) using this donor requires specific protocols (e.g., in situ anomerization of bromides) to override the C-2 directional preference, often resulting in lower yields or mixed anomers compared to "armed" perbenzylated donors.

Mechanistic Foundation: The Stereoselectivity Paradox

To understand the efficiency profile of Bz

Fuc, one must analyze the interplay between the L-fucose configuration and the protecting group mechanics.

The L-Fucose Configuration

Unlike D-glucose, L-fucose (6-deoxy-L-galactose) exists in the

chair conformation.

• -L-Fucoside: 1,2-cis relationship (Anomeric bond is Axial).
• -L-Fucoside: 1,2-trans relationship (Anomeric bond is Equatorial).

The Benzoyl Effect (C-2 Participation)

The critical determinant of stereochemistry for Bz

Fuc is the benzoyl ester at C-2. Upon activation of the donor (typically converted to a bromide or thioglycoside), the carbonyl oxygen of the C-2 benzoyl group attacks the anomeric center (C-1).

• Oxocarbenium Formation: Leaving group departure generates an oxocarbenium ion.

• Acyloxonium Stabilization: The C-2 benzoyl group cyclizes to form a stable five-membered acyloxonium ion (dioxolenium) intermediate.

• Stereochemical Outcome: This ring forms on the

  -face (cis to the C-2 substituent), effectively shielding it. The acceptor alcohol is forced to attack from the opposite -face (trans to C-2), resulting exclusively in the -L-fucoside .

Pathway Visualization

The following diagram illustrates why Bz

Fuc is "wired" for -synthesis.

Figure 1: The C-2 benzoyl group traps the oxocarbenium ion, blocking the

-face and directing the acceptor to the -position.[1][2]

Comparative Performance Analysis

The following table contrasts 1,2,3,4-Tetra-O-benzoyl-L-fucose with its primary alternatives: Peracetylated Fucose (another participating donor) and Perbenzylated Fucose (a non-participating, "armed" donor).

Feature	Tetra-O-Benzoyl-L-Fucose	Tetra-O-Acetyl-L-Fucose	Tri-O-Benzyl-L-Fucose
Primary Selectivity	(1,2-trans)	(1,2-trans)	(1,2-cis)
Mechanism	Strong NGP (Stable Acyloxonium)	Moderate NGP	Anomeric Effect / Solvent Control
Reactivity Type	Disarmed (Stable)	Disarmed (Moderate)	Armed (Highly Reactive)
: Ratio	Typically < 1:20	~ 1:10	> 10:1 (Solvent dependent)
Crystallinity	Excellent (Easy purification)	Good	Poor (Often oil)
Stability	High (Resists acid/base better)	Moderate (Labile)	High (Stable to base)
Best Use Case	Synthesis of -fucosides; Stable storage form.	Cost-effective -synthesis.	Synthesis of natural -fucosides.

Key Insights:

• Bz vs. Ac: While both direct

  -glycosylation, the Benzoyl group is bulkier and forms a more rigid acyloxonium ion than the Acetyl group. This often results in higher -stereoselectivity and a crystalline product that is easier to purify.

• Bz vs. Bn: If your target is a natural fucose linkage (e.g., Blood Group B, Lewis X), do not use Bz

  Fuc directly . The "armed" Benzyl donor allows the thermodynamic anomeric effect to drive -formation, which the Bz donor actively fights against.

Experimental Protocols

Synthesis of 1,2,3,4-Tetra-O-benzoyl-L-fucose

This protocol yields the stable precursor from L-fucose.

Reagents: L-Fucose, Benzoyl Chloride (BzCl), Pyridine. Step-by-Step:

• Suspend L-Fucose (1.0 eq) in anhydrous pyridine (10 mL/g) at 0°C under inert atmosphere (

  ).

• Add BzCl (5.0 eq) dropwise over 30 minutes to control exotherm.

• Allow the mixture to warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by TLC (Hexane:EtOAc 3:1).

• Workup: Dilute with EtOAc, wash successively with 1M HCl (to remove pyridine), sat.

  , and brine.

• Purification: Recrystallize from EtOH or MeOH.

• Yield: Expect 85–95% of white crystalline solid.

Efficient Synthesis of -L-Fucosides

Using the Bz donor to create a 1,2-trans linkage. Note: The benzoate is typically converted to a bromide or thioglycoside for activation.

Reagents: 2,3,4-Tri-O-benzoyl-

-L-fucopyranosyl bromide (derived from Bz Fuc), Acceptor (ROH), Silver Triflate (AgOTf), . Step-by-Step:

• Activation: Dissolve Bz

  Fuc in . Add HBr (33% in AcOH) at 0°C. Stir 2h. Quench with ice water, extract, and dry to obtain the crude glycosyl bromide (unstable, use immediately).

• Coupling: Dissolve the Acceptor (1.0 eq) and AgOTf (1.5 eq) in anhydrous

  containing 4Å molecular sieves. Cool to -20°C.

• Add the Fucosyl Bromide (1.2 eq) dissolved in

  dropwise.

• Stir at -20°C for 1h, then warm to RT.

• Result: The reaction proceeds via the acyloxonium intermediate, yielding the

  -anomer almost exclusively (>90% ).

Decision Matrix: When to Use Bz Fuc

Use the following logic flow to determine if this donor suits your synthetic pathway.

Figure 2: Decision matrix for selecting fucose donors based on stereochemical requirements.

References

• Crich, D. (2010). Mechanism of a Chemical Glycosylation Reaction. Accounts of Chemical Research. Retrieved from [Link]

• Wong, C. H., et al. (2007). Stereoselective synthesis of sugar nucleotides using neighboring group participation. Journal of Organic Chemistry. Retrieved from [Link]

• Seeberger, P. H., et al. (2017). Mapping the Reactivity and Selectivity of 2-Azidofucosyl Donors. Journal of Organic Chemistry. Retrieved from [Link]

• Mukaiyama, T., et al. (1999). Stereoselective Synthesis of 1,2-cis-Glycosides. Glycoforum. Retrieved from [Link]

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A Senior Application Scientist’s Guide to Fucosylation: A Comparative Analysis of Chemical and Enzymatic Methods

For researchers, scientists, and drug development professionals, the precise modification of biomolecules is paramount. Among the myriad of post-translational modifications, glycosylation—and specifically fucosylation—stands out for its profound impact on cellular communication, immune responses, and disease progression.[1][2] Fucosylation, the attachment of a fucose sugar to a glycan structure, is a critical modulator of protein function.[1][3] Its presence or absence can dramatically alter the therapeutic efficacy of biologics, most notably monoclonal antibodies, where the removal of core fucose can enhance antibody-dependent cellular cytotoxicity (ADCC) by up to 50-fold.[4][5]

This guide provides an in-depth comparative analysis of the two principal methodologies for achieving fucosylation: traditional chemical synthesis and modern enzymatic approaches. We will delve into the core principles of each, present detailed experimental protocols, and offer field-proven insights to help you select the optimal strategy for your research and development goals.

Core Principles: The Chemist's Art vs. Nature's Precision

The choice between chemical and enzymatic fucosylation hinges on a fundamental trade-off: the near-limitless flexibility of chemical synthesis versus the unparalleled specificity and mildness of enzymatic catalysis.

Chemical Fucosylation: Building from the Ground Up

Chemical glycosylation is a feat of organic synthesis. It involves the stepwise assembly of oligosaccharides using a toolkit of protecting groups and activating agents to form specific glycosidic bonds.[6][7]

The Causality Behind the Chemistry:

• Protecting Groups: Monosaccharides like fucose are studded with multiple hydroxyl (-OH) groups of similar reactivity. To force a reaction at a specific position, all other hydroxyls must be "protected" with chemical masks (e.g., benzyl ethers, acetyl esters). This is the most complex aspect of chemical glycan synthesis.[6]

• Activation & Coupling: The anomeric carbon (C1) of the fucose donor is made highly reactive by introducing a good "leaving group". This activated donor is then coupled with the acceptor molecule. The challenge lies in controlling the stereochemistry of this new bond to achieve the desired α or β linkage, as reactions often yield a mixture of both.[6]

• Deprotection: After the desired structure is assembled, all protecting groups must be removed in a final, often harsh, step that can risk damaging the target molecule.

This method offers the power to create non-natural glycan structures and fucosylated small molecules. However, it is labor-intensive, requires specialized expertise, and can suffer from low yields and difficult purification challenges.[8]

Enzymatic Fucosylation: Harnessing Biological Machinery

Nature accomplishes fucosylation with exquisite precision using a family of enzymes called fucosyltransferases (FUTs).[3][9] These enzymes catalyze the transfer of fucose from a donor substrate, guanosine diphosphate-fucose (GDP-Fucose), to a specific hydroxyl group on a glycan acceptor.[10][11]

The Logic of Biocatalysis:

• Absolute Specificity: Each FUT is hardwired to create a specific linkage (e.g., α1,2-, α1,3/4-, or α1,6-fucosylation) on a particular acceptor glycan, eliminating the need for protecting groups and ensuring 100% regio- and stereoselectivity.[8][12][13] For instance, FUT8 is the sole enzyme in mammals responsible for adding the "core" fucose (α1,6-linkage) to the innermost GlcNAc of N-glycans, the very modification that is critical in antibody function.[9][11][14]

• Mild Reaction Conditions: Enzymatic reactions occur in aqueous buffers at or near physiological pH and temperature, preserving the delicate structure and function of complex proteins like antibodies.[12]

• Chemoenzymatic Synergy: The limitations of purely chemical or enzymatic methods have led to the rise of chemoenzymatic strategies.[15][16] These approaches combine the flexibility of chemical synthesis to create core structures or unique building blocks with the precision of enzymes for the final, complex glycosylation steps.[10][17] A powerful application of this is the in vitro remodeling of antibodies, where enzymes are used to first remove the existing, heterogeneous glycans and then attach a new, precisely defined, afucosylated glycan structure.[18][19]

At a Glance: Chemical vs. Enzymatic Fucosylation

The following table summarizes the key performance differences between the two methodologies.

Feature	Chemical Fucosylation	Enzymatic Fucosylation
Specificity	Low; often produces mixtures of α/β isomers and requires complex protecting group strategies.[6]	High; absolute regio- and stereoselectivity determined by the specific enzyme used.[8][12]
Reaction Conditions	Often harsh; requires anhydrous organic solvents, extreme temperatures, and potentially toxic reagents.	Mild; occurs in aqueous buffers at physiological pH and temperature (typically 30-37°C).[12][18]
Yield	Variable and often low, especially for complex structures, due to multi-step processes and purification losses.[8]	Generally high, with efficient conversion of the substrate.
Substrate Scope	Broad; can be applied to a wide range of small molecules and peptides. Less suitable for large, fragile proteins.	Specific; limited by the natural acceptor specificity of the enzyme, though some promiscuity exists.[11][20]
Scalability	Difficult and expensive to scale due to the complexity of synthesis and purification.	More readily scalable, especially for biopharmaceutical production.
Complexity & Cost	Very high; requires multi-step synthesis, extensive purification, and costly reagents and solvents.[6]	Moderate; requires production of enzymes and the expensive GDP-fucose donor, though enzymatic synthesis of the donor is possible.[12]
Byproducts	Numerous, including stereoisomers and products from incomplete deprotection, complicating purification.	Minimal; byproducts are typically the spent GDP donor and denatured enzyme, which are easily removed.[6]

Visualizing the Workflows

The fundamental differences in approach are clearly illustrated in their respective experimental workflows.

Caption: A typical chemical fucosylation workflow.

Caption: A streamlined enzymatic fucosylation workflow.

Field-Proven Experimental Protocols

The following protocols provide self-validating systems for modifying glycoproteins. The chemoenzymatic approach is particularly powerful for therapeutic antibody development.

Protocol 1: Chemoenzymatic Remodeling of a Monoclonal Antibody (Defucosylation)

This protocol describes the removal of the native, fucosylated glycan from a therapeutic antibody like Herceptin (trastuzumab) and its replacement with a non-fucosylated glycan, a process proven to enhance ADCC.[18][21] This method involves three key enzymatic steps.

Workflow Diagram:

Caption: Chemoenzymatic workflow for antibody defucosylation.

Step-by-Step Methodology:

• Step 1: Initial Deglycosylation with Endoglycosidase S2 (Endo-S2)

  • Causality: Endo-S2 is an enzyme that specifically cleaves the complex N-glycan on IgG antibodies between the two core GlcNAc residues. This efficiently removes the bulk of the heterogeneous glycan while leaving a single fucosylated GlcNAc residue attached to the protein.[18]

  • Protocol:

    • Prepare the antibody (e.g., Herceptin) at a concentration of 10-20 mg/mL in Phosphate-Buffered Saline (PBS), pH 7.4.

    • Add wild-type Endo-S2 enzyme to the antibody solution at a ratio of 1:100 (enzyme:antibody, w/w).

    • Incubate the reaction at 37°C for 3-4 hours with gentle agitation.

    • Validation: Monitor the reaction progress by SDS-PAGE (a slight shift in molecular weight indicates glycan removal) or LC-MS analysis.

    • Purify the truncated antibody (mAb-GlcNAc-Fuc) using a Protein A affinity column to remove the Endo-S2 enzyme and cleaved glycans.[18]

• Step 2: Enzymatic Defucosylation with α-Fucosidase

  • Causality: A specific α-fucosidase, such as AlfC from Lactobacillus casei, is used to cleave the α1,6-linked fucose from the remaining GlcNAc residue.[18] This step is critical for creating the afucosylated acceptor site.

  • Protocol:

    • Concentrate the purified mAb-GlcNAc-Fuc to 10-20 mg/mL in PBS, pH 7.4.

    • Add the α-fucosidase AlfC at an optimized concentration (e.g., 0.1 mg/mL).

    • Incubate the mixture at 30°C. The reaction kinetics can vary, so it's crucial to monitor over time (e.g., 12-24 hours).[18]

    • Validation: The reaction must be monitored by mass spectrometry (e.g., MALDI-TOF or ESI-MS) to confirm the mass shift corresponding to the loss of a fucose residue (146 Da).[22]

    • Once complete, repurify the antibody (mAb-GlcNAc) using Protein A chromatography.

• Step 3: Transglycosylation with a Glycosynthase Mutant

  • Causality: A mutated version of Endo-S2 (e.g., Endo-S2 D184M) is used. This "glycosynthase" mutant has lost its hydrolytic activity but can efficiently catalyze the reverse reaction: transferring a new glycan from a highly reactive oxazoline donor onto the GlcNAc stub of the antibody.[18]

  • Protocol:

    • Prepare the purified mAb-GlcNAc at 10 mg/mL in PBS, pH 7.4.

    • Add the Endo-S2 D184M mutant enzyme (e.g., 0.2 mg/mL).

    • Add the desired non-fucosylated glycan oxazoline (e.g., a complex biantennary G0 glycan) in molar excess (e.g., 80-fold molar equivalent to the antibody).

    • Incubate the reaction at 30°C for 2-3 hours.

    • Validation: The final product, a homogeneous afucosylated antibody, should be analyzed by LC-MS to confirm the addition of the new glycan and the absence of fucose. A functional assay, such as an ADCC assay or binding analysis to the FcγIIIA receptor, provides the ultimate validation of success.[18][23]

    • Perform a final purification step with Protein A chromatography to yield the final, remodeled antibody.

Field-Proven Insights: Making the Right Choice

• For Novel Glycoconjugates and Small Molecules: If your goal is to synthesize a novel fucosylated structure not found in nature or to fucosylate a non-protein scaffold, chemical synthesis is your only option. It provides the flexibility to build any structure you can design, provided you have the synthetic chemistry expertise.

• For Modifying Biologics (Antibodies, Proteins): For applications involving the modification of complex, folded proteins, enzymatic or chemoenzymatic methods are vastly superior .[12] The mild conditions preserve protein integrity, and the high specificity ensures that modification occurs only at the intended site, preventing off-target effects that could destroy the protein's function.

• For Therapeutic Antibody Development: The chemoenzymatic remodeling approach (Protocol 1) is the industry standard for producing afucosylated antibodies for research and clinical evaluation.[18][19][24] It allows for the creation of homogeneous batches of antibodies with enhanced effector functions from an existing, fucosylated antibody source. This is far more controlled and often more cost-effective than developing and optimizing a new cell line engineered to produce afucosylated antibodies from scratch.[25]

Conclusion

The fucosylation of glycoconjugates is a critical determinant of biological function, with profound implications for drug development. While chemical synthesis provides the ultimate flexibility for creating novel structures, its complexity, harsh conditions, and low yields make it unsuitable for modifying large biologics. Enzymatic fucosylation, by contrast, offers unparalleled precision, mild reaction conditions, and high efficiency. The synergy of these two fields in chemoenzymatic strategies has provided researchers with powerful, validated tools to precisely engineer glycoproteins. For professionals in therapeutic development, mastering these enzymatic techniques is no longer an option but a necessity for creating next-generation biologics with enhanced potency and efficacy.

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• The “less-is-more” in therapeutic antibodies: Afucosylated anti-cancer antibodies with enhanced antibody-dependent cellular cytotoxicity. (2018). mAbs. [Link]

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• Quantitative Assessment of Core Fucosylation for Congenital Disorders of Glycosylation. (2021). Journal of Clinical Laboratory Analysis. [Link]

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• Enzymatic Synthesis and Anticoagulant Evaluation of Fucosylated Chondroitin Sulfate Polysaccharides with Defined Sulfation Patterns. (2023). Journal of the American Chemical Society. [Link]

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• Substrate Specificity of FUT8 and Chemoenzymatic Synthesis of Core-fucosylated Asymmetric N-glycans. (2016). Organic & Biomolecular Chemistry. [Link]

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• A metabolic inhibitor blocks cellular fucosylation and enables production of afucosylated antibodies. (2021). Nature Communications. [Link]

• Structure, function, and implications of fucosyltransferases in health and disease. (2024). Cell Communication and Signaling. [Link]

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• Chemical and Enzymatic Synthesis of Glycans. (2022). Essentials of Glycobiology, 4th edition. [Link]

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A Guide to Purity Determination of 1,2,3,4-Tetra-O-benzoyl-L-fucose: A Comparative Analysis of Analytical Methods

For researchers, medicinal chemists, and drug development professionals, the synthesis of complex carbohydrates like 1,2,3,4-Tetra-O-benzoyl-L-fucose is only half the battle. The subsequent, and arguably more critical, phase is the rigorous determination of its purity. The presence of residual solvents, starting materials, or isomeric byproducts can significantly impact the compound's biological activity, toxicity, and reproducibility in downstream applications. This guide provides an in-depth comparison of established analytical methods for assessing the purity of this benzoylated fucose derivative, offering insights into the causality behind experimental choices and providing actionable protocols.

Chapter 1: Chromatographic Techniques - The Workhorse of Separation

Chromatographic methods are indispensable for purity analysis as they physically separate the target compound from impurities.[1][2] For a molecule like 1,2,3,4-Tetra-O-benzoyl-L-fucose, with its multiple chiral centers and UV-active benzoyl groups, chromatography is particularly powerful.

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for quantitative purity assessment of non-volatile organic molecules.[3] Its high resolution, sensitivity, and reproducibility make it ideal for separating closely related isomers and quantifying impurities. The benzoyl groups on the fucose derivative provide a strong chromophore, making UV detection highly effective.[4]

Principle of HPLC Separation: HPLC operates by injecting a small volume of the sample into a packed column (the stationary phase). A pressurized liquid (the mobile phase) carries the sample through the column. Separation occurs based on the differential partitioning of the analyte and impurities between the mobile and stationary phases.

A. Normal-Phase HPLC

• Expertise & Experience: Normal-phase HPLC, using a polar stationary phase (e.g., silica) and a non-polar mobile phase (e.g., hexane/ethyl acetate), is exceptionally well-suited for separating protected carbohydrate isomers. The hydroxyl groups of the silica stationary phase interact differently with the spatial arrangement of the polar benzoyl carbonyls and ether linkages of the fucose derivative and its potential anomeric or regioisomeric impurities.

• Experimental Protocol:

  • System: An HPLC system equipped with a UV detector.

  • Column: Silica gel column (e.g., 5 µm particle size, 4.6 x 250 mm).

  • Mobile Phase: An isocratic or gradient mixture of n-hexane and ethyl acetate. A typical starting point is 80:20 (v/v) n-hexane:ethyl acetate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Sample Preparation: Prepare a stock solution of the synthesized compound in acetonitrile or the mobile phase at approximately 1 mg/mL. Filter through a 0.22 µm syringe filter before injection.

  • Analysis: Inject 10 µL of the sample. Purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

B. Chiral HPLC

• Expertise & Experience: The synthesis of L-fucose derivatives can sometimes lead to trace amounts of the D-enantiomer or result in anomerization (formation of the β-anomer instead of the desired α-anomer). Chiral HPLC is the definitive method to resolve and quantify these stereoisomers.[5] Polysaccharide-based chiral stationary phases (CSPs), such as those derived from amylose or cellulose, create a chiral environment that allows for differential interaction with enantiomers.[6][7]

• Experimental Protocol:

  • System: As above.

  • Column: A polysaccharide-based chiral column (e.g., Chiralpak AD-H).

  • Mobile Phase: Typically a mixture of hexane and ethanol.[5]

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Sample Preparation: Same as for normal-phase HPLC.

  • Analysis: Inject the sample. The presence of an enantiomeric impurity (D-fucose derivative) or an anomeric impurity would appear as a separate, resolved peak.

• Workflow for HPLC Analysis

Thin-Layer Chromatography (TLC)

TLC is a rapid, cost-effective, and indispensable tool for real-time reaction monitoring and qualitative purity assessment. [8][9]It allows for the quick visualization of the consumption of starting materials and the formation of the product and any major byproducts.

• Expertise & Experience: The key to effective TLC is selecting an appropriate mobile phase that provides good separation (difference in Rf values) between the product and potential impurities. For benzoylated sugars, a mixture of hexane and ethyl acetate is standard. Visualization can be achieved first with a UV lamp (the benzoyl groups are UV-active) and then by charring with a strong acid stain, which is a near-universal method for visualizing organic compounds. [10]

• Experimental Protocol:

  • Plate: Silica gel 60 F254 aluminum-backed TLC plate.

  • Sample Spotting: Dissolve a small amount of the crude and purified product in dichloromethane or ethyl acetate. Using a capillary tube, spot the samples onto the TLC plate baseline.

  • Elution: Develop the plate in a chromatography chamber containing a pre-saturated atmosphere of n-hexane:ethyl acetate (e.g., 3:1 v/v).

  • Visualization:

    • Examine the dried plate under a UV lamp (254 nm). The product and other UV-active compounds will appear as dark spots.

    • Submerge the plate in a p-anisaldehyde or sulfuric acid staining solution and heat with a heat gun until colored spots appear. [11] 5. Analysis: A pure compound should ideally show a single spot. The presence of other spots indicates impurities. The retention factor (Rf) value can be calculated for identification.

Chapter 2: Spectroscopic Methods - Unveiling Molecular Identity and Quantity

Spectroscopic techniques probe the molecular structure and composition of the sample, providing orthogonal and confirmatory data to chromatography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for the structural elucidation of organic molecules. For purity assessment, it can identify and, in some cases, quantify impurities that have distinct NMR signals.

A. Qualitative Analysis (¹H & ¹³C NMR)

• Expertise & Experience: The ¹H NMR spectrum provides a unique fingerprint of the molecule. For 1,2,3,4-Tetra-O-benzoyl-L-fucose, the spectrum will be complex, but specific regions are highly informative. The anomeric proton (H-1) will appear as a distinct doublet at a downfield chemical shift (typically >6.0 ppm). The methyl group protons (H-6) of the fucose core will appear as a doublet around 1.0-1.3 ppm. The aromatic protons of the four benzoyl groups will create a complex pattern between 7.2-8.2 ppm. The presence of signals that do not correspond to the target structure, such as residual solvent peaks or signals from synthetic precursors, are direct evidence of impurities.

B. Quantitative NMR (qNMR)

• Expertise & Experience: qNMR is a primary analytical method that can determine the absolute purity of a compound without needing a reference standard of the same substance. [12][13]The principle relies on the fact that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to it. [14]By adding a known amount of a certified internal standard with a known purity, the purity of the analyte can be calculated with high precision. [15]

• Experimental Protocol for qNMR:

  • Internal Standard Selection: Choose a stable, non-reactive standard with sharp signals that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

  • Sample Preparation: Accurately weigh a specific amount of the synthesized compound and the internal standard into an NMR tube. Dissolve in a known volume of a deuterated solvent (e.g., CDCl₃).

  • Data Acquisition: Acquire the ¹H NMR spectrum under quantitative conditions (e.g., long relaxation delay D1 ≥ 5xT1 of the slowest relaxing proton, 90° pulse angle).

  • Data Processing: Carefully phase and baseline correct the spectrum. Integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • Calculation: The purity (P) is calculated using the following formula:[13] P_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std Where: I = integral area, N = number of protons for the integrated signal, M = molar mass, m = mass, P = purity.

• Workflow for qNMR Analysis

  Caption: Workflow for absolute purity determination by qNMR.

Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, providing a highly accurate molecular weight of the compound. It is exceptionally sensitive, capable of detecting trace-level impurities.

• Expertise & Experience: Soft ionization techniques like Electrospray Ionization (ESI) are ideal for analyzing protected carbohydrates as they can ionize the molecule without causing significant fragmentation. [16][17]The analysis will confirm the presence of the target compound by matching its observed m/z value (often as an adduct, e.g., [M+Na]⁺ or [M+H]⁺) with the calculated theoretical mass. Impurities will appear as additional signals with different m/z values.

• Experimental Protocol:

  • System: An ESI mass spectrometer, often coupled with an LC system (LC-MS).

  • Sample Preparation: Prepare a dilute solution of the sample (approx. 10-50 µg/mL) in a solvent like methanol or acetonitrile.

  • Analysis: Infuse the sample directly into the ESI source or inject it into the LC-MS system.

  • Data Interpretation: Search the resulting spectrum for the expected m/z of the protonated molecule ([C₃₄H₂₈O₉+H]⁺, calculated m/z ≈ 597.17) or its sodium adduct ([C₃₄H₂₈O₉+Na]⁺, calculated m/z ≈ 619.15). The absence of other significant signals indicates high purity in terms of mass.

Chapter 3: Foundational Physicochemical Methods

These classic methods provide valuable, albeit less specific, information about the purity and identity of a crystalline solid.

Melting Point Analysis

• Principle: Pure crystalline compounds exhibit a sharp, well-defined melting point, typically over a narrow range of 0.5-1°C. [18]Impurities disrupt the crystal lattice, which requires less energy to break, resulting in both a depression of the melting point and a broadening of the melting range. [19][20]

• Expertise & Experience: This is a simple, rapid, and cost-effective first-pass assessment of purity. [21]A sharp melting point that is consistent with literature values is a strong indicator of high purity. A broad or depressed melting point is a definitive sign of impurities.

• Experimental Protocol:

  • Place a small amount of the finely powdered, dry sample into a capillary tube.

  • Insert the tube into a melting point apparatus.

  • Heat rapidly to about 15-20°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.

  • Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid. This is the melting range.

Elemental Analysis (EA)

• Principle: Elemental analysis determines the mass percentage of carbon, hydrogen, and other elements (like oxygen) in a compound. [22][23]The experimental percentages are compared to the theoretical values calculated from the molecular formula (C₃₄H₂₈O₉).

• Expertise & Experience: This is a fundamental technique for confirming the identity and purity of a newly synthesized compound. [24][25]The results are considered acceptable if they fall within ±0.4% of the theoretical values. [26]A significant deviation suggests the presence of impurities, such as inorganic salts or residual solvents that alter the elemental composition.

• Theoretical Composition for C₃₄H₂₈O₉:

  • Carbon (C): 68.45%

  • Hydrogen (H): 4.73%

  • Oxygen (O): 26.82%

Chapter 4: Integrated Strategy and Recommendations

No single method can provide a complete picture of a compound's purity. A robust and trustworthy assessment relies on an orthogonal approach, combining several of the techniques described above.

Comparative Summary of Methods

Method	Information Provided	Quant./Qual.	Throughput	Expertise Required	Key Advantage
Normal-Phase HPLC	Isomeric purity, % purity by area	Quantitative	Medium	Intermediate	High resolution for isomers
Chiral HPLC	Enantiomeric & anomeric purity	Quantitative	Medium	High	Definitive stereoisomer separation
TLC	Presence of major impurities	Qualitative	High	Low	Rapid, ideal for reaction monitoring
¹H & ¹³C NMR	Structural confirmation, impurity ID	Qualitative	High	High	Unambiguous structure verification
qNMR	Absolute purity (%)	Quantitative	Medium	High	Primary method, no specific standard needed
Mass Spectrometry	Molecular weight confirmation	Qualitative	High	Intermediate	High sensitivity and mass accuracy
Melting Point	Crystalline purity indicator	Qualitative	High	Low	Simple, rapid assessment of bulk purity
Elemental Analysis	Empirical formula confirmation	Quantitative	Low	Intermediate	Confirms elemental composition

Recommended Workflow for Comprehensive Purity Assessment

Caption: An integrated workflow for the comprehensive purity determination of a high-value compound.

Determining the purity of 1,2,3,4-Tetra-O-benzoyl-L-fucose requires a multi-faceted analytical approach. For routine checks during synthesis, TLC is sufficient. For a comprehensive assessment of a final product intended for biological testing or further development, a combination of HPLC (for isomeric purity), ¹H NMR (for structural identity), and an absolute quantitative method like qNMR or Elemental Analysis is essential. This orthogonal strategy ensures that the material is not only the correct molecule but is also free from meaningful impurities, thereby guaranteeing the integrity and reliability of future research.

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Assessing the biological activity of glycans synthesized using 1,2,3,4-Tetra-O-benzoyl-L-fucose

Assessing the Biological Activity of Glycans Synthesized via 1,2,3,4-Tetra-O-benzoyl-L-fucose: A Comparative Guide

Strategic Context & The Synthetic Challenge

Fucosylated glycans—such as the Lewis X (Le^x) and Sialyl Lewis X (sLe^x) antigens—are critical molecular determinants in leukocyte trafficking, host-pathogen interactions, and tumor metastasis 1[1]. A major bottleneck in glycobiology and drug development is obtaining these complex carbohydrates in sufficient quantities and high anomeric purity. While enzymatic methods exist, chemical synthesis utilizing 1,2,3,4-Tetra-O-benzoyl-L-fucose as a building block remains a cornerstone for scalable, preparative-level production.

Mechanistic Causality: The Benzoyl Advantage

The fundamental challenge of chemical glycan synthesis is controlling the stereochemical outcome of the newly formed glycosidic linkage 2[2]. Natural fucosylation typically requires an

-linkage (1,2-cis configuration), which is thermodynamically less favored than the -linkage.

The selection of the benzoyl protecting group is a deliberate, mechanistic choice rather than a mere protective measure. Upon activation of the anomeric center (e.g., via a trichloroacetimidate or thioglycoside leaving group), the 2-O-benzoyl group participates in the reaction to form a stable acyloxonium ion intermediate. This intermediate sterically shields the

-face of the fucose molecule, compelling the incoming glycosyl acceptor to attack exclusively from the -face 3[3]. Furthermore, benzoyl groups at the O-3 position have been shown to provide superior stabilization of the glycosyl cation compared to standard acetyl groups, preventing the formation of dead-end orthoester byproducts 4[4].

Chemical stereocontrol via 2-O-benzoyl participation vs. enzymatic synthesis of fucosylated glycans.

Synthesis Modalities Comparison

To objectively evaluate the utility of benzoylated fucose donors, we must compare them against alternative methodologies, notably peracetylated donors and chemoenzymatic synthesis using GDP-fucose 5[5].

Table 1: Comparison of Fucosylated Glycan Synthesis Modalities

Parameter	Chemical (Benzoyl-Fucose)	Chemical (Acetyl-Fucose)	Chemoenzymatic (GDP-Fucose)
Stereoselectivity	Excellent ( -exclusive via robust neighboring group participation)	Moderate (Prone to orthoester formation)	Absolute (Enzyme-directed)
Scalability	High (Multi-gram scale)	High (Multi-gram scale)	Low to Moderate (Milligram scale)
Reagent Cost	Low	Low	High (Nucleotide sugars are expensive)
Downstream Processing	Requires global deprotection (e.g., Zemplén deacetylation/debenzoylation)	Requires global deprotection	No deprotection required
Best Use Case	Large-scale SAR studies, therapeutic synthesis	Basic building block synthesis	Small-scale biological probes

Self-Validating Biological Assessment Protocols

Once the target glycan is synthesized and globally deprotected, its biological activity must be verified. For fucosylated glycans like sLe^x, the primary biological targets are selectins (E-, P-, and L-selectin). The assessment requires a two-tiered approach: molecular kinetics (SPR) and cellular function (Flow Chamber).

Methodology 1: Surface Plasmon Resonance (SPR) Binding Kinetics

Objective: Quantify the equilibrium dissociation constant (

) of the synthetic glycan against recombinant selectins6[6]. Causality & Validation: We utilize a CM5 sensor chip because its carboxymethylated dextran matrix provides a hydrophilic environment that heavily suppresses non-specific protein adsorption. A critical self-validating control is the inclusion of a non-fucosylated glycan (e.g., N-acetyllactosamine) on a reference flow cell. Because selectin binding is strictly calcium-dependent, the buffer must contain , allowing for a non-destructive EDTA regeneration step.

Step-by-Step Protocol:

• Surface Activation: Activate the CM5 chip surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes at 10 µL/min to generate reactive succinimide esters.

• Ligand Immobilization: Inject recombinant human P-selectin (diluted in 10 mM sodium acetate, pH 4.5) to achieve ~1000 Response Units (RU). Block remaining reactive sites with a 7-minute injection of 1 M ethanolamine-HCl (pH 8.5).

• Analyte Injection: Prepare serial dilutions of the synthesized fucosylated glycan (e.g., 3.125 µM to 200 µM) in running buffer (HBS-P+ supplemented with 1 mM

  ). Inject at a high flow rate (30 µL/min) to minimize mass transport limitations.

• Regeneration: Inject a 30-second pulse of 10 mM EDTA in HBS-P+ to chelate calcium, instantly dissociating the glycan-selectin complex and regenerating the surface.

Methodology 2: Parallel-Plate Flow Chamber Adhesion Assay

Objective: Evaluate the functional ability of the synthesized glycan to competitively inhibit leukocyte rolling under physiological shear stress. Causality & Validation: Static binding assays (like ELISA) fail to capture the mechanotransduction inherent to selectin biology. Selectins form "catch bonds" with physiological ligands like PSGL-1, meaning bond lifetimes actually increase under mechanical tension 7[7]. The flow chamber applies a defined hemodynamic shear stress (1.5 dynes/cm²), providing a highly accurate physiological model.

Step-by-Step Protocol:

• Substrate Preparation: Coat the lower glass slide of a parallel-plate flow chamber with recombinant P-selectin (10 µg/mL) overnight at 4°C. Block with 1% BSA in PBS for 1 hour to prevent non-specific cell adhesion.

• Cell Preparation: Culture HL-60 cells (which naturally express high levels of PSGL-1) and resuspend at

  cells/mL in assay buffer (HBSS containing 1 mM and ).

• Inhibition Setup: Pre-incubate the HL-60 cells with varying concentrations of the synthesized fucosylated glycan (0.1 mM to 5 mM) for 30 minutes at 37°C.

• Perfusion & Analysis: Perfuse the cell suspension through the chamber at a constant wall shear stress of 1.5 dynes/cm² using a syringe pump. Record phase-contrast video for 3 minutes. Calculate the

  by quantifying the reduction in the number of rolling cells per field of view compared to a vehicle control.

Competitive inhibition logic of synthetic fucosylated glycans in a selectin flow chamber assay.

Experimental Data & Benchmarks

When evaluating glycans synthesized from the benzoylated precursor, the resulting biological data should align with established benchmarks for native ligands. Because synthetic monomeric glycans lack the multivalent avidity of native glycoproteins (like PSGL-1), their affinities are typically in the micromolar to millimolar range.

Table 2: Typical Biological Activity Metrics for Synthetic sLe^x against P-Selectin

Compound / Ligand	SPR Affinity ( )	Flow Chamber Inhibition ( )	Specificity Validation
Synthetic sLe^x (Monomer)	~100 - 150 µM	~1.5 - 3.0 mM	Binding abolished by EDTA
Native PSGL-1 (Multivalent)	~300 nM	N/A (Positive Control)	Binding abolished by EDTA
Non-Fucosylated Control	No detectable binding	> 10 mM (No inhibition)	Confirms fucose dependency

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A Researcher's Guide to Cross-Validating Experimental Spectroscopic Data of Protected Fucoses with Published Literature

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of carbohydrate chemistry and drug development, the structural elucidation of monosaccharides and their derivatives is paramount. Fucose, a deoxyhexose, plays a critical role in various biological processes, and its protected forms are key intermediates in the synthesis of complex glycans and glycoconjugates. The unequivocal confirmation of the structure and purity of these protected fucoses is a crucial step in any research and development pipeline. This guide, written from the perspective of a Senior Application Scientist, provides a comprehensive framework for the cross-validation of experimental spectroscopic data—specifically Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)—with established literature values for protected fucoses.

The Imperative of Cross-Validation: Ensuring Structural Fidelity

The synthesis of fucosylated molecules is a multi-step process often involving the use of protecting groups to mask reactive hydroxyl moieties. The three most common protecting groups for fucose are acetyl (Ac), benzoyl (Bz), and various silyl ethers (e.g., trimethylsilyl - TMS). The introduction of these groups alters the chemical environment of the fucose molecule, leading to characteristic changes in its spectroscopic signature.

Cross-validation of your experimental data with reliable literature values is not merely a confirmatory step; it is a cornerstone of scientific rigor. It allows you to:

• Confirm the identity and structure of your synthesized compound: Ensuring that the desired protecting groups have been installed at the correct positions.

• Assess the purity of your sample: Identifying any residual starting materials, by-products, or anomeric mixtures.

• Troubleshoot synthetic steps: Inconsistencies in spectroscopic data can often point to issues in the reaction, such as incomplete protection or unexpected side reactions.

• Build a robust data package for publication and regulatory submissions: Demonstrating the structural integrity of your compounds with a high degree of confidence.

This guide will walk you through the process of acquiring high-quality experimental data and comparing it against established values, empowering you to confidently characterize your protected fucose derivatives.

Navigating the Spectroscopic Landscape of Protected Fucoses

The two primary analytical techniques for the structural elucidation of protected fucoses are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Each provides a unique and complementary piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy provides detailed information about the connectivity and spatial arrangement of atoms within a molecule. For protected fucoses, ¹H and ¹³C NMR are indispensable tools.

¹H NMR Spectroscopy: The chemical shifts (δ) and coupling constants (J) of the protons in the fucose ring and the protecting groups are highly sensitive to their chemical environment. The anomeric proton (H-1) is particularly diagnostic, with its chemical shift and coupling constant providing information about the α or β configuration at the anomeric center. The introduction of protecting groups generally causes a downfield shift of the adjacent protons.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The chemical shifts of the fucose ring carbons and the carbonyl or methyl carbons of the protecting groups are characteristic and can be used for structural confirmation.

To facilitate the cross-validation process, the following tables summarize typical ¹H and ¹³C NMR chemical shifts for peracetylated and perbenzoylated L-fucose, compiled from various literature sources. It is important to note that chemical shifts can be influenced by the solvent used, so it is crucial to use the same solvent as reported in the literature for accurate comparison.

Table 1: Representative ¹H NMR Chemical Shifts (ppm) for Peracetylated and Perbenzoylated L-Fucopyranose in CDCl₃

Proton	Peracetylated α-L-Fucopyranose	Peracetylated β-L-Fucopyranose	Perbenzoylated L-Fucopyranose (Anomeric mixture)
H-1	~6.3	~5.7	~6.0-6.2
H-2	~5.3	~5.2	~5.8-6.0
H-3	~5.4	~5.1	~5.6-5.8
H-4	~5.3	~5.3	~5.5-5.7
H-5	~4.1	~3.8	~4.3-4.5
H-6 (CH₃)	~1.2	~1.2	Not available
Acetyl (CH₃)	~2.0-2.2 (multiple signals)	~2.0-2.2 (multiple signals)	N/A
Benzoyl (Ar-H)	N/A	N/A	~7.2-8.1 (multiple signals)

Note: These are approximate values and can vary slightly depending on the specific literature source and experimental conditions.

Table 2: Representative ¹³C NMR Chemical Shifts (ppm) for Peracetylated and Perbenzoylated L-Fucopyranose in CDCl₃

Carbon	Peracetylated α-L-Fucopyranose	Peracetylated β-L-Fucopyranose	Perbenzoylated L-Fucopyranose (Anomeric mixture)
C-1	~90	~92	~92-94
C-2	~68	~70	~70-72
C-3	~67	~69	~69-71
C-4	~70	~72	~72-74
C-5	~66	~69	~68-70
C-6 (CH₃)	~16	~16	Not available
Acetyl (C=O)	~170 (multiple signals)	~170 (multiple signals)	N/A
Acetyl (CH₃)	~21 (multiple signals)	~21 (multiple signals)	N/A
Benzoyl (C=O)	N/A	N/A	~165-166 (multiple signals)
Benzoyl (Ar-C)	N/A	N/A	~128-134 (multiple signals)

Note: These are approximate values and can vary slightly depending on the specific literature source and experimental conditions.

For silylated fucoses, the NMR spectra can be more complex due to the potential for multiple silylation products and the presence of satellite peaks from coupling to ²⁹Si. The chemical shifts of the fucose protons and carbons will be shifted upfield upon silylation.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation Patterns

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and gaining structural information through fragmentation analysis. For protected fucoses, common ionization techniques include Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI). Gas Chromatography-Mass Spectrometry (GC-MS) is often used for the analysis of volatile derivatives like trimethylsilylated fucoses.

Molecular Weight Determination: The most fundamental piece of information from a mass spectrum is the molecular weight of the analyte. For protected fucoses, you will typically observe the protonated molecule [M+H]⁺ or adducts with sodium [M+Na]⁺ or potassium [M+K]⁺. Accurate mass measurements from high-resolution mass spectrometers can be used to confirm the elemental composition of your compound.

Fragmentation Analysis: Tandem mass spectrometry (MS/MS) experiments involve the fragmentation of a selected precursor ion to generate a characteristic fragmentation pattern. The fragmentation of protected fucoses will involve cleavage of the glycosidic bonds (if part of an oligosaccharide), loss of the protecting groups, and cross-ring cleavages of the fucose ring.

The fragmentation patterns of protected fucoses are highly dependent on the type of protecting group and the ionization method used.

Table 3: General Fragmentation Characteristics of Protected Fucoses in Mass Spectrometry

Protecting Group	Ionization Method	Characteristic Fragmentation
Acetyl	ESI, MALDI	Loss of acetyl groups (as acetic acid or ketene), fragmentation of the fucose ring.
Benzoyl	ESI, MALDI	Loss of benzoyl groups (as benzoic acid), characteristic benzoyl cation fragment (m/z 105).
Silyl (e.g., TMS)	GC-MS (EI)	Characteristic fragments from the silyl groups (e.g., m/z 73 for TMS), fragmentation of the silylated fucose ring.[1]

It is important to note that fucose migration can be a phenomenon in the gas phase during MS analysis, which can lead to misleading fragments.[2] Careful interpretation of the fragmentation data is therefore crucial.

A Practical Guide to Experimental Protocols and Data Acquisition

To ensure the quality and comparability of your experimental data, it is essential to follow standardized protocols for sample preparation and data acquisition.

Experimental Workflow for Spectroscopic Analysis

The following diagram illustrates a general workflow for the spectroscopic analysis of protected fucoses.

Caption: General workflow for the synthesis, spectroscopic analysis, and data validation of protected fucoses.

Detailed Experimental Protocols

• Sample Weighing: Accurately weigh 5-25 mg of the purified protected fucose for ¹H NMR and 50-100 mg for ¹³C NMR.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). Ensure the solvent is the same as that used in the literature for comparison.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Filtration: To remove any particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Internal Standard (Optional but Recommended): Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) for accurate chemical shift referencing.

• Capping and Labeling: Cap the NMR tube and label it clearly.

• Matrix Selection: Choose an appropriate matrix for your analyte. For carbohydrates, 2,5-dihydroxybenzoic acid (DHB) is a common choice.

• Matrix Solution Preparation: Prepare a saturated solution of the matrix in a suitable solvent (e.g., a 1:1 mixture of acetonitrile and 0.1% trifluoroacetic acid in water).

• Analyte Solution Preparation: Prepare a dilute solution of your protected fucose (typically 1-10 pmol/µL) in a solvent compatible with the matrix solution.

• Sample Spotting (Dried-Droplet Method):

  • Mix the analyte solution and the matrix solution in a 1:1 ratio.

  • Spot 0.5-1 µL of the mixture onto the MALDI target plate.

  • Allow the spot to air dry completely, allowing for co-crystallization of the analyte and matrix.

• Sample Loading: Carefully load the target plate into the mass spectrometer.

Cross-Validation in Practice: A Step-by-Step Approach

The following diagram outlines the logical flow for cross-validating your experimental data with literature values.

Caption: A logical workflow for the cross-validation of experimental spectroscopic data with published literature values.

Key Considerations for a Robust Comparison:

• Anomeric Purity: Be aware that your sample may be a mixture of α and β anomers. The ratio of these anomers can be determined from the integration of the anomeric proton signals in the ¹H NMR spectrum.

• Solvent Effects: As mentioned previously, chemical shifts are solvent-dependent. Ensure you are comparing data acquired in the same solvent.

• Data Quality: High-quality, high-resolution data is essential for accurate comparison. Ensure your NMR spectra are well-shimmed and your mass spectra are properly calibrated.

• Access to Databases: Utilize carbohydrate-specific databases such as the Carbohydrate Structure Database (CSDB) for a comprehensive search of published NMR data.[3][4][5][6][7][8][9][10][11]

Conclusion: Confidence Through Corroboration

The structural characterization of protected fucoses is a critical aspect of glycochemistry and drug development. By systematically acquiring high-quality NMR and MS data and rigorously cross-validating it with established literature values, researchers can ensure the structural integrity of their synthetic intermediates. This guide provides a framework and practical protocols to empower scientists to perform this crucial validation with confidence, ultimately contributing to the advancement of carbohydrate-based research and therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1,2,3,4-Tetra-O-benzoyl-L-fucose

As a Senior Application Scientist, it is understood that meticulous handling of chemical reagents extends throughout their entire lifecycle, from procurement to disposal. This guide provides a detailed protocol for the proper disposal of 1,2,3,4-Tetra-O-benzoyl-L-fucose, ensuring the safety of laboratory personnel and compliance with environmental regulations. The procedures outlined below are grounded in established best practices for chemical waste management, emphasizing a cautious approach due to the compound's specific chemical nature.

Hazard Assessment and Chemical Profile

1,2,3,4-Tetra-O-benzoyl-L-fucose is a derivative of L-fucose, a naturally occurring monosaccharide. While L-fucose itself is not classified as a hazardous substance, the addition of four benzoyl groups significantly alters the molecule's properties and potential hazards.[1][2][3] The benzoyl moieties, derived from benzoic acid, introduce aromatic character and increase the molecular weight, rendering the compound a solid crystalline substance.

Table 1: Assumed Chemical Profile and Associated Hazards

Property	Assumed Characteristic	Rationale and Handling Implication
Physical State	Solid, crystalline powder	Avoid generating dust during handling and disposal to minimize inhalation risk.[7]
Toxicity	Not fully characterized; treat as potentially harmful	The toxicological properties have not been fully investigated. Assume it may be harmful if swallowed, inhaled, or in contact with skin.[6]
Flammability	Combustible solid	While not highly flammable, it can burn. Keep away from ignition sources.[7]
Reactivity	Generally stable	Incompatible with strong oxidizing agents.[6]
Environmental Hazard	Not fully characterized	To prevent environmental contamination, do not dispose of in regular trash or down the drain.[8][9]

Personal Protective Equipment (PPE) for Disposal

Prior to handling waste 1,2,3,4-Tetra-O-benzoyl-L-fucose, all personnel must be equipped with the appropriate PPE to prevent exposure.

• Eye Protection: Wear safety glasses with side shields or chemical goggles.[4]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use and disposed of properly after handling the waste.[1][3]

• Body Protection: A standard laboratory coat is required. Ensure it is clean and buttoned.

• Respiratory Protection: While generally not required if handling small quantities in a well-ventilated area, a NIOSH-approved respirator should be used if there is a risk of generating and inhaling dust.[4]

Step-by-Step Disposal Protocol

The disposal of 1,2,3,4-Tetra-O-benzoyl-L-fucose must be managed as a hazardous chemical waste stream. Under no circumstances should this compound be disposed of in regular trash or flushed down the sanitary sewer.[8][9]

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions within waste containers.[10] 1,2,3,4-Tetra-O-benzoyl-L-fucose waste should be collected as a solid organic chemical waste.

Table 2: Waste Segregation Guidelines

Waste Type	Segregate From	Rationale
Solid, Non-Halogenated Organic Waste	Halogenated Organic Solvents	Prevents mixing of different organic waste streams, which may have different disposal requirements.[11]
Aqueous Solutions (Acids, Bases)	Prevents potential reactions and maintains the integrity of the waste stream.[11]
Oxidizing Agents	Avoids potentially violent chemical reactions.
Sharps and Glassware	Prevents punctures to the waste container and ensures the safety of waste handlers.

Step 2: Containerization

• Select an Appropriate Container: Use a container that is in good condition, free of cracks, and has a securely fitting screw-top lid.[10][11] The container must be chemically compatible with the waste; a high-density polyethylene (HDPE) or glass container is suitable for solid organic waste.

• Original Containers: If possible, using the original product container is a good practice, provided it is appropriately sized for the amount of waste.[11]

• Keep Containers Closed: Waste containers must be kept tightly closed at all times, except when actively adding waste.[9][10] This prevents the release of vapors and protects the contents from contamination.

Step 3: Labeling

Accurate and complete labeling is a regulatory requirement and essential for safe disposal. Affix a hazardous waste tag to the container as soon as the first particle of waste is added.

The label must include:

• The words "Hazardous Waste".[10]

• The full chemical name: "1,2,3,4-Tetra-O-benzoyl-L-fucose". Avoid using abbreviations or chemical formulas.[10]

• The approximate quantity of the waste.

• The date accumulation started.

• The name of the principal investigator and the laboratory location.

Step 4: Accumulation and Storage

• Designated Area: Store the waste container in a designated satellite accumulation area within the laboratory.[10][12] This area should be near the point of generation and under the control of laboratory personnel.[10]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks or spills.[9]

• Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in a satellite accumulation area.[9]

Step 5: Requesting Disposal

Once the container is nearly full (do not overfill), or if the project is complete, arrange for a waste pickup through your institution's Environmental Health & Safety (EH&S) department. Follow your institution's specific procedures for requesting a pickup, which is often done through an online system.[9]

Decontamination and Spill Management

• Contaminated Labware: Glassware and other equipment contaminated with 1,2,3,4-Tetra-O-benzoyl-L-fucose should be decontaminated. The initial rinse with a suitable organic solvent (e.g., acetone or ethanol) must be collected as hazardous waste.[9] Subsequent rinses with soap and water may be disposed of down the drain.[9]

• Spill Cleanup: In the event of a small spill, ensure the area is well-ventilated.[4] Wearing appropriate PPE, sweep up the solid material using a brush and dustpan.[6][7] Place the collected material into a designated hazardous waste container.[4] Clean the spill area with a cloth dampened with a suitable solvent, and dispose of the cloth as solid hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the disposal of 1,2,3,4-Tetra-O-benzoyl-L-fucose and associated materials.

Caption: Disposal workflow for 1,2,3,4-Tetra-O-benzoyl-L-fucose.

References

• American Chemical Society. (n.d.). Hazardous Waste and Disposal. ACS.org. Retrieved from [Link]

• Stanford Environmental Health & Safety. (n.d.). Chemical Waste Disposal. Stanford University. Retrieved from [Link]

• HCI Environmental. (2021, January 14). Top 7 Expert Guidelines to Follow for Proper Chemical Waste Disposal. HCI Environmental. Retrieved from [Link]

• University of Illinois Division of Research Safety. (2025, September 25). Chemical Waste Procedures. University of Illinois. Retrieved from [Link]

• Columbia University Research. (n.d.). Hazardous Chemical Waste Management Guidelines. Columbia University. Retrieved from [Link]

• Oxford Lab Fine Chem LLP. (n.d.). MATERIAL SAFETY DATA SHEET - L-(-)FUCOSE 99% (For Biochemistry). Oxford Lab Fine Chem. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Benzoyl chloride. Carl ROTH. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,2,3,4-Tetra-O-benzoyl-L-fucose

Hazard Assessment: Understanding the Compound

While a specific Safety Data Sheet (SDS) for 1,2,3,4-Tetra-O-benzoyl-L-fucose is not consistently available, a thorough hazard assessment can be constructed by examining its structural components and data from analogous compounds. The molecule is a benzoylated derivative of L-fucose, a deoxy sugar. The presence of multiple benzoyl groups is the primary driver of its potential hazards.

Key Hazard Considerations:

• Dermal and Eye Irritation: Benzoyl compounds can cause skin and eye irritation.[1][2] Prolonged contact may lead to redness, itching, and in severe cases, allergic skin reactions or sensitization.[1]

• Respiratory Tract Irritation: As a solid, the compound may exist as a fine powder. Inhalation of dust can irritate the respiratory tract.[1]

• Ingestion Hazards: Ingestion may cause irritation of the gastrointestinal tract.[1][3]

• Reactivity and Decomposition: While stable under normal conditions, benzoylated compounds can decompose under heat, potentially releasing irritating gases and vapors such as carbon monoxide and carbon dioxide.[3][4]

Given these potential hazards, a stringent personal protective equipment (PPE) protocol is not merely a recommendation but a necessity for safe handling.

Core Personal Protective Equipment (PPE) Protocol

The following PPE ensemble is the minimum requirement for handling 1,2,3,4-Tetra-O-benzoyl-L-fucose in a laboratory setting. The specific level of protection may need to be elevated based on the scale of the experiment and a site-specific risk assessment.

Eye and Face Protection: The First Line of Defense

• Mandatory Equipment: ANSI Z87.1-compliant chemical safety goggles are required at all times.

• Enhanced Protection: When there is a risk of splashes, particularly when dissolving the compound or during reactions, a full-face shield should be worn over the safety goggles. Standard eyeglasses do not provide adequate protection.

Scientific Rationale: The eyes are highly susceptible to chemical irritants. Safety goggles provide a seal around the eyes to protect against dust particles and splashes from all directions. A face shield offers a broader barrier, protecting the entire face from direct contact.

Skin and Body Protection: A Comprehensive Barrier

• Gloves:

  • Type: Chemical-resistant nitrile gloves are the standard recommendation. For operations involving solvents like dichloromethane or ethyl acetate (common solvents for this compound), heavier-duty gloves or double-gloving is advised.[5]

  • Practice: Always inspect gloves for tears or punctures before use. Change gloves frequently (every 30-60 minutes) or immediately upon contamination.[6] Use proper glove removal techniques to avoid skin contact with the contaminated exterior.[7][8]

• Laboratory Coat:

  • Type: A long-sleeved, flame-resistant lab coat that fits snugly at the wrists is mandatory.

  • Practice: The lab coat should be fully buttoned to provide maximum coverage. It should never be worn outside of the designated laboratory area to prevent the spread of contamination.

Scientific Rationale: The benzoyl groups increase the lipophilicity of the molecule, potentially enhancing its ability to be absorbed through the skin. Nitrile gloves provide a robust barrier against a wide range of chemicals. Double-gloving is a field-proven technique that significantly reduces the risk of exposure from undetected pinholes or tears. A dedicated lab coat prevents contamination of personal clothing.

Respiratory Protection: Safeguarding Against Inhalation

• Standard Operations: For handling small quantities (milligram to gram scale) of the solid compound, a certified chemical fume hood is sufficient to control exposure.[6]

• High-Dust Scenarios: If a fume hood is not available, or when handling larger quantities that may generate significant dust, a NIOSH-approved respirator with a particulate filter (N95 or higher) is required. A full risk assessment should be conducted to determine the appropriate level of respiratory protection.

Scientific Rationale: The primary inhalation risk is from airborne particulates. A chemical fume hood is an engineering control that captures dust at the source. When this is not feasible, a respirator provides a personal barrier to prevent the inhalation of these particles.

Operational and Disposal Plans

Effective PPE use is part of a larger ecosystem of safe laboratory practices.

PPE Donning and Doffing Procedures

A systematic approach to putting on and taking off PPE is critical to prevent cross-contamination.

Donning Sequence (Putting On):

• Hand Hygiene

• Lab Coat

• Safety Goggles/Face Shield

• Gloves (pulled over the cuffs of the lab coat)

Doffing Sequence (Taking Off):

• Gloves: Remove using a glove-to-glove and skin-to-skin technique.

• Lab Coat: Remove by rolling it inside-out, ensuring the contaminated exterior is contained.

• Hand Hygiene

• Safety Goggles/Face Shield: Remove by handling the strap, not the front.

• Hand Hygiene

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1][3]

• Spill: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent material (e.g., sand or vermiculite). Carefully sweep or scoop the material into a sealed, labeled container for hazardous waste disposal.[1]

Disposal Plan

• Chemical Waste: All waste containing 1,2,3,4-Tetra-O-benzoyl-L-fucose must be treated as hazardous chemical waste.

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated materials must be disposed of in a designated hazardous waste container.

• Compliance: All disposal must be in accordance with local, state, and federal regulations.[1]

Summary of PPE Requirements

Task	Eye/Face Protection	Skin/Body Protection	Respiratory Protection
Weighing Solid Compound	Safety Goggles	Nitrile Gloves, Lab Coat	Chemical Fume Hood or N95 Respirator
Preparing Solutions	Safety Goggles & Face Shield	Double Nitrile Gloves, Lab Coat	Chemical Fume Hood
Running Reactions	Safety Goggles & Face Shield	Double Nitrile Gloves, Lab Coat	Chemical Fume Hood
Cleaning Glassware	Safety Goggles	Nitrile Gloves, Lab Coat	Well-ventilated area

PPE Selection and Emergency Workflow

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